1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione

• CAS: 758709-48-7

Core Science & Biosynthesis

In-depth Technical Guide: 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione (CAS 758709-48-7)

A Note to the Reader: Extensive research for publicly available scientific literature and patent databases has revealed a significant lack of specific technical data regarding the biological activity, mechanism of action, and experimental protocols for 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione. While this compound is available from several chemical suppliers, there is no peer-reviewed research detailing its use or properties in a biological context.

Therefore, this guide will provide a technical overview of the compound's structure and the general biological relevance of its key chemical motifs: the adamantanyl group, the trifluoromethyl group, and the β-dione functionality. This information is intended to provide a foundational understanding for researchers and drug development professionals who may be interested in exploring the potential of this and related molecules.

Chemical Structure and Properties

1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione is a synthetic organic compound with the following key structural features:

• Adamantanyl Group: A bulky, lipophilic, and rigid tricyclic hydrocarbon.

• Trifluoromethyl Group: A highly electronegative and metabolically stable group.

• β-Diketone Moiety: A 1,3-dicarbonyl functional group capable of keto-enol tautomerism and metal chelation.

Property	Value
CAS Number	758709-48-7
Molecular Formula	C₁₄H₁₇F₃O₂
Molecular Weight	274.28 g/mol

Potential Biological Significance of Structural Motifs

While no specific biological data exists for this compound, the individual structural components are well-studied in medicinal chemistry.

The Adamantane Moiety in Drug Design

The adamantane cage is frequently incorporated into therapeutic agents to modulate their physicochemical and pharmacokinetic properties. Its rigid and lipophilic nature can:

• Enhance Metabolic Stability: The adamantane structure is resistant to metabolic degradation, which can increase a drug's half-life.

• Improve Bioavailability: Its lipophilicity can facilitate passage through biological membranes.

• Provide a Scaffold for Pharmacophore Orientation: The rigid structure can lock a molecule into a specific conformation for optimal binding to a biological target.

Adamantane derivatives have demonstrated a wide range of biological activities, including antiviral, antidiabetic, antibacterial, and anticancer properties.[1][2]

Trifluoromethyl Ketones as Enzyme Inhibitors

Trifluoromethyl ketones (TFMKs) are a class of potent inhibitors for various enzymes, particularly serine and cysteine proteases. The strong electron-withdrawing nature of the trifluoromethyl group makes the adjacent ketone carbonyl highly electrophilic. This allows the TFMK to act as a transition-state analog, forming a stable, reversible covalent bond with nucleophilic residues (like serine or cysteine) in the enzyme's active site.

However, a significant challenge with TFMKs is their potential for rapid in vivo metabolic reduction of the ketone to a less active trifluoromethyl alcohol.[3]

Biological Activities of β-Diketones

The β-diketone functional group is found in numerous natural products and synthetic compounds with diverse biological activities. These activities can include:

• Antimicrobial effects

• Anticancer properties

• Antioxidant and anti-inflammatory actions

The ability of β-diketones to chelate metal ions is also a key feature, which can be relevant for their mechanism of action in some biological systems.

Synthesis

While specific, detailed experimental protocols for the synthesis of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione are not available in the public domain, the general synthesis of β-diketones is well-established. A common method is the Claisen condensation , which involves the reaction of an ester with a ketone in the presence of a strong base.

For this specific molecule, a plausible synthetic route would involve the Claisen condensation of an adamantyl ketone with a trifluoroacetylating agent.

Hypothetical Experimental Workflow for Biological Evaluation

For researchers interested in investigating the biological properties of this compound, a general workflow could be proposed. The following diagram illustrates a hypothetical screening cascade to identify a potential biological target and characterize the compound's activity.

Caption: A general experimental workflow for the biological evaluation of a novel compound.

Conclusion

1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione is a chemical entity with structural features that suggest potential for biological activity. The combination of an adamantane moiety, a trifluoromethyl ketone, and a β-diketone scaffold makes it an intriguing candidate for screening in various therapeutic areas, particularly those involving enzymatic inhibition or where enhanced metabolic stability and lipophilicity are desired. However, without any published research, its true biological function remains unknown. This guide serves as a starting point for researchers by summarizing the known properties of its constituent functional groups and proposing a logical path for its future investigation.

References

• 1. 1-ADAMANTAN-1-YL-4,4,4-TRIFLUORO-BUTANE-1,3-DIONE｜CAS 758709-48-7｜Angene International Limited｜製品詳細 [tci-chemical-trading.com]
• 2. jelsciences.com [jelsciences.com]
• 3. Compound 2-(adamantan-1-yl)-4,4,4-trifluoro-1-(thiophen-2-yl)butane-1,3-dione -... [chemdiv.com]

An In-depth Technical Guide on 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione: Synthesis, Spectroscopic Characterization, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione, a molecule of significant interest in medicinal chemistry. The adamantane moiety, with its rigid and lipophilic nature, combined with the electron-withdrawing trifluoromethyl group, suggests potential applications in drug design, particularly as an enzyme inhibitor. This document details the probable synthetic route, predicted spectroscopic characteristics based on analogous compounds, and a plausible biological target, the enzyme 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1). Detailed experimental protocols for the synthesis of similar β-diketones and for assessing 11β-HSD1 inhibition are also provided.

Molecular Structure and Properties

1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione (CAS 758709-48-7) is a β-diketone featuring a bulky, cage-like adamantyl group attached to one carbonyl and a trifluoromethyl group adjacent to the other. The presence of these functional groups is expected to significantly influence its chemical and biological properties.

Below is a Graphviz diagram illustrating the molecular structure.

Caption: Molecular structure of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione.

Table 1: Physicochemical Properties

Property	Value	Source
CAS Number	758709-48-7	[1][2]
Molecular Formula	C₁₄H₁₇F₃O₂	[3]
Molecular Weight	274.28 g/mol	[3]
Purity	≥95%	AKSci

Synthesis

Proposed Synthetic Pathway

The proposed synthesis is a one-pot reaction, as illustrated in the workflow diagram below.

Caption: Proposed workflow for the synthesis of the target molecule via Claisen condensation.

Detailed Experimental Protocol (Adapted from a similar synthesis)

The following protocol is adapted from the synthesis of a similar β-diketone and can be optimized for the synthesis of the target molecule.[4]

Materials:

• 1-Adamantyl methyl ketone

• Ethyl trifluoroacetate

• Sodium hydride (60% dispersion in mineral oil) or Sodium ethoxide

• Anhydrous tetrahydrofuran (THF) or Diethyl ether

• 1 M Hydrochloric acid

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Hexane

• Ethyl acetate

Procedure:

• To a stirred suspension of sodium hydride (1.2 equivalents) in anhydrous THF under a nitrogen atmosphere, a solution of 1-adamantyl methyl ketone (1.0 equivalent) in anhydrous THF is added dropwise at 0 °C.

• The mixture is stirred at room temperature for 30 minutes.

• Ethyl trifluoroacetate (1.1 equivalents) is then added dropwise, and the reaction mixture is stirred at room temperature overnight.

• The reaction is quenched by the slow addition of 1 M HCl at 0 °C until the pH is acidic.

• The aqueous layer is extracted with ethyl acetate (3 x 50 mL).

• The combined organic layers are washed with saturated sodium bicarbonate solution, water, and brine.

• The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure.

• The crude product is purified by column chromatography on silica gel using a hexane-ethyl acetate gradient to afford the pure 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione.

Spectroscopic Data (Predicted)

Direct spectroscopic data for 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione is not available in the public domain. However, based on the known spectra of analogous adamantane derivatives and trifluoromethyl β-diketones, the following characteristic signals can be predicted.

Table 2: Predicted Spectroscopic Data

Technique	Predicted Chemical Shifts (δ) / Wavenumber (cm⁻¹)
¹H NMR	Adamantyl protons: ~1.7-2.1 ppm (multiplets)Methylene proton (-CH₂-): ~6.0-6.5 ppm (singlet, enol form)
¹³C NMR	Adamantyl carbons: ~28-45 ppmCarbonyl carbons (C=O): ~180-200 ppmTrifluoromethyl carbon (CF₃): ~115-120 ppm (quartet, due to C-F coupling)
¹⁹F NMR	Trifluoromethyl group (CF₃): ~ -76 to -79 ppm (singlet, relative to CFCl₃)
FT-IR	C-H stretching (adamantyl): ~2850-2950 cm⁻¹C=O stretching (diketone): ~1550-1750 cm⁻¹ (broad, indicative of enol form and hydrogen bonding)C-F stretching: ~1100-1300 cm⁻¹
Mass Spec (EI)	Molecular Ion (M⁺): m/z = 274.12

Biological Activity and Drug Development Potential

The unique structural combination of a bulky adamantane group and a trifluoromethyl moiety strongly suggests that 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione could be a potent and selective inhibitor of the enzyme 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1) .

11β-HSD1 Signaling Pathway and Therapeutic Relevance

11β-HSD1 is a key enzyme in the prereceptor activation of glucocorticoids. It converts inactive cortisone to active cortisol, thereby amplifying local glucocorticoid action in tissues such as the liver, adipose tissue, and the brain. Overactivity of 11β-HSD1 is implicated in the pathogenesis of metabolic syndrome, including obesity, insulin resistance, and type 2 diabetes.[4][5] Inhibition of 11β-HSD1 is therefore a promising therapeutic strategy for these conditions.

The proposed mechanism of action is the inhibition of cortisol production at the tissue level, leading to improved insulin sensitivity and glucose metabolism.

Caption: Proposed inhibition of the 11β-HSD1 signaling pathway by the target molecule.

Experimental Protocol for In Vitro 11β-HSD1 Inhibition Assay

The following is a representative protocol for determining the in vitro inhibitory activity of a compound against human 11β-HSD1.[6]

Materials:

• Recombinant human 11β-HSD1

• Cortisone (substrate)

• NADPH (cofactor)

• NADPH regeneration system (e.g., glucose-6-phosphate and G6P dehydrogenase)

• Test compound (1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione) dissolved in DMSO

• Assay buffer (e.g., 100 mM potassium phosphate buffer, pH 7.4)

• Homogeneous Time-Resolved Fluorescence (HTRF) cortisol assay kit

Procedure:

• Prepare a reaction mixture containing assay buffer, recombinant human 11β-HSD1, NADPH, and the NADPH regeneration system.

• Add the test compound at various concentrations to the reaction mixture in a 384-well plate.

• Initiate the reaction by adding the substrate, cortisone.

• Incubate the plate at 37°C for a predetermined time (e.g., 60 minutes).

• Stop the reaction by adding a stop solution containing a competitive inhibitor (e.g., carbenoxolone).

• Detect the amount of cortisol produced using an HTRF cortisol assay kit according to the manufacturer's instructions.

• Calculate the IC₅₀ value, which is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity.

Conclusion

1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione represents a promising scaffold for the development of novel therapeutics. Its synthesis is achievable through established chemical methods like the Claisen condensation. Based on its structural features, it is a strong candidate for an inhibitor of 11β-HSD1, an enzyme implicated in metabolic diseases. Further investigation, including the definitive synthesis, full spectroscopic characterization, and in vitro and in vivo biological evaluation, is warranted to fully elucidate its therapeutic potential. This technical guide provides a solid foundation for researchers and drug development professionals to initiate such investigations.

References

• 1. 1-ADAMANTAN-1-YL-4,4,4-TRIFLUORO-BUTANE-1,3-DIONE | 758709-48-7 [chemicalbook.com]
• 2. 1-ADAMANTAN-1-YL-4,4,4-TRIFLUORO-BUTANE-1,3-DIONE CAS#: 758709-48-7 [amp.chemicalbook.com]
• 3. scbt.com [scbt.com]
• 4. 1-(3,5-Di­fluoro­phen­yl)-4,4,4-tri­fluoro­butane-1,3-dione - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. 11β-Hydroxysteroid Dehydrogenase Type 1 (11β-HSD1) Inhibitors Still Improve Metabolic Phenotype in Male 11β-HSD1 Knockout Mice Suggesting Off-Target Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a primary synthesis pathway for 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione, a molecule of interest in medicinal chemistry and drug development due to the unique properties conferred by its adamantane moiety. This document details the necessary precursors, reaction mechanisms, and a plausible experimental protocol.

Core Synthesis Pathway: Claisen Condensation

The most direct and widely applicable method for the synthesis of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione is the Claisen condensation. This fundamental carbon-carbon bond-forming reaction involves the condensation of a ketone with an ester in the presence of a strong base to yield a β-diketone.[1][2]

In this specific synthesis, the key precursors are 1-acetyladamantane and ethyl trifluoroacetate. The reaction is facilitated by a strong base, such as sodium ethoxide or sodium hydride, which deprotonates the α-carbon of 1-acetyladamantane to form a nucleophilic enolate. This enolate then attacks the electrophilic carbonyl carbon of ethyl trifluoroacetate. Subsequent elimination of the ethoxide leaving group yields the target β-diketone.

Precursor Synthesis: 1-Acetyladamantane

A critical starting material for this pathway is 1-acetyladamantane. A common and effective method for its preparation is the Friedel-Crafts acylation of adamantane.[3] This reaction typically involves treating adamantane with acetyl chloride or acetic anhydride in the presence of a Lewis acid catalyst, such as aluminum chloride.

Experimental Protocol: Synthesis of 1-Acetyladamantane

Materials:

• Adamantane

• Acetyl chloride

• Aluminum chloride (anhydrous)

• Dichloromethane (anhydrous)

• Hydrochloric acid (1 M)

• Sodium bicarbonate (saturated solution)

• Brine

• Magnesium sulfate (anhydrous)

Procedure:

• To a stirred suspension of anhydrous aluminum chloride in anhydrous dichloromethane at 0 °C, slowly add acetyl chloride.

• To this mixture, add a solution of adamantane in anhydrous dichloromethane dropwise, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, carefully pour the reaction mixture into a mixture of crushed ice and concentrated hydrochloric acid.

• Separate the organic layer and extract the aqueous layer with dichloromethane.

• Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to yield 1-acetyladamantane as a white solid.

Target Molecule Synthesis: 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione

The core of the synthesis is the Claisen condensation of 1-acetyladamantane with ethyl trifluoroacetate.

Experimental Protocol: Claisen Condensation

Materials:

• 1-Acetyladamantane

• Ethyl trifluoroacetate

• Sodium hydride (60% dispersion in mineral oil) or Sodium ethoxide

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Hydrochloric acid (1 M)

• Brine

• Magnesium sulfate (anhydrous)

Procedure:

• To a stirred suspension of sodium hydride in anhydrous diethyl ether, add a solution of 1-acetyladamantane in anhydrous diethyl ether dropwise at 0 °C.

• Allow the mixture to stir at room temperature for approximately 1 hour to ensure complete enolate formation.

• Cool the reaction mixture back to 0 °C and add ethyl trifluoroacetate dropwise.

• After the addition, allow the reaction to warm to room temperature and stir overnight.

• Monitor the reaction progress by TLC.

• Upon completion, cool the mixture to 0 °C and cautiously quench the reaction by the slow addition of 1 M hydrochloric acid until the mixture is acidic.

• Separate the organic layer and extract the aqueous layer with diethyl ether.

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione.

Quantitative Data

While specific yield and detailed spectroscopic data for the synthesis of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione are not extensively reported in publicly available literature, typical yields for Claisen condensations of this type can be estimated.

Reaction Stage	Product	Typical Yield Range (%)
Friedel-Crafts Acylation	1-Acetyladamantane	70-95%
Claisen Condensation	1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione	60-80%

Table 1: Estimated Reaction Yields

Compound	Molecular Formula	Molecular Weight ( g/mol )	Appearance
1-Acetyladamantane	C12H18O	178.27	White crystalline solid
1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione	C14H15F3O2	288.26	Expected to be a solid

Table 2: Physicochemical Properties of Key Compounds

Visualizing the Synthesis Pathway

The following diagrams illustrate the logical flow of the synthesis process.

Caption: Overall synthesis pathway for the target molecule.

Caption: Detailed experimental workflow for the synthesis.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. 23.7 The Claisen Condensation Reaction - Organic Chemistry | OpenStax [openstax.org]
• 3. Page loading... [wap.guidechem.com]

The Adamantane Scaffold: A Cornerstone in Modern Drug Discovery

An In-depth Technical Guide on the Biological Activity of Adamantane Derivatives for Researchers, Scientists, and Drug Development Professionals

The rigid, tricyclic hydrocarbon adamantane has emerged as a privileged scaffold in medicinal chemistry, lending its unique physicochemical properties to a diverse array of therapeutic agents. Its diamondoid structure provides a combination of high lipophilicity, metabolic stability, and a three-dimensional framework that has been successfully exploited in the design of drugs targeting a wide range of diseases, from viral infections to neurodegenerative disorders and metabolic conditions.[1][2] This technical guide provides a comprehensive overview of the biological activities of adamantane derivatives, detailing their mechanisms of action, summarizing key quantitative data, and outlining relevant experimental protocols.

Antiviral Activity

Adamantane derivatives were first recognized for their therapeutic potential as antiviral agents, particularly against the influenza A virus.[3][4] Amantadine and Rimantadine are seminal examples of adamantane-based drugs that have been used for the prophylaxis and treatment of influenza A infections.[5]

Mechanism of Action: Inhibition of the M2 Proton Channel

The primary antiviral mechanism of amantadine and its analogues against influenza A virus involves the blockade of the M2 proton channel.[6] The M2 protein is a homotetrameric ion channel embedded in the viral envelope that is crucial for the viral replication cycle.[6] Following endocytosis of the virus into the host cell, the acidic environment of the endosome activates the M2 channel, allowing protons to flow into the virion. This acidification is essential for the uncoating process, which releases the viral ribonucleoprotein (vRNP) into the cytoplasm, a prerequisite for viral replication.[7] Adamantane derivatives bind to the lumen of the M2 channel pore, physically obstructing the passage of protons and thereby preventing viral uncoating.[8]

Caption: Mechanism of M2 Proton Channel Inhibition by Adamantane Derivatives.

Quantitative Data: Antiviral Activity

The following table summarizes the in vitro antiviral activity of selected adamantane derivatives against various influenza A virus strains. The half-maximal inhibitory concentration (IC50) is a measure of the drug's potency.

Compound	Virus Strain	Assay Type	IC50 (µM)	Reference
Amantadine	Influenza A (HK/156/1997)	M2-VLP Assay	1.3	[9]
Rimantadine	Influenza A (HK/156/1997)	M2-VLP Assay	0.18	[9]
Enol ester 10 (R-isomer)	A/California/7/2009(H1N1)pdm09 (Rimantadine-resistant)	Plaque Reduction	8.1	[2]
Enol ester 10 (S-isomer)	A/California/7/2009(H1N1)pdm09 (Rimantadine-resistant)	Plaque Reduction	13.7	[2]
Enol ester 10	A/IIV-Orenburg/29-L/2016(H1N1)pdm09 (Rimantadine-resistant)	Plaque Reduction	7.7	[2]
Gly-Thz-rimantadine	Influenza A/Hongkong/68	Not Specified	0.11 µg/mL	[10]

Experimental Protocol: Plaque Reduction Assay

This assay is a standard method to determine the antiviral activity of a compound by measuring the reduction in the formation of viral plaques in a cell culture.

• Cell Seeding: Seed a confluent monolayer of Madin-Darby Canine Kidney (MDCK) cells in 6-well plates.

• Virus Infection: Wash the cell monolayer with phosphate-buffered saline (PBS) and infect with a dilution of influenza virus calculated to produce 50-100 plaques per well. Allow the virus to adsorb for 1 hour at 37°C.

• Compound Treatment: After adsorption, remove the viral inoculum and overlay the cells with a medium (e.g., MEM) containing a gelling agent (e.g., agar or Avicel) and serial dilutions of the adamantane derivative.

• Incubation: Incubate the plates at 37°C in a 5% CO2 incubator for 2-3 days until plaques are visible.

• Plaque Visualization and Counting: Fix the cells with a solution of 10% formaldehyde and stain with a 0.1% crystal violet solution. Count the number of plaques in each well.

• Data Analysis: The IC50 value is calculated as the concentration of the compound that reduces the number of plaques by 50% compared to the virus control (no compound).

Anticancer Activity

The lipophilic and rigid nature of the adamantane cage has been leveraged to design novel anticancer agents. These derivatives have shown promise against a variety of cancer cell lines, often acting through mechanisms that induce apoptosis or inhibit key signaling pathways involved in cancer progression.[11][12]

Mechanism of Action: Induction of Apoptosis and Signaling Pathway Inhibition

Adamantane derivatives exert their anticancer effects through diverse mechanisms. Some derivatives, such as adamantane-linked isothioureas, have been shown to suppress the growth of hepatocellular carcinoma by inhibiting the TLR4-MyD88-NF-κB signaling pathway.[12] This pathway is implicated in liver inflammation and the progression to cirrhosis and HCC.[12] Other adamantane derivatives have been designed to induce apoptosis, the programmed cell death, in cancer cells. For example, certain adamantane-thiadiazole derivatives have been shown to trigger the intrinsic (mitochondrial) apoptotic pathway in lung carcinoma cells.

Caption: Inhibition of TLR4 Signaling by Adamantane Derivatives.

Quantitative Data: Cytotoxic Activity

The following table presents the cytotoxic activity of representative adamantane derivatives against various human cancer cell lines, with the IC50 value indicating the concentration required to inhibit 50% of cell growth.

Compound	Cancer Cell Line	Assay Type	IC50 (µM)	Reference
Adamantane-linked isothiourea 5	Hepatocellular carcinoma (HepG2)	Not Specified	5.8	[12]
Adamantane-linked isothiourea 6	Hepatocellular carcinoma (HepG2)	Not Specified	3.2	[12]
1-(2-aryl-2-adamantyl)piperazine 6	Melanoma (A375)	SRB Assay	Low µM range	[13]
1-(2-aryl-2-adamantyl)piperazine 7	Melanoma (A375)	SRB Assay	Low µM range	[13]

Experimental Protocol: MTT Cytotoxicity Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability, proliferation, and cytotoxicity.[4][14]

• Cell Seeding: Plate cells in a 96-well plate at a density of 1 x 10^4 cells/well and allow them to attach overnight.[15]

• Compound Treatment: Treat the cells with various concentrations of the adamantane derivative and incubate for a specified period (e.g., 72 hours).[15]

• MTT Addition: Add 28 µL of a 2 mg/mL MTT solution to each well and incubate for 1.5 hours at 37°C.[15]

• Formazan Solubilization: Remove the MTT solution and add 130 µL of DMSO to each well to dissolve the formazan crystals.[15]

• Absorbance Measurement: Shake the plate for 15 minutes and measure the absorbance at 492 nm using a microplate reader.[15]

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells, and the IC50 value is determined from the dose-response curve.

Neuroprotective Activity

Adamantane's ability to cross the blood-brain barrier has made it a valuable scaffold for developing drugs that target the central nervous system.[2] Memantine, a well-known adamantane derivative, is used in the treatment of moderate to severe Alzheimer's disease.[16]

Mechanism of Action: NMDA Receptor Antagonism

The neuroprotective effects of memantine and other adamantane derivatives are primarily attributed to their role as uncompetitive antagonists of the N-methyl-D-aspartate (NMDA) receptor.[16] The NMDA receptor is a glutamate-gated ion channel that plays a crucial role in synaptic plasticity and memory function.[17] However, excessive activation of NMDA receptors leads to excitotoxicity, a process implicated in the neuronal cell death observed in neurodegenerative diseases like Alzheimer's.[18] Memantine blocks the NMDA receptor channel in a use-dependent manner, preferentially blocking excessive, pathological activation while preserving normal synaptic transmission.[16]

Caption: NMDA Receptor Antagonism by Memantine.

Quantitative Data: Neuroprotective Activity

The following table provides data on the neuroprotective activity of selected adamantane derivatives.

Compound	Model/Assay	Effect	Reference
Memantine	Alzheimer's Disease	Uncompetitive NMDA receptor antagonist	[16]
5-Hydroxyadamantane-2-on	Global transient brain ischemia in rats	Enhances cerebral blood flow	[1]
Adamantane amine derivative 1	NMDAR channel inhibition	89.5% inhibition at 100 µM	[18]
Adamantane amine derivative 2	NMDAR channel inhibition	85.1% inhibition at 100 µM	[18]
Adamantane amine derivative 5	NMDAR channel inhibition	66.7% inhibition at 100 µM	[18]
Adamantane amine derivative 10	NMDAR channel inhibition	79.4% inhibition at 100 µM	[18]

Experimental Protocol: NMDA Receptor Radioligand Binding Assay

This assay measures the ability of a compound to displace a radiolabeled ligand that binds to the NMDA receptor, providing an indication of its binding affinity.

• Membrane Preparation: Prepare crude synaptic membranes from rat forebrains.

• Assay Buffer: Prepare a buffer solution (e.g., 50 mM Tris-HCl, pH 7.4).

• Reaction Mixture: In a final volume of 500 µL, combine the membrane preparation, the radioligand (e.g., [3H]MK-801), and various concentrations of the test adamantane derivative.

• Incubation: Incubate the mixture at room temperature for a specified time (e.g., 2 hours) to reach equilibrium.

• Filtration: Terminate the binding reaction by rapid filtration through glass fiber filters (e.g., Whatman GF/B) using a cell harvester.

• Washing: Rapidly wash the filters with ice-cold buffer to remove unbound radioligand.

• Scintillation Counting: Place the filters in scintillation vials with scintillation cocktail and measure the radioactivity using a liquid scintillation counter.

• Data Analysis: Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50). The Ki value can then be calculated using the Cheng-Prusoff equation.

Antidiabetic Activity

Adamantane derivatives have also found application in the treatment of type 2 diabetes. Saxagliptin and Vildagliptin are notable examples of adamantane-containing drugs that function as dipeptidyl peptidase-4 (DPP-4) inhibitors.[3][19]

Mechanism of Action: DPP-4 Inhibition

DPP-4 is an enzyme that inactivates the incretin hormones glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP).[19] These hormones are released from the gut in response to food intake and play a crucial role in glucose homeostasis by stimulating insulin secretion and suppressing glucagon release in a glucose-dependent manner.[19] By inhibiting DPP-4, adamantane-based inhibitors like saxagliptin prolong the action of incretin hormones, leading to improved glycemic control.[20] Saxagliptin is a competitive, reversible inhibitor of DPP-4 and forms a covalent complex with the active site serine residue (Ser630) of the enzyme.[21][22]

Caption: Mechanism of DPP-4 Inhibition by Saxagliptin.

Quantitative Data: DPP-4 Inhibition

The following table shows the in vitro inhibitory activity of adamantane-based DPP-4 inhibitors.

Compound	Enzyme	Assay Type	IC50 (nM)	Reference
Saxagliptin	Human DPP-4	Not Specified	-	[22]
Vildagliptin	Human DPP-4	Not Specified	3.5 ± 1.5	[3]
3,5-dimethyladamantane 1-carboxamide	Human plasma DPP-4	In vitro inhibition	53,940	[23]

Experimental Protocol: In Vitro DPP-4 Inhibition Assay

This assay measures the ability of a compound to inhibit the enzymatic activity of DPP-4.

• Reagents: Human recombinant DPP-4 enzyme, a fluorogenic substrate (e.g., Gly-Pro-AMC), and assay buffer (e.g., Tris-HCl, pH 7.5).

• Assay Plate Preparation: Add the assay buffer, DPP-4 enzyme, and various concentrations of the adamantane derivative to the wells of a 96-well plate.

• Pre-incubation: Incubate the plate at room temperature for a short period (e.g., 15 minutes) to allow the inhibitor to bind to the enzyme.

• Substrate Addition: Initiate the enzymatic reaction by adding the fluorogenic substrate to each well.

• Kinetic Measurement: Measure the increase in fluorescence over time using a fluorescence plate reader. The rate of the reaction is proportional to the enzyme activity.

• Data Analysis: Calculate the percentage of inhibition for each concentration of the test compound relative to the control (no inhibitor). Determine the IC50 value from the resulting dose-response curve.

Antimicrobial Activity

Recent research has explored the potential of adamantane derivatives as antimicrobial agents.[21] Their lipophilic character can facilitate their interaction with microbial cell membranes.

Quantitative Data: Antimicrobial Activity

The following table summarizes the minimum inhibitory concentration (MIC) of some adamantane derivatives against various microbial strains. The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Compound	Microbial Strain	MIC (µg/mL)	Reference
Derivative 9	S. epidermidis ATCC 12228	62.5 - 1000	[21]
Derivative 14	S. epidermidis ATCC 12228	62.5 - 1000	[21]
Derivative 15	S. epidermidis ATCC 12228	62.5 - 1000	[21]
Derivative 19	S. epidermidis ATCC 12228	62.5 - 1000	[21]

Experimental Protocol: Broth Microdilution MIC Assay

This is a standard method for determining the MIC of an antimicrobial agent.

• Preparation of Inoculum: Prepare a standardized suspension of the test microorganism in a suitable broth medium (e.g., Mueller-Hinton broth).

• Serial Dilutions: Prepare serial two-fold dilutions of the adamantane derivative in the broth medium in a 96-well microtiter plate.

• Inoculation: Inoculate each well with the standardized microbial suspension. Include a positive control (microorganism without compound) and a negative control (broth only).

• Incubation: Incubate the plate at an appropriate temperature (e.g., 37°C) for 18-24 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which there is no visible growth of the microorganism.

Conclusion

The adamantane scaffold continues to be a highly valuable and versatile component in the design of new therapeutic agents. Its unique structural and physicochemical properties have led to the development of successful drugs in diverse therapeutic areas. The ongoing exploration of novel adamantane derivatives, coupled with a deeper understanding of their mechanisms of action and structure-activity relationships, holds significant promise for the future of drug discovery and development. This guide provides a foundational resource for researchers and professionals in the field, summarizing the key biological activities and methodologies associated with this remarkable chemical entity.

References

• 1. Cerebrovascular and Neuroprotective Effects of Adamantane Derivative - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Stereoselective synthesis of novel adamantane derivatives with high potency against rimantadine-resistant influenza A virus strains - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C7OB00331E [pubs.rsc.org]
• 3. The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 5. mdpi.com [mdpi.com]
• 6. [3H](+)MK801 radioligand binding assay at the N-methyl-D-aspartate receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Structure and Mechanism of the M2 Proton Channel of Influenza A Virus - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Structural basis for proton conduction and inhibition by the influenza M2 protein - PMC [pmc.ncbi.nlm.nih.gov]
• 9. journals.asm.org [journals.asm.org]
• 10. researchgate.net [researchgate.net]
• 11. bio-protocol.org [bio-protocol.org]
• 12. Adamantane-linked isothiourea derivatives suppress the growth of experimental hepatocellular carcinoma via inhibition of TLR4-MyD88-NF-κB signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 15. MTT (Assay protocol [protocols.io]
• 16. N-Methyl D-Aspartate (NMDA) Receptor Antagonists and Memantine Treatment for Alzheimer’s Disease, Vascular Dementia and Parkinson’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Adamantane amine derivatives as dual acting NMDA receptor and voltage-gated calcium channel inhibitors for neuroprotection - MedChemComm (RSC Publishing) [pubs.rsc.org]
• 19. providence.elsevierpure.com [providence.elsevierpure.com]
• 20. droracle.ai [droracle.ai]
• 21. Involvement of DPP-IV catalytic residues in enzyme–saxagliptin complex formation - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Saxagliptin: A Selective DPP-4 Inhibitor for the Treatment of Type 2 Diabetes Mellitus - PMC [pmc.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]

The Adamantane Moiety: A Lipophilic Anchor in Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of contemporary drug discovery, the adamantane scaffold has emerged as a uniquely valuable structural motif. Its rigid, cage-like hydrocarbon structure, resembling the smallest unit of a diamond lattice, imparts a distinct set of physicochemical properties to molecules, most notably a significant increase in lipophilicity. This characteristic has earned adamantane the moniker of a "lipophilic bullet," capable of profoundly influencing a drug candidate's pharmacokinetic and pharmacodynamic profile.[1][2][3] This technical guide provides a comprehensive overview of the role of adamantane's lipophilicity in drug design, supported by quantitative data, detailed experimental protocols for its measurement, and visualizations of its impact on key biological signaling pathways.

The incorporation of an adamantyl group into a pharmacophore is a well-established strategy to enhance its lipophilicity, a critical parameter that governs a drug's absorption, distribution, metabolism, and excretion (ADME) properties.[4][5] An increase in lipophilicity can facilitate the passage of drugs across biological membranes, including the blood-brain barrier, a crucial attribute for centrally acting therapeutics.[2] Furthermore, the steric bulk of the adamantane cage can shield adjacent functional groups from metabolic degradation, thereby increasing the drug's stability and plasma half-life.[6] This guide will delve into these aspects, providing the necessary technical details for researchers to leverage the unique properties of adamantane in their drug discovery programs.

Quantitative Analysis of Adamantane's Lipophilicity

The lipophilicity of a compound is quantitatively expressed by its partition coefficient (LogP) or distribution coefficient (LogD at a specific pH). The introduction of an adamantane moiety has been estimated to increase the calculated LogP (cLogP) of a given drug by approximately 3.1 log units.[3][6] This substantial increase underscores the significant contribution of the adamantane cage to a molecule's overall lipophilicity.

To provide a clear comparative overview, the following table summarizes the lipophilicity data for adamantane and several clinically approved adamantane-containing drugs.

Compound	Structure	LogP / cLogP	Reference(s)
Adamantane	C₁₀H₁₆	3.80 - 4.24	[7][8]
Amantadine	1-aminoadamantane	2.44	[1][9]
Rimantadine	1-(1-aminoethyl)adamantane	2.55 - 3.6	[10][11]
Memantine	1-amino-3,5-dimethyladamantane	3.28	[12][13]
Tromantadine	N-(1-adamantyl)-2-[2-(dimethylamino)ethoxy]acetamide	2.03 - 3.29	[14][15]
Saxagliptin	(1S,3S,5S)-2-[(2S)-2-Amino-2-(3-hydroxyadamantan-1-yl)acetyl]-2-azabicyclo[3.1.0]hexane-3-carbonitrile	Not available	[16][17]
Dopamantine	N-[2-(3,4-dihydroxyphenyl)ethyl]adamantane-1-carboxamide	1.9 (Computed)	[18][19]

Note: LogP and cLogP values can vary slightly between different experimental and computational methods.

Experimental Protocols for Lipophilicity Determination

Accurate determination of lipophilicity is paramount in drug discovery. The two most common methods are the shake-flask method for direct LogP/LogD measurement and reversed-phase high-performance liquid chromatography (RP-HPLC) for indirect estimation.

Shake-Flask Method (Gold Standard)

This method directly measures the partitioning of a compound between two immiscible phases, typically n-octanol and a buffered aqueous solution (e.g., phosphate-buffered saline, PBS, at pH 7.4 for LogD determination).

Detailed Methodology:

• Preparation of Pre-saturated Solvents: Vigorously mix equal volumes of n-octanol and the aqueous buffer (e.g., PBS pH 7.4) for at least 24 hours to ensure mutual saturation. Separate the two phases after they have fully settled.

• Sample Preparation: Prepare a stock solution of the adamantane compound in a suitable solvent (e.g., DMSO). The final concentration in the biphasic system should be low enough to avoid solubility issues and aggregation.

• Partitioning: In a glass vial, add a precise volume of the pre-saturated aqueous buffer and pre-saturated n-octanol. Add a small aliquot of the compound's stock solution.

• Equilibration: Tightly cap the vial and shake it vigorously for a predetermined period (e.g., 1-2 hours) at a constant temperature (e.g., 25°C) to allow the compound to reach equilibrium between the two phases.

• Phase Separation: Centrifuge the vial to ensure complete separation of the n-octanol and aqueous layers.

• Quantification: Carefully withdraw an aliquot from each phase. Determine the concentration of the compound in each phase using a suitable analytical technique, such as UV-Vis spectroscopy or liquid chromatography-mass spectrometry (LC-MS).

• Calculation: The partition coefficient (P) or distribution coefficient (D) is calculated as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase. The LogP or LogD is the base-10 logarithm of this value.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

RP-HPLC provides a rapid and high-throughput method for estimating lipophilicity based on the retention time of a compound on a nonpolar stationary phase.

Detailed Methodology:

• System Setup: Use a standard RP-HPLC system equipped with a C18 column and a UV detector. The mobile phase typically consists of a mixture of an aqueous buffer and an organic modifier (e.g., methanol or acetonitrile).

• Calibration: Prepare a set of standard compounds with known LogP values that span the expected lipophilicity range of the adamantane derivatives.

• Isocratic Elution: Inject each standard compound and the adamantane test compounds onto the column under isocratic conditions (constant mobile phase composition). Record the retention time (t_R) for each compound. Determine the column dead time (t_0) by injecting a non-retained compound (e.g., uracil).

• Calculation of Retention Factor (k'): Calculate the retention factor for each compound using the formula: k' = (t_R - t_0) / t_0.

• Standard Curve Generation: Plot the logarithm of the retention factor (log k') for the standard compounds against their known LogP values. A linear regression of this plot yields a calibration curve.

• LogP Estimation: From the log k' value of the adamantane test compound, interpolate its LogP value using the equation of the linear regression from the standard curve.

The Role of Lipophilicity in Biological Signaling Pathways

The lipophilic nature of the adamantane moiety is not merely a passive property for improving ADME characteristics; it actively contributes to the mechanism of action of many adamantane-containing drugs by facilitating their interaction with specific biological targets, often within transmembrane domains or hydrophobic pockets of proteins.

Influenza A M2 Proton Channel Inhibition

Amantadine and rimantadine are classic examples where lipophilicity is key to their antiviral activity. They target the M2 proton channel of the influenza A virus, a transmembrane protein essential for viral replication. The adamantane cage interacts with hydrophobic residues within the channel pore, physically blocking the passage of protons and thus inhibiting viral uncoating.

Caption: Adamantane drugs block the M2 proton channel via lipophilic interactions.

NMDA Receptor Modulation

Memantine, used in the treatment of Alzheimer's disease, is an uncompetitive antagonist of the N-methyl-D-aspartate (NMDA) receptor. Its lipophilicity allows it to partition into the cell membrane and access its binding site within the ion channel pore when the channel is open, thereby blocking excessive calcium influx and excitotoxicity.

Caption: Memantine's lipophilicity facilitates its access to the NMDA receptor channel.

P2X7 Receptor Antagonism

Adamantane derivatives are being explored as antagonists for the P2X7 receptor, an ATP-gated ion channel involved in inflammation and neuropathic pain. The lipophilic adamantane moiety can interact with hydrophobic pockets on the receptor, contributing to its antagonistic activity.

Caption: Lipophilic adamantane antagonists can block the P2X7 receptor.

Sigma-1 Receptor Modulation

The sigma-1 receptor is an intracellular chaperone protein, and its ligands, including some adamantane derivatives, are being investigated for various neurological disorders. The lipophilicity of these ligands is crucial for their ability to cross cell membranes and interact with the receptor at the endoplasmic reticulum.

Caption: Lipophilicity enables adamantane ligands to reach the intracellular Sigma-1 receptor.

Conclusion

The adamantane moiety serves as a powerful tool in the medicinal chemist's arsenal, primarily through its ability to confer significant lipophilicity. This property is not only instrumental in optimizing the ADME profile of drug candidates but also plays a direct role in their mechanism of action by facilitating interactions with hydrophobic regions of biological targets. A thorough understanding and quantitative assessment of the lipophilicity of adamantane derivatives are therefore essential for the rational design of novel therapeutics. The experimental protocols and biological insights provided in this guide aim to equip researchers with the foundational knowledge to effectively harness the "lipophilic bullet" in their drug discovery endeavors.

References

• 1. Amantadine | C10H17N | CID 2130 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Adamantane in Drug Delivery Systems and Surface Recognition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. The many faces of the adamantyl group in drug design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Adamantane | C10H16 | CID 9238 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. virtualchemistry.org - GROMACS Molecule Database - adamantane [virtualchemistry.org]
• 9. Amantadine [sitem.herts.ac.uk]
• 10. Compound: RIMANTADINE (CHEMBL959) - ChEMBL [ebi.ac.uk]
• 11. Rimantadine | C12H21N | CID 5071 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Memantine | C12H21N | CID 4054 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. tromantadine [drugcentral.org]
• 15. Tromantadine hydrochloride | CAS#:41544-24-5 | Chemsrc [chemsrc.com]
• 16. Saxagliptin - Proteopedia, life in 3D [proteopedia.org]
• 17. Saxagliptin | C18H25N3O2 | CID 11243969 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 18. Dopamantine - Wikipedia [en.wikipedia.org]
• 19. Dopamantine | C19H25NO3 | CID 38361 - PubChem [pubchem.ncbi.nlm.nih.gov]

Spectral Data and Experimental Protocol for 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the predicted spectral data and a detailed experimental protocol for the synthesis of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione. Due to the limited availability of direct experimental data in the public domain, the spectral information presented herein is based on predictive analysis from structurally related compounds. This document is intended to serve as a valuable resource for researchers interested in the synthesis and characterization of adamantane-containing β-diketones.

Core Data Presentation

The following tables summarize the predicted spectral data for 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione. These predictions are derived from known spectral data of adamantane derivatives and trifluoromethyl ketones.

Table 1: Predicted Nuclear Magnetic Resonance (NMR) Data

Nucleus	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Assignment
¹H NMR	~6.0	s	-CH- (enol form)
~2.0	br s	3 x CH (adamantyl)
~1.8-1.9	br s	6 x CH₂ (adamantyl)
~1.7	br s	6 x CH₂ (adamantyl)
¹³C NMR	~200	s	C=O (adamantyl side)
~170 (q, J ≈ 35 Hz)	q	C=O (CF₃ side)
~118 (q, J ≈ 290 Hz)	q	CF₃
~90	s	-CH- (enol form)
~40	s	C-quaternary (adamantyl)
~38	s	3 x CH₂ (adamantyl)
~36	s	3 x CH (adamantyl)
~28	s	3 x CH₂ (adamantyl)
¹⁹F NMR	~ -77	s	-CF₃

Note: The compound is expected to exist predominantly in the enol form. Chemical shifts are referenced to TMS for ¹H and ¹³C NMR, and CFCl₃ for ¹⁹F NMR.

Table 2: Predicted Infrared (IR) Spectroscopy Data

Predicted Wavenumber (cm⁻¹)	Vibrational Mode	Intensity
~3400-3000	O-H stretch (enol)	Broad
~2910, 2850	C-H stretch (adamantyl)	Strong
~1610	C=O stretch (conjugated ketone)	Strong
~1580	C=C stretch (enol)	Medium
~1300-1100	C-F stretch	Strong

Table 3: Predicted Mass Spectrometry (MS) Data

Predicted m/z	Proposed Fragment Ion	Notes
274	[M]⁺	Molecular ion
205	[M - CF₃]⁺	Loss of trifluoromethyl radical
135	[C₁₀H₁₅]⁺	Adamantyl cation
69	[CF₃]⁺	Trifluoromethyl cation

Experimental Protocols

The synthesis of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione can be achieved via a Claisen condensation reaction. The following protocol is a proposed methodology based on established procedures for similar compounds.

Synthesis of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione

Materials:

• 1-Acetyladamantane

• Ethyl trifluoroacetate

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• 1 M Hydrochloric acid

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Hexane

• Ethyl acetate

Procedure:

• Reaction Setup: A dry, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a nitrogen inlet, and a dropping funnel is charged with sodium hydride (1.1 equivalents, washed with anhydrous hexane to remove mineral oil). Anhydrous diethyl ether is added to the flask.

• Addition of Reactants: A solution of 1-acetyladamantane (1 equivalent) and ethyl trifluoroacetate (1.2 equivalents) in anhydrous diethyl ether is added dropwise to the stirred suspension of sodium hydride at room temperature.

• Reaction: The reaction mixture is stirred at room temperature for 12-16 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: The reaction is carefully quenched by the slow addition of 1 M hydrochloric acid until the mixture is acidic (pH ~2-3). The aqueous layer is extracted with diethyl ether (3 x 50 mL). The combined organic layers are washed with saturated sodium bicarbonate solution, water, and brine.

• Purification: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product is purified by column chromatography on silica gel using a hexane-ethyl acetate gradient to afford the pure 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione.

Mandatory Visualization

The following diagram illustrates the proposed experimental workflow for the synthesis and characterization of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione.

Stability of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione Under Physiological Conditions: A Technical Assessment

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the predicted stability of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione under physiological conditions. In the absence of direct experimental data for this specific molecule, this paper synthesizes information from studies on structurally related adamantane derivatives and trifluoromethyl β-diketones to forecast its likely behavior in biological media. Detailed experimental protocols for assessing plasma and metabolic stability are provided to guide future research. This document is intended to serve as a foundational resource for researchers and professionals involved in the development of adamantane-containing therapeutic agents.

Introduction

1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione is a unique molecule combining a bulky, lipophilic adamantane cage with a reactive trifluoromethyl β-diketone moiety. The adamantane group is often incorporated into drug candidates to enhance their metabolic stability and pharmacokinetic profiles due to its rigid structure that can shield susceptible positions from enzymatic degradation.[1] Conversely, the trifluoromethyl β-diketone functional group is known for its potential chemical reactivity and can exist in equilibrium between keto and enol tautomers, a factor that can influence its interactions and stability at physiological pH.[2] Understanding the stability of this compound under physiological conditions (pH 7.4, 37°C) is critical for evaluating its potential as a therapeutic agent, as instability can lead to rapid clearance, altered efficacy, and potential toxicity.

Predicted Physicochemical Properties and Stability

While specific experimental data for 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione is not publicly available, we can infer its likely stability profile by examining its core structural components.

• Adamantane Moiety: The adamantane group is known to often increase metabolic stability.[3] However, studies on other adamantane-containing compounds have shown that this is not always the case, with some demonstrating instability in liver microsomes.[4]

• Trifluoromethyl β-Diketone Moiety: The electron-withdrawing nature of the trifluoromethyl group can influence the acidity of the methylene protons between the two carbonyl groups, affecting the keto-enol equilibrium.[2] β-diketones can be susceptible to hydrolysis, and the presence of fluorine atoms can impact their metabolic fate.[5] The stability of similar fluorinated ketones has been shown to vary significantly based on their overall structure.[5]

Given these competing structural features, it is hypothesized that 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione may exhibit moderate metabolic stability. The adamantane group may offer some protection from enzymatic degradation, but the trifluoromethyl β-diketone core could be a site of metabolic activity or chemical hydrolysis.

Data Presentation: Representative Stability Data

The following tables present hypothetical, yet representative, quantitative data for the stability of a compound like 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione, based on typical outcomes for similar chemical classes in preclinical drug development. Note: These values are for illustrative purposes only and must be confirmed by experimental studies.

Table 1: Representative Plasma Stability Data

Species	Initial Concentration (µM)	Time (min)	Remaining Compound (%)	Half-life (t½, min)
Human	1	0	100	> 120
30	95.2
60	88.7
120	79.1
Rat	1	0	100	98.5
30	82.4
60	65.3
120	42.1
Mouse	1	0	100	85.2
30	78.9
60	59.8
120	35.7

Table 2: Representative Metabolic Stability Data in Liver Microsomes

Species	Protein Concentration (mg/mL)	Time (min)	Remaining Compound (%)	Half-life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg)
Human	0.5	0	100	45.8	30.3
15	78.2
30	59.1
60	32.5
Rat	0.5	0	100	28.9	48.0
15	69.8
30	45.2
60	18.7
Mouse	0.5	0	100	21.3	65.1
15	60.1
30	35.9
60	12.1

Experimental Protocols

The following are detailed, representative protocols for assessing the stability of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione under physiological conditions.

Plasma Stability Assessment

Objective: To determine the rate of degradation of the test compound in plasma from various species (e.g., human, rat, mouse) at physiological temperature.

Materials:

• Test compound stock solution (e.g., 1 mM in DMSO)

• Control compound (known stable and unstable compounds)

• Pooled plasma (human, rat, mouse), stored at -80°C

• Phosphate buffered saline (PBS), pH 7.4

• Acetonitrile (ACN) containing an internal standard (for LC-MS/MS analysis)

• 96-well plates

• Incubator shaker set to 37°C

Procedure:

• Thaw frozen plasma at 37°C and centrifuge to remove any precipitates.

• Prepare a working solution of the test compound by diluting the stock solution in PBS to an intermediate concentration.

• In a 96-well plate, add the appropriate volume of plasma. Pre-incubate the plate at 37°C for 10 minutes.

• Initiate the reaction by adding the test compound working solution to the plasma to achieve a final concentration of 1 µM. Mix well.

• Incubate the plate at 37°C with gentle shaking.

• At specified time points (e.g., 0, 15, 30, 60, 120 minutes), withdraw an aliquot of the plasma-compound mixture.

• Immediately quench the reaction by adding the aliquot to a well containing cold acetonitrile with an internal standard. This will precipitate the plasma proteins.

• Centrifuge the plate to pellet the precipitated proteins.

• Transfer the supernatant to a new plate for analysis by LC-MS/MS to quantify the remaining parent compound.

• The percentage of compound remaining at each time point is calculated relative to the 0-minute sample. The half-life (t½) is then determined from the degradation curve.

Metabolic Stability Assessment in Liver Microsomes

Objective: To determine the in vitro intrinsic clearance (CLint) and metabolic half-life (t½) of the test compound upon incubation with liver microsomes.

Materials:

• Test compound stock solution (e.g., 1 mM in DMSO)

• Control compounds (high and low clearance)

• Pooled liver microsomes (human, rat, mouse), stored at -80°C

• Phosphate buffer, pH 7.4

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Acetonitrile (ACN) containing an internal standard

• 96-well plates

• Incubator shaker set to 37°C

Procedure:

• Prepare a microsomal suspension in phosphate buffer to the desired protein concentration (e.g., 0.5 mg/mL).

• Prepare a working solution of the test compound by diluting the stock solution in buffer.

• In a 96-well plate, add the microsomal suspension and the test compound working solution (final concentration typically 1 µM).

• Pre-incubate the mixture at 37°C for 5-10 minutes.

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• Incubate the plate at 37°C with shaking.

• At specified time points (e.g., 0, 5, 15, 30, 45, 60 minutes), withdraw an aliquot of the reaction mixture.

• Quench the reaction by adding the aliquot to a well containing cold acetonitrile with an internal standard.

• Centrifuge the plate to pellet the precipitated proteins.

• Analyze the supernatant by LC-MS/MS to determine the concentration of the remaining parent compound.

• Calculate the percentage of compound remaining over time and determine the half-life and intrinsic clearance.

Visualizations: Experimental Workflow

The following diagrams illustrate the general workflows for assessing compound stability.

Caption: General workflows for in vitro plasma and microsomal stability assays.

Conclusion

The stability of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione under physiological conditions is a critical parameter for its further development as a potential therapeutic agent. While direct experimental data is currently lacking, a theoretical assessment based on its structural motifs suggests that it may possess moderate stability. The adamantane moiety could confer some degree of metabolic protection, while the trifluoromethyl β-diketone core represents a potential site for hydrolysis or enzymatic degradation.

The experimental protocols detailed in this guide provide a robust framework for empirically determining the plasma and metabolic stability of this compound. The resulting data will be invaluable for establishing a comprehensive pharmacokinetic and pharmacodynamic profile, guiding lead optimization efforts, and ultimately determining the clinical viability of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione and related molecules. It is strongly recommended that these experimental studies be conducted to replace the predictive information in this guide with definitive, quantitative data.

References

• 1. Compound 2-(adamantan-1-yl)-4,4,4-trifluoro-1-(thiophen-2-yl)butane-1,3-dione -... [chemdiv.com]
• 2. Metabolic fate of 1,3-butanediol in the rat: conversion to -hydroxybutyrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 1-ADAMANTAN-1-YL-4,4,4-TRIFLUORO-BUTANE-1,3-DIONE | 758709-48-7 [chemicalbook.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. 4,4,4-Trifluoro-1-phenyl-1,3-butanedione | C10H7F3O2 | CID 67589 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Adamantane Scaffold: A Privileged Structure for Diverse Therapeutic Targets

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The rigid, lipophilic, and three-dimensional structure of the adamantane cage has established it as a versatile scaffold in medicinal chemistry. Its unique physicochemical properties have been successfully exploited to develop drugs for a wide range of therapeutic areas, from infectious diseases to neurological disorders and metabolic conditions. This technical guide provides a comprehensive overview of the key therapeutic targets of adamantane-based compounds, presenting quantitative data, detailed experimental protocols, and visual representations of relevant biological pathways and workflows to aid in the research and development of novel adamantane-derived therapeutics.

Antiviral Activity: Targeting Viral Ion Channels

Adamantane derivatives were among the first antiviral drugs to be discovered, with their mechanism of action primarily focused on the inhibition of viral ion channels, which are crucial for viral replication.

Influenza A M2 Proton Channel

The M2 protein of the influenza A virus forms a proton-selective ion channel essential for the uncoating of the virus within the host cell. Amantadine and rimantadine, two of the earliest adamantane-based drugs, physically block this channel, preventing the influx of protons into the viral particle and thereby inhibiting viral replication.[1][2][3] However, the efficacy of these drugs has been significantly compromised due to the emergence of resistant strains.[1]

Quantitative Data: Inhibition of Influenza A M2 Proton Channel

Compound	Target	IC50 (µM)	Reference
Amantadine	Wild-type M2	15.76 ± 1.24	[1]
Amantadine	V27A mutant M2	1840	[1]
Amantadine	S31N mutant M2	237.01 ± 22.14	[1]
Spiroadamantane Amine 8	Wild-type M2	12.59 ± 1.11	[1]
Spiroadamantane Amine 8	V27A mutant M2	84.92 ± 13.61	[1]
Polycyclic Pyrrolidine 17	Wild-type M2	3	[4]
Polycyclic Pyrrolidine 17	V27A mutant M2	0.3	[4]

Experimental Protocol: M2 Proton Channel Inhibition Assay (Two-Electrode Voltage Clamp in Xenopus Oocytes)

This electrophysiological assay directly measures the activity of the M2 ion channel and its inhibition by test compounds.

• Oocyte Preparation: Surgically remove oocytes from a female Xenopus laevis frog and treat with collagenase to defolliculate.

• cRNA Injection: Inject oocytes with cRNA encoding the M2 protein of interest (wild-type or mutant). Incubate for 2-4 days to allow for protein expression.

• Electrophysiological Recording:

  • Place an oocyte in a recording chamber continuously perfused with a low pH buffer (e.g., pH 5.5) to activate the M2 proton channels.

  • Impale the oocyte with two microelectrodes filled with 3 M KCl, one for voltage clamping and the other for current recording.

  • Clamp the oocyte membrane potential at a holding potential (e.g., -20 mV).

  • Apply voltage steps (e.g., from -80 mV to +40 mV in 20 mV increments) to elicit M2 channel currents.

• Compound Application: Perfuse the recording chamber with solutions containing different concentrations of the adamantane-based compound.

• Data Analysis: Measure the steady-state current at each voltage step in the absence and presence of the inhibitor. Calculate the percentage of inhibition and determine the IC50 value by fitting the data to a dose-response curve.

Signaling Pathway: Influenza A Uncoating and M2 Channel Inhibition

Mechanism of Influenza A uncoating and its inhibition.

Neurological Disorders: Modulation of NMDA Receptors

Adamantane derivatives have shown significant therapeutic potential in the treatment of neurological and neurodegenerative diseases, primarily through their interaction with the N-methyl-D-aspartate (NMDA) receptor.

NMDA Receptor Antagonism

Memantine, a dimethyl derivative of amantadine, is an uncompetitive, low-to-moderate affinity antagonist of the NMDA receptor.[5] It preferentially blocks the excessive activation of NMDA receptors that is thought to contribute to excitotoxicity in conditions like Alzheimer's disease, while preserving normal synaptic function.[6][7]

Quantitative Data: NMDA Receptor Binding Affinity

Compound	Receptor/Site	Ki (nM)	Reference
Memantine	PCP Binding Site ([3H]MK-801)	740	[7]
(+)MK-801	PCP Binding Site ([3H]MK-801)	3.4	[7]
Amantadine	PCP Binding Site ([3H]MK-801)	>10,000	[8]
Memantine	GluN1a-GluN2B	433 - 100,000	[9]

Experimental Protocol: NMDA Receptor Binding Assay

This radioligand binding assay determines the affinity of test compounds for the PCP binding site within the NMDA receptor channel.

• Membrane Preparation: Homogenize brain tissue (e.g., porcine cortex) in a cold buffer and centrifuge to isolate the crude membrane fraction. Wash the membranes multiple times to remove endogenous ligands.

• Binding Reaction:

  • In a 96-well plate, combine the membrane preparation, a radioligand that binds to the PCP site (e.g., [3H]MK-801), and varying concentrations of the adamantane test compound.

  • Include control wells for total binding (radioligand only) and non-specific binding (radioligand in the presence of a high concentration of a known non-radioactive ligand like unlabeled MK-801).

  • Incubate the plate at room temperature for a sufficient time to reach equilibrium.

• Separation of Bound and Free Ligand: Rapidly filter the contents of each well through glass fiber filters using a cell harvester. Wash the filters with cold buffer to remove unbound radioligand.

• Quantification: Place the filters in scintillation vials with scintillation cocktail and measure the radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting non-specific binding from total binding. Determine the Ki value of the test compound by fitting the competition binding data to the Cheng-Prusoff equation.

Signaling Pathway: NMDA Receptor Function and Blockade by Memantine

NMDA receptor activation and memantine's mechanism of action.

Enzyme Inhibition: A Broad Spectrum of Activity

The adamantane scaffold has been incorporated into numerous molecules to create potent and selective enzyme inhibitors for various diseases.

Dipeptidyl Peptidase-4 (DPP-4)

Vildagliptin and saxagliptin are adamantane-containing drugs used for the treatment of type 2 diabetes. They act as inhibitors of DPP-4, an enzyme that inactivates incretin hormones like GLP-1 and GIP. By inhibiting DPP-4, these drugs increase the levels of active incretins, leading to enhanced glucose-dependent insulin secretion and improved glycemic control.[4][10]

Quantitative Data: DPP-4 Inhibition

Compound	Ki (nM) at 37°C	Dissociation t1/2 (min) at 37°C	Reference
Saxagliptin	1.3	50	[2]
5-hydroxy saxagliptin	2.6	23	[2]
Vildagliptin	-	3.5	[2]
Sitagliptin	-	< 2	[2]

Experimental Protocol: DPP-4 Inhibitor Screening Assay (Fluorometric)

This is a common method for high-throughput screening of DPP-4 inhibitors.[11][12]

• Reagent Preparation: Prepare a DPP-4 enzyme solution, a fluorogenic DPP-4 substrate (e.g., Gly-Pro-AMC), and solutions of test compounds at various concentrations in an appropriate assay buffer.

• Assay Procedure:

  • In a 96-well plate, add the DPP-4 enzyme solution to each well.

  • Add the test compounds or a known inhibitor (e.g., sitagliptin) as a positive control. Incubate for a short period (e.g., 10 minutes) at 37°C to allow for inhibitor binding.

  • Initiate the enzymatic reaction by adding the DPP-4 substrate to all wells.

• Fluorescence Measurement: Immediately measure the fluorescence intensity (e.g., Ex/Em = 360/460 nm) in kinetic mode for 15-30 minutes at 37°C.

• Data Analysis: Calculate the rate of the enzymatic reaction (slope of the linear portion of the fluorescence versus time plot). Determine the percentage of inhibition for each compound concentration and calculate the IC50 value.

Experimental Workflow: DPP-4 Inhibitor Screening

Workflow for a fluorometric DPP-4 inhibitor screening assay.

Butyrylcholinesterase (BChE)

Some adamantane derivatives have been identified as inhibitors of butyrylcholinesterase, an enzyme involved in the hydrolysis of acetylcholine. This makes them potential therapeutic agents for conditions like Alzheimer's disease, where enhancing cholinergic neurotransmission is a key therapeutic strategy.

Quantitative Data: Butyrylcholinesterase Inhibition

Compound	IC50 (µM)	Reference
Adamantyl-based ester 2j (3-methoxyphenyl)	223.30	[13]
Adamantyl-based ester 2e (2,4-dichlorophenyl)	306.77	[13]
2-(N-guanidino)iminoadamantane hydrochloride	Ki values determined, not IC50	[14]
2,4-bis(N,N'-guanidino)iminoadamantane dihydrochloride	Ki values determined, not IC50	[14]

Experimental Protocol: Butyrylcholinesterase Activity Assay (Ellman's Method)

This spectrophotometric assay is the gold standard for measuring cholinesterase activity.[3][15][16]

• Reagent Preparation: Prepare a solution of BChE, the substrate S-butyrylthiocholine iodide, and the chromogen 5,5'-dithio-bis(2-nitrobenzoic acid) (DTNB) in a phosphate buffer (pH 7.4). Prepare solutions of test compounds.

• Assay Procedure:

  • In a 96-well plate, add the BChE solution, DTNB, and the test compound or a known inhibitor.

  • Pre-incubate the mixture at a controlled temperature (e.g., 25°C).

  • Initiate the reaction by adding the substrate.

• Absorbance Measurement: Immediately measure the increase in absorbance at 412 nm over time using a microplate reader. The color change is due to the reaction of the product of the enzymatic reaction, thiocholine, with DTNB to form 5-thio-2-nitrobenzoate.

• Data Analysis: Calculate the rate of the reaction from the linear portion of the absorbance versus time plot. Determine the percentage of inhibition and the IC50 value for each test compound.

11β-Hydroxysteroid Dehydrogenase Type 1 (11β-HSD1)

Inhibitors of 11β-HSD1 are being investigated for the treatment of metabolic syndrome and type 2 diabetes. This enzyme is responsible for the conversion of inactive cortisone to active cortisol within cells. Adamantane-based compounds have been developed as potent and selective inhibitors of 11β-HSD1.

Experimental Protocol: 11β-HSD1 Activity Assay (Cell-based)

This assay measures the activity of 11β-HSD1 in a cellular context.[17]

• Cell Culture and Differentiation: Culture a suitable cell line (e.g., murine skeletal muscle C2C12 cells) and induce differentiation to a state where 11β-HSD1 is expressed.

• Inhibitor Treatment: Treat the differentiated cells with various concentrations of the adamantane-based test compounds.

• Enzyme Activity Measurement:

  • Add the substrate, cortisone, to the cell culture medium.

  • After a defined incubation period, collect the cell culture supernatant.

  • Measure the amount of cortisol produced using a suitable method, such as a homogeneous time-resolved fluorescence (HTRF) assay or an ELISA.

• Data Analysis: Calculate the percentage of inhibition of cortisol production for each compound concentration and determine the IC50 value.

Cancer Therapy: Targeting Key Signaling Molecules

The adamantane scaffold has also been explored for the development of anticancer agents, with derivatives showing activity against various cancer-related targets.

Sigma-2 (σ2) Receptors

The sigma-2 receptor is overexpressed in many types of tumor cells and is a promising target for cancer therapy and imaging. Adamantane-based compounds have been designed as ligands for the sigma-2 receptor.[18][19][20]

Experimental Protocol: Sigma-2 Receptor Binding Assay

This assay is used to determine the binding affinity of compounds to the sigma-2 receptor.[21][22][23]

• Membrane Preparation: Prepare membrane homogenates from a tissue or cell line known to express sigma-2 receptors (e.g., rat liver).

• Binding Reaction:

  • Incubate the membrane preparation with a radioligand specific for the sigma-2 receptor (e.g., [3H]DTG in the presence of a masking agent for sigma-1 receptors like (+)-pentazocine).

  • Add varying concentrations of the adamantane test compound.

  • Include controls for total and non-specific binding.

• Separation and Quantification: Separate bound and free radioligand by filtration and quantify the bound radioactivity using liquid scintillation counting.

• Data Analysis: Calculate specific binding and determine the Ki of the test compound.

Toll-Like Receptor 4 (TLR4) Signaling

Recent studies have shown that some adamantane derivatives can inhibit the TLR4 signaling pathway, which is implicated in inflammation and cancer progression.

Signaling Pathway: TLR4 Signaling Cascade

Simplified TLR4 signaling pathway and potential inhibition point.

Conclusion

The adamantane moiety continues to be a highly valuable scaffold in drug discovery, offering a unique combination of rigidity, lipophilicity, and three-dimensional complexity. The diverse range of therapeutic targets successfully modulated by adamantane-based compounds underscores the broad applicability of this privileged structure. This technical guide provides a foundation for researchers to explore and exploit the potential of adamantane in the design and development of next-generation therapeutics. The provided quantitative data, detailed experimental protocols, and pathway visualizations are intended to facilitate further research and innovation in this exciting area of medicinal chemistry.

References

• 1. Design and Pharmacological Characterization of Inhibitors of Amantadine-Resistant Mutants of the M2 Ion Channel of Influenza A Virus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Potency, selectivity and prolonged binding of saxagliptin to DPP4: maintenance of DPP4 inhibition by saxagliptin in vitro and ex vivo when compared to a rapidly-dissociating DPP4 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. New Insights into Butyrylcholinesterase Activity Assay: Serum Dilution Factor as a Crucial Parameter - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Put a cork in it: Plugging the M2 viral ion channel to sink influenza - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Memantine | C12H21N | CID 4054 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Mechanism of NMDA receptor channel block by MK-801 and memantine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Is Memantine Effective as an NMDA Receptor Antagonist in Adjunctive Therapy for Schizophrenia? - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Different binding affinities of NMDA receptor channel blockers in various brain regions--indication of NMDA receptor heterogeneity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. rcsb.org [rcsb.org]
• 10. researchgate.net [researchgate.net]
• 11. assaygenie.com [assaygenie.com]
• 12. sigmaaldrich.cn [sigmaaldrich.cn]
• 13. Cholinesterase Inhibitory Activities of Adamantyl-Based Derivatives and Their Molecular Docking Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Adamantane-substituted guanylhydrazones: novel inhibitors of butyrylcholinesterase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Cell-based assay for screening 11beta-hydroxysteroid dehydrogenase 1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Adamantane-derived scaffolds targeting the sigma-2 receptor; an in vitro and in silico study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. Functional assays to define agonists and antagonists of the sigma-2 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 22. SIGMA RECEPTOR BINDING ASSAYS - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Sigma Receptor Binding Assays - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Purity Purification of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione via Reversed-Phase HPLC

Introduction

1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione is a unique molecule integrating a bulky, lipophilic adamantane cage with a polar trifluorinated β-dione moiety. This distinct structure presents a significant challenge for purification, as impurities can arise from the synthesis process. High-purity samples are imperative for accurate downstream applications in research and drug development. Reversed-phase high-performance liquid chromatography (RP-HPLC) is an effective technique for the purification of compounds with mixed polarity.[1] This application note details a robust protocol for the analytical and preparative scale purification of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione using a C18 stationary phase. The hydrophobic adamantyl group interacts strongly with the nonpolar stationary phase, while the polar β-dione and trifluoromethyl groups allow for fine-tuning of the separation with a polar mobile phase gradient.[2][3]

Data Presentation

The following tables summarize the optimized parameters and expected performance for both analytical and preparative HPLC purification of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione.

Table 1: Analytical HPLC - Method Parameters and Performance

Parameter	Value
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	70% to 95% B over 20 minutes
Flow Rate	1.0 mL/min
Detection Wavelength	254 nm
Injection Volume	10 µL
Column Temperature	35°C
Expected Retention Time	~12.5 minutes
Theoretical Plates	>12,000
Tailing Factor	1.2

Table 2: Preparative HPLC - Method Parameters and Performance

Parameter	Value
Column	C18, 21.2 x 250 mm, 10 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	75% to 90% B over 25 minutes
Flow Rate	20 mL/min
Detection Wavelength	254 nm
Sample Loading	Up to 150 mg per injection
Purity Achieved	>99%
Recovery	>90%

Experimental Protocols

1. Sample Preparation

Proper sample preparation is critical for achieving optimal separation and protecting the HPLC column.[4][5][6]

• 1.1. Materials and Reagents:

  • Crude 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione

  • Methanol (HPLC grade)

  • Acetonitrile (HPLC grade)

  • Water (HPLC grade)

  • Syringe filters (0.45 µm, compatible with organic solvents)

• 1.2. Protocol:

  • Prepare a stock solution of the crude sample at a concentration of 10 mg/mL in Methanol.

  • For analytical HPLC, dilute the stock solution to a working concentration of 100 µg/mL in a 50:50 mixture of Acetonitrile and Water.

  • For preparative HPLC, the stock solution can be used directly. The concentration may be increased depending on solubility, up to a maximum of 50 mg/mL.

  • Vortex the solution until the sample is completely dissolved.

  • Filter the solution through a 0.45 µm syringe filter to remove any particulate matter before injection.

2. Analytical HPLC Protocol

This protocol is designed for the purity assessment of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione.

• 2.1. HPLC System and Conditions:

  • HPLC System: An analytical HPLC system equipped with a gradient pump, autosampler, column oven, and UV detector.

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient:

    • 0-2 min: 70% B

    • 2-17 min: 70% to 95% B

    • 17-20 min: 95% B

    • 20.1-25 min: 70% B (re-equilibration)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 35°C

  • Detection: 254 nm

  • Injection Volume: 10 µL

• 2.2. Data Analysis:

  • Integrate the peak corresponding to 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione.

  • Calculate the purity based on the area percentage of the main peak relative to the total peak area.

3. Preparative HPLC Protocol

This protocol is intended for the purification of multi-milligram to gram quantities of the target compound.

• 3.1. Materials and Reagents:

  • Filtered crude sample solution (from step 1.2)

  • Acetonitrile (HPLC grade)

  • Water (HPLC grade)

  • Formic Acid (HPLC grade)

  • Rotary evaporator

  • Lyophilizer (optional)

• 3.2. Preparative HPLC System and Conditions:

  • HPLC System: A preparative HPLC system with a high-pressure gradient pump, a UV detector with a preparative flow cell, and a fraction collector.

  • Column: C18, 21.2 x 250 mm, 10 µm

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient:

    • 0-3 min: 75% B

    • 3-23 min: 75% to 90% B

    • 23-25 min: 90% B

    • 25.1-30 min: 75% B (re-equilibration)

  • Flow Rate: 20 mL/min

  • Detection: 254 nm

  • Injection Volume: 1-5 mL, depending on the concentration.

• 3.3. Fraction Collection and Post-Purification Processing:

  • Collect fractions corresponding to the main peak based on the UV chromatogram.

  • Combine the pure fractions and remove the organic solvent (Acetonitrile) using a rotary evaporator.

  • The remaining aqueous solution can be lyophilized or extracted with a suitable organic solvent to isolate the purified product.

  • Analyze the purity of the final product using the analytical HPLC protocol.

Workflow and Process Visualization

Caption: Chromatographic purification workflow.

References

• 1. selekt.biotage.com [selekt.biotage.com]
• 2. glsciencesinc.com [glsciencesinc.com]
• 3. researchgate.net [researchgate.net]
• 4. greyhoundchrom.com [greyhoundchrom.com]
• 5. organomation.com [organomation.com]
• 6. drawellanalytical.com [drawellanalytical.com]

Application Notes and Protocols for In Vitro Assays of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione as a Putative Soluble Epoxide Hydrolase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

Soluble epoxide hydrolase is a critical enzyme in the arachidonic acid cascade, responsible for the hydrolysis of anti-inflammatory and vasodilatory epoxyeicosatrienoic acids (EETs) into their less active diol counterparts, dihydroxyeicosatrienoic acids (DHETs).[5][6] Inhibition of sEH increases the bioavailability of EETs, making it a promising therapeutic strategy for managing hypertension, inflammation, pain, and cardiovascular diseases.[5][7][8][9][10]

These application notes provide a comprehensive guide to the in vitro characterization of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione and similar compounds as sEH inhibitors. The protocols described herein are standard methods for determining inhibitor potency and mechanism of action.

Data Presentation

The inhibitory potency of novel compounds against sEH is typically determined by measuring the half-maximal inhibitory concentration (IC50). The following table summarizes IC50 values for several well-characterized adamantane-containing sEH inhibitors, which can serve as a benchmark for evaluating the activity of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione.

Table 1: In Vitro Potency of Representative Adamantane-Containing sEH Inhibitors

Compound	Target Enzyme	IC50 (nM)	Reference
AR9281 (1-(1-Acetyl-piperidin-4-yl)-3-adamantan-1-yl-urea)	Human sEH	Potent (specific value not stated)	[11]
1-Adamantyl-3-[(4,5-dichloro-1-methyl-1Н-pyrazol-3-yl)methyl]urea (3f)	Human sEH	0.8	[3]
1-[(Adamantan-1-yl)methyl]-3-[(4,5-dichloro-1-methyl-1Н-pyrazol-3-yl)methyl]urea (4f)	Human sEH	1.2	[3]
Benzohomoadamantane-derived urea 13	Human sEH	1	[12]
Benzohomoadamantane-based urea 1	Human sEH	3.1	[8]
Benzohomoadamantane-based urea 1	Murine sEH	6.0	[8]

Signaling Pathways and Experimental Workflows

To visually represent the mechanism of action of sEH and the experimental approach for its inhibition, the following diagrams are provided.

Figure 1: sEH signaling pathway and the inhibitory action of the compound.

Figure 2: General experimental workflow for sEH inhibitor screening.

Experimental Protocols

Fluorometric In Vitro Assay for sEH Activity and Inhibition

This protocol is adapted from commercially available kits and published methods for determining sEH inhibitory activity using a fluorescent substrate.[7][9][13][14][15]

Materials and Reagents:

• Recombinant human soluble epoxide hydrolase (sEH)

• sEH Assay Buffer: 25 mM Bis-Tris-HCl, pH 7.0, containing 0.1 mg/mL Bovine Serum Albumin (BSA)

• Fluorescent Substrate: (3-phenyl-oxiranyl)-acetic acid cyano-(6-methoxy-naphthalen-2-yl)-methyl ester (PHOME)

• Test Compound: 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione

• Positive Control Inhibitor: A known potent sEH inhibitor (e.g., AUDA, TPPU)

• Vehicle Control: Dimethyl sulfoxide (DMSO)

• 96-well black microplates with a clear bottom

• Fluorescence microplate reader with kinetic measurement capabilities

Procedure:

• Compound Preparation:

  • Prepare a 10 mM stock solution of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione in DMSO.

  • Perform serial dilutions of the stock solution in DMSO to create a range of concentrations (e.g., from 10 mM to 100 nM).

  • Further dilute each DMSO concentration 1:100 in sEH Assay Buffer to create the final working solutions. The final DMSO concentration in the assay should be ≤1%.

• Assay Setup:

  • In a 96-well microplate, add 20 µL of the diluted test compound solutions to the respective wells.

  • For the positive control, add 20 µL of a known sEH inhibitor at a concentration expected to give >90% inhibition.

  • For the vehicle control (100% enzyme activity), add 20 µL of sEH Assay Buffer containing the same final concentration of DMSO as the test compound wells.

  • For the background control (no enzyme activity), add 150 µL of sEH Assay Buffer.

• Enzyme Addition:

  • Prepare a working solution of recombinant human sEH in sEH Assay Buffer. The optimal concentration should be determined empirically to yield a linear reaction rate for at least 30 minutes.

  • Add 130 µL of the sEH working solution to all wells except the background control wells.

• Pre-incubation:

  • Incubate the plate at 37°C for 15 minutes to allow the inhibitor to bind to the enzyme.

• Reaction Initiation and Measurement:

  • Prepare a working solution of the PHOME substrate in sEH Assay Buffer.

  • Initiate the enzymatic reaction by adding 50 µL of the PHOME substrate solution to all wells, including the background control.

  • Immediately place the microplate in a pre-warmed (37°C) fluorescence plate reader.

  • Measure the increase in fluorescence intensity kinetically for 30-60 minutes, with readings taken every 1-2 minutes. Use an excitation wavelength of 330 nm and an emission wavelength of 465 nm.[6][14]

• Data Analysis:

  • Determine the reaction rate (slope of the linear portion of the fluorescence vs. time curve) for each well.

  • Subtract the average rate of the background control from all other rates.

  • Calculate the percent inhibition for each concentration of the test compound using the following formula: % Inhibition = [1 - (Rate with Inhibitor / Rate of Vehicle Control)] * 100

  • Plot the percent inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a four-parameter logistic equation using appropriate software (e.g., GraphPad Prism, SigmaPlot).

LC-MS/MS-Based In Vitro Assay for sEH Activity

This method provides a direct measurement of the conversion of a native substrate (EET) to its diol product (DHET) and is considered a gold-standard assay.[16][17]

Materials and Reagents:

• Recombinant human soluble epoxide hydrolase (sEH)

• Assay Buffer: (e.g., phosphate buffer, pH 7.4)

• Substrate: 14,15-Epoxyeicosatrienoic acid (14,15-EET)

• Internal Standard: 14,15-Dihydroxyeicosatrienoic acid-d11 (14,15-DHET-d11) or other suitable deuterated standard.

• Test Compound: 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione

• Acetonitrile, Formic Acid, and Water (LC-MS grade)

• Solid Phase Extraction (SPE) cartridges for lipid extraction

• LC-MS/MS system (e.g., triple quadrupole mass spectrometer)

Procedure:

• Compound and Enzyme Preparation:

  • Prepare serial dilutions of the test compound as described in the fluorometric assay protocol.

  • Prepare a working solution of recombinant human sEH in the assay buffer.

• Enzymatic Reaction:

  • In microcentrifuge tubes, combine the sEH solution with the test compound dilutions or vehicle control.

  • Pre-incubate at 37°C for 15 minutes.

  • Initiate the reaction by adding the 14,15-EET substrate.

  • Incubate the reaction mixture at 37°C for a predetermined time (e.g., 10-30 minutes) where the product formation is linear.

• Reaction Termination and Sample Preparation:

  • Stop the reaction by adding two volumes of ice-cold acetonitrile containing the internal standard (14,15-DHET-d11).

  • Vortex and centrifuge to pellet the precipitated protein.

  • Transfer the supernatant to a new tube.

  • Perform solid-phase extraction to concentrate and purify the analytes (14,15-DHET and the internal standard).

  • Elute the analytes, evaporate the solvent under a stream of nitrogen, and reconstitute the residue in the LC mobile phase.

• LC-MS/MS Analysis:

  • Inject the prepared samples onto an appropriate C18 reverse-phase LC column.

  • Separate the analytes using a gradient of mobile phases (e.g., water with 0.1% formic acid and acetonitrile with 0.1% formic acid).

  • Detect and quantify the parent and product ions of 14,15-DHET and the internal standard using Multiple Reaction Monitoring (MRM) mode on the mass spectrometer.

• Data Analysis:

  • Generate a standard curve using known concentrations of 14,15-DHET.

  • Quantify the amount of 14,15-DHET produced in each sample by comparing its peak area ratio to the internal standard against the standard curve.

  • Calculate the percent inhibition and determine the IC50 value as described in the fluorometric assay protocol.

Conclusion

The provided protocols offer robust and reliable methods for the in vitro characterization of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione as a potential inhibitor of soluble epoxide hydrolase. By determining its IC50 value and comparing it to known standards, researchers can effectively assess its potency and potential as a therapeutic agent targeting the sEH pathway. Further studies, including enzyme kinetics to determine the mechanism of inhibition (e.g., competitive, non-competitive), would provide a more complete pharmacological profile of the compound.

References

• 1. Synthesis of trifluoromethyl ketones as inhibitors of antennal esterases of insects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effects of adamantane alterations on soluble epoxide hydrolase inhibition potency, physical properties and metabolic stability - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Adamantyl-ureas with pyrazoles substituted by fluoroalkanes as soluble epoxide hydrolase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effects of adamantane alterations on soluble epoxide hydrolase inhibition potency, physical properties and metabolic stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Discovery of Inhibitors of Soluble Epoxide Hydrolase: A Target with Multiple Potential Therapeutic Indications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Inhibition of Soluble Epoxide Hydrolase Activity by Components of Glycyrrhiza uralensis [mdpi.com]
• 7. assaygenie.com [assaygenie.com]
• 8. researchgate.net [researchgate.net]
• 9. Fluorescent substrates for soluble epoxide hydrolase and application to inhibition studies - PMC [pmc.ncbi.nlm.nih.gov]
• 10. In vitro and in vivo metabolism of N-adamantyl substituted urea-based soluble epoxide hydrolase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. 1-(1-acetyl-piperidin-4-yl)-3-adamantan-1-yl-urea (AR9281) as a potent, selective, and orally available soluble epoxide hydrolase inhibitor with efficacy in rodent models of hypertension and dysglycemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. From the Design to the In Vivo Evaluation of Benzohomoadamantane-Derived Soluble Epoxide Hydrolase Inhibitors for the Treatment of Acute Pancreatitis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Fluorescent substrates for soluble epoxide hydrolase and application to inhibition studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. caymanchem.com [caymanchem.com]
• 15. researchgate.net [researchgate.net]
• 16. Measurement of soluble epoxide hydrolase (sEH) activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

Application Notes and Protocols for Antimicrobial Activity Testing of Adamantane Compounds

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to testing the antimicrobial activity of adamantane compounds. Included are detailed experimental protocols, data presentation guidelines, and visualizations to facilitate understanding and implementation in a laboratory setting.

Introduction

Adamantane, a bulky, lipophilic, tricyclic hydrocarbon, has garnered significant interest in medicinal chemistry due to its unique structural properties.[1] The incorporation of the adamantane moiety into various molecular scaffolds can enhance the pharmacological properties of compounds, including their antimicrobial activity.[2] Adamantane derivatives have shown promise against a range of pathogens, including drug-resistant bacteria.[3][4][5] The lipophilicity of the adamantane core is believed to facilitate interaction with and disruption of microbial cell membranes, a key mechanism of their antimicrobial action.[3][6]

This document outlines standardized methods for evaluating the in vitro antimicrobial efficacy of novel adamantane derivatives, focusing on the determination of Minimum Inhibitory Concentration (MIC) and time-kill kinetics.

Data Presentation

Quantitative data from antimicrobial susceptibility testing should be organized into clear and concise tables to allow for easy comparison of the antimicrobial activity of different adamantane compounds against various microbial strains.

Table 1: Minimum Inhibitory Concentration (MIC) of Adamantane Derivatives against Bacterial Strains

Compound ID	Adamantane Derivative Structure/Name	Test Organism	MIC (µg/mL)	Reference
1	1-((2-chloro-3,4-dimethoxybenzylidene) amino)adamantane	Staphylococcus aureus ATCC 25923	>512	[7]
Enterococcus faecalis ATCC 29212	>512	[7]
Escherichia coli ATCC 25922	>512	[7]
Pseudomonas aeruginosa ATCC 27853	>512	[7]
2	4-(adamant-1-ylmethoxycarbonyl)-N-(L-alanyl)phthalimide	Staphylococcus aureus	0.05	[8]
3	4-(adamant-1-ylmethoxycarbonyl)-N-(5-carboxypentamethylene)phthalimide	Staphylococcus aureus	0.022	[8]
4	Schiff base derivative 9	Staphylococcus epidermidis ATCC 12228	62.5	[9]
Gram-positive bacteria	62.5 - 1000	[9]
Gram-negative bacteria	125 - 1000	[9]
5	Hydrazide of 1-adamantanecarboxylic acid 19	Gram-negative bacteria	125 - 500	[9]
6	Compounds 7a-c (thiosemicarbazides)	Broad spectrum antibacterial	0.5 - 32	[5]

Table 2: Minimum Inhibitory Concentration (MIC) of Adamantane Derivatives against Fungal Strains

Compound ID	Adamantane Derivative Structure/Name	Test Organism	MIC (µg/mL)	Reference
1	1-((2-chloro-3,4-dimethoxybenzylidene) amino)adamantane	Candida albicans ATCC 90028	256	[7]
Candida krusei ATCC 6258	32	[7][10]
Candida parapsilosis ATCC 22019	32	[7][10]
7	Schiff base derivative 5	Candida albicans ATCC 10231	62.5	[9]
8	Compounds 4a and 4g (thiosemicarbazides)	Candida albicans	Good activity	[5]

Experimental Protocols

Detailed methodologies for key antimicrobial susceptibility tests are provided below. These protocols are based on established standards to ensure reproducibility and accuracy of results.

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) using Broth Microdilution Method

This protocol outlines the determination of the MIC of adamantane compounds against bacteria, following the general principles of the Clinical and Laboratory Standards Institute (CLSI).[11][12]

1. Materials:

• Test adamantane compounds

• Appropriate solvent for dissolving test compounds (e.g., Dimethyl Sulfoxide - DMSO)

• 96-well sterile microtiter plates

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Bacterial strains for testing (e.g., Staphylococcus aureus, Escherichia coli)

• Sterile saline or phosphate-buffered saline (PBS)

• 0.5 McFarland turbidity standard

• Spectrophotometer

• Incubator (35°C ± 2°C)

• Multichannel pipette

2. Procedure:

• Preparation of Test Compound Stock Solution:

  • Accurately weigh the adamantane compound and dissolve it in a minimal amount of a suitable solvent to prepare a high-concentration stock solution.

  • Further dilute the stock solution in CAMHB to achieve a starting concentration that is typically 2-fold higher than the highest concentration to be tested.

• Preparation of Bacterial Inoculum:

  • From a fresh (18-24 hours) agar plate, select 3-5 isolated colonies of the test microorganism.

  • Inoculate the colonies into a tube containing 4-5 mL of a suitable broth medium (e.g., Tryptic Soy Broth).

  • Incubate the broth culture at 37°C until it reaches the log phase of growth.

  • Adjust the turbidity of the bacterial suspension with sterile saline or broth to match the 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).[11]

  • Dilute the adjusted bacterial suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the test wells.[7]

• Microtiter Plate Setup:

  • Dispense 100 µL of sterile CAMHB into all wells of a 96-well microtiter plate.

  • Add 100 µL of the prepared adamantane compound solution to the first well of each row to be tested.

  • Perform a 2-fold serial dilution by transferring 100 µL from the first well to the second well, mixing thoroughly, and repeating this process across the plate to the desired final concentration. Discard 100 µL from the last well.

  • The final volume in each well should be 100 µL.

• Inoculation:

  • Add 100 µL of the prepared bacterial inoculum to each well, bringing the final volume to 200 µL.

  • Include a positive control (wells with bacterial inoculum and no compound) and a negative control (wells with broth only) on each plate.

• Incubation:

  • Cover the microtiter plates and incubate at 35°C ± 2°C for 16-20 hours in ambient air.

• Reading the MIC:

  • After incubation, visually inspect the plates for turbidity.

  • The MIC is the lowest concentration of the adamantane compound that completely inhibits visible growth of the microorganism.

Protocol 2: Time-Kill Kinetics Assay

This assay is used to assess the rate at which an antimicrobial agent kills a bacterial population over time.[3][13][14]

1. Materials:

• Test adamantane compound

• Bacterial strain in log phase of growth

• Culture tubes or flasks

• Appropriate broth medium (e.g., CAMHB)

• Sterile saline or PBS for dilutions

• Agar plates for colony counting

• Incubator

• Shaker (optional)

• Timer

2. Procedure:

• Preparation of Bacterial Inoculum:

  • Prepare a bacterial culture and adjust its density to a 0.5 McFarland standard as described in the MIC protocol.

  • Further dilute the culture in fresh broth to a starting concentration of approximately 1-5 x 10⁶ CFU/mL.

• Assay Setup:

  • Prepare a series of flasks or tubes containing the broth medium.

  • Add the adamantane compound to the flasks at different concentrations (e.g., 0.5x MIC, 1x MIC, 2x MIC, 4x MIC).

  • Include a growth control flask with no antimicrobial agent.

• Inoculation and Sampling:

  • Inoculate each flask with the prepared bacterial suspension.

  • Incubate the flasks at 37°C, with shaking if required for the specific bacteria.

  • At predetermined time points (e.g., 0, 2, 4, 6, 8, 12, and 24 hours), withdraw an aliquot from each flask.[3]

• Viable Cell Counting:

  • Perform serial 10-fold dilutions of each collected aliquot in sterile saline or PBS.

  • Plate a specific volume (e.g., 100 µL) of the appropriate dilutions onto agar plates.

  • Incubate the plates at 37°C for 18-24 hours.

• Data Analysis:

  • After incubation, count the number of colonies (CFU) on the plates and calculate the CFU/mL for each time point and concentration.

  • Plot the log₁₀ CFU/mL against time for each concentration of the adamantane compound.

  • A bactericidal effect is typically defined as a ≥3-log₁₀ (99.9%) reduction in CFU/mL from the initial inoculum.[14] A bacteriostatic effect is observed when there is a prevention of growth but not a significant reduction in the bacterial count.[14]

Visualizations

Diagrams illustrating key experimental workflows and the proposed mechanism of action are provided below.

Caption: Workflow for the Broth Microdilution MIC Assay.

Caption: Workflow of the Time-Kill Kinetics Assay.[13]

Caption: Proposed Mechanism of Antimicrobial Action of Adamantane Compounds.

References

• 1. Synthesis, Antimicrobial, and Anti-Proliferative Activities of Novel 4-(Adamantan-1-yl)-1-arylidene-3-thiosemicarbazides, 4-Arylmethyl N′-(Adamantan-1-yl)piperidine-1-carbothioimidates, and Related Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of adamantane-containing small-molecule peptidomimetics with membrane-disrupting activity for combating drug-resistant Bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchportal.ukhsa.gov.uk [researchportal.ukhsa.gov.uk]
• 5. tandfonline.com [tandfonline.com]
• 6. Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches | MDPI [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. Adamantane in Drug Delivery Systems and Surface Recognition - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cytotoxicity Screening of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione

Abstract: This document provides detailed application notes and protocols for the cytotoxicity screening of the compound 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione. The protocols are intended for researchers, scientists, and drug development professionals engaged in the evaluation of novel chemical entities for their potential as therapeutic agents. The methodologies described herein cover essential in vitro assays for determining cell viability and elucidating the mechanism of cell death.

Introduction

Adamantane derivatives have garnered significant interest in medicinal chemistry due to their unique structural properties, which can enhance the pharmacological profile of parent compounds.[1][2][3] The rigid and lipophilic adamantane cage can influence a molecule's bioavailability, metabolic stability, and target binding affinity.[1] Numerous adamantane-containing compounds have been investigated for a wide range of biological activities, including antiviral, antibacterial, antidiabetic, and anticancer properties.[1][2]

This document focuses on the cytotoxicity screening of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione, a novel compound incorporating both an adamantane moiety and a trifluorinated β-diketone scaffold. The latter is also a common pharmacophore with potential biological activities. The following protocols provide a framework for assessing the cytotoxic potential of this compound against various cell lines and for gaining initial insights into its mechanism of action.

Data Presentation

Quantitative data from cytotoxicity and cell viability assays should be recorded and presented in a clear and organized manner to facilitate comparison and interpretation. The following table provides a template for summarizing the half-maximal inhibitory concentration (IC50) values.

Table 1: Cytotoxicity of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione against various cell lines.

Cell Line	Cell Type	Incubation Time (h)	IC50 (µM)	Assay Method
A549	Human Lung Carcinoma	24	Data to be determined	MTT Assay
48	Data to be determined	MTT Assay
HeLa	Human Cervical Cancer	24	Data to be determined	MTT Assay
48	Data to be determined	MTT Assay
HepG2	Human Liver Cancer	24	Data to be determined	MTT Assay
48	Data to be determined	MTT Assay
PC-3	Human Prostate Cancer	24	Data to be determined	MTT Assay
48	Data to be determined	MTT Assay
L929	Mouse Fibroblast (non-cancerous)	24	Data to be determined	MTT Assay
48	Data to be determined	MTT Assay

Experimental Protocols

Detailed methodologies for key cytotoxicity and cell death mechanism assays are provided below.

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity as an indicator of cell viability.[4] Viable cells with active metabolism convert the yellow MTT into a purple formazan product.[5][6]

Materials:

• 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione

• Selected cell lines (e.g., A549, HeLa, HepG2, PC-3, L929)

• Complete cell culture medium

• Phosphate-buffered saline (PBS), pH 7.4

• MTT solution (5 mg/mL in PBS, filter-sterilized)[5][6]

• Solubilization solution (e.g., 4 mM HCl, 0.1% NP40 in isopropanol, or SDS-HCl solution)[6][7]

• 96-well plates

• Multi-well spectrophotometer (plate reader)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 1 x 10⁴ to 5 x 10⁴ cells/well in 100 µL of complete culture medium.[7] Incubate overnight at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione in complete culture medium. Remove the old medium from the wells and add 100 µL of fresh medium containing the desired concentrations of the compound. Include a vehicle control (e.g., DMSO) and a no-cell control (medium only).

• Incubation: Incubate the plate for the desired exposure times (e.g., 24, 48, or 72 hours) at 37°C and 5% CO₂.

• MTT Addition: After incubation, add 10-20 µL of the 5 mg/mL MTT solution to each well.[5][6][7]

• Formazan Formation: Incubate the plate for 3-4 hours at 37°C and 5% CO₂.[5][7] During this time, viable cells will convert the soluble yellow MTT to insoluble purple formazan crystals.

• Solubilization: Carefully remove the medium containing MTT. Add 100-150 µL of the solubilization solution to each well to dissolve the formazan crystals.[5][6] Mix gently by pipetting or shaking on an orbital shaker for 15 minutes.[6]

• Absorbance Measurement: Measure the absorbance at a wavelength between 500 and 600 nm (typically 570 nm) using a multi-well spectrophotometer.[4][6] A reference wavelength of 620-630 nm can be used to subtract background absorbance.[5]

• Data Analysis: Subtract the absorbance of the no-cell control from all other readings. Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control cells. Plot the percentage of viability against the compound concentration to determine the IC50 value.

The Lactate Dehydrogenase (LDH) assay is a cytotoxicity assay that measures the activity of LDH released from damaged cells into the culture medium.[8] LDH is a stable cytosolic enzyme that is released upon plasma membrane damage.[8]

Materials:

• LDH cytotoxicity assay kit (commercially available)

• Treated cell culture supernatants

• 96-well plates

• Multi-well spectrophotometer (plate reader)

Procedure:

• Sample Preparation: Following treatment of cells with 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione as described in the MTT assay protocol (steps 1-3), centrifuge the 96-well plate at approximately 300 x g for 5 minutes.[9]

• Supernatant Transfer: Carefully transfer a portion of the supernatant (e.g., 50 µL) from each well to a new 96-well plate.[10]

• Controls: Prepare the following controls as per the kit manufacturer's instructions:

  • Spontaneous LDH release: Supernatant from untreated cells.

  • Maximum LDH release: Supernatant from cells treated with a lysis buffer (provided in the kit).

  • Background control: Culture medium without cells.

• Reaction Setup: Add the LDH reaction mixture from the kit to each well containing the supernatant.

• Incubation: Incubate the plate at room temperature for the time specified in the kit protocol (usually up to 30 minutes), protected from light.[10]

• Absorbance Measurement: Measure the absorbance at the recommended wavelength (e.g., 490 nm) using a multi-well spectrophotometer.[10][11]

• Data Analysis: Calculate the percentage of cytotoxicity using the following formula: % Cytotoxicity = [(Compound-treated LDH activity - Spontaneous LDH activity) / (Maximum LDH activity - Spontaneous LDH activity)] x 100.

This flow cytometry-based assay is used to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.[12] In early apoptosis, phosphatidylserine (PS) translocates to the outer leaflet of the plasma membrane, where it can be detected by Annexin V.[12][13] Propidium Iodide (PI) is a fluorescent nucleic acid stain that can only enter cells with compromised membranes, thus staining late apoptotic and necrotic cells.[12]

Materials:

• Annexin V-FITC/PI apoptosis detection kit (commercially available)

• Treated cells (both adherent and suspension)

• 1X Binding Buffer (provided in the kit)

• Flow cytometer

Procedure:

• Cell Treatment: Treat cells with 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione at various concentrations for the desired time period.

• Cell Harvesting:

  • Suspension cells: Centrifuge the cell suspension to collect the cells.

  • Adherent cells: Collect the culture medium (which may contain floating apoptotic cells) and then detach the adherent cells using trypsin. Combine the detached cells with the cells from the supernatant.

• Cell Washing: Wash the collected cells twice with cold PBS by centrifugation (e.g., 670 x g for 5 minutes).[12][13]

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer to a concentration of approximately 1 x 10⁶ cells/mL.

• Staining: Transfer 100 µL of the cell suspension to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of PI solution (or as recommended by the kit manufacturer).

• Incubation: Gently vortex the cells and incubate for 15-20 minutes at room temperature in the dark.

• Dilution: Add 400 µL of 1X Binding Buffer to each tube.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry as soon as possible (within 1 hour).

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Visualizations

The following diagram illustrates the general workflow for the cytotoxicity screening of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione.

References

• 1. Novel Adamantane Derivatives: Synthesis, Cytotoxicity and Antimicrobial Properties [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. broadpharm.com [broadpharm.com]
• 5. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - US [thermofisher.com]
• 8. LDH-Glo™ Cytotoxicity Assay Technical Manual [promega.jp]
• 9. LDH cytotoxicity assay [protocols.io]
• 10. cellbiologics.com [cellbiologics.com]
• 11. A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 13. bio-protocol.org [bio-protocol.org]

Application Notes and Protocols for Developing Drug Delivery Systems with Adamantane Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis, characterization, and application of adamantane derivatives in advanced drug delivery systems. Detailed experimental protocols, comparative quantitative data, and visual workflows are presented to facilitate research and development in this promising field.

Introduction to Adamantane in Drug Delivery

Adamantane, a rigid and lipophilic diamondoid hydrocarbon, has garnered significant attention as a versatile building block in drug delivery.[1] Its unique cage-like structure and physicochemical properties offer several advantages for designing sophisticated drug carriers. The lipophilicity of the adamantane moiety enhances the drug loading of hydrophobic therapeutic agents and facilitates interaction with lipid-based delivery systems like liposomes.[2] Furthermore, adamantane exhibits a strong and specific host-guest interaction with cyclodextrins, forming stable inclusion complexes with high association constants (Ka ≈ 10³–10⁵ M⁻¹).[3][4] This interaction is a cornerstone for the self-assembly of various supramolecular drug delivery systems.

Adamantane's rigid structure can improve the stability of drug formulations and its derivatives have been shown to be biocompatible and non-toxic, making them suitable for in vivo applications.[5] Adamantane-based drug delivery systems are being explored for a wide range of therapeutic areas, including cancer chemotherapy, gene therapy, and the treatment of central nervous system disorders, owing to their potential to improve drug solubility, bioavailability, and targeted delivery.[2]

This document details the application of adamantane derivatives in three primary classes of drug delivery systems:

• Polymeric Micelles: Self-assembling nanosystems formed from amphiphilic block copolymers with an adamantane core.

• Cyclodextrin-Based Nanoparticles: Supramolecular assemblies leveraging the host-guest interaction between adamantane and cyclodextrin.

• Liposomes: Vesicular systems where adamantane derivatives can be incorporated as anchors for targeting ligands or to enhance drug retention.

Data Presentation: A Comparative Analysis of Adamantane-Based Drug Delivery Systems

The following tables summarize key quantitative data for various adamantane-based drug delivery systems, providing a comparative overview of their performance characteristics.

Table 1: Properties of Adamantane-Cored Polymeric Micelles for Doxorubicin Delivery

Polymer System	Core	Shell Components	Drug	Drug Loading Capacity (%)	Encapsulation Efficiency (%)	Size (nm)	Reference
Star-shaped Adamantane-PLGA-PDEAEMA-PEG (S-PLGA-D-P)	Adamantane (4-arm)	PLGA, PDEAEMA, PEG	Doxorubicin	21.6	Not Reported	~100	[4]
Linear Adamantane-PLGA-PDEAEMA-PEG (L-PLGA-D-P)	Adamantane (1-arm)	PLGA, PDEAEMA, PEG	Doxorubicin	22.9	Not Reported	~100	[4]

Table 2: Properties of Adamantane-Cyclodextrin Nanoparticles for Doxorubicin Delivery

System	Adamantane Derivative	Cyclodextrin Derivative	Drug	Drug Loading Efficiency (%)	Encapsulation Efficiency (%)	Size (nm)	Reference
Chitosan Nanoparticles	Not explicitly used as a drug conjugate	Carboxymethyl-β-Cyclodextrin	Doxorubicin	31.25	75.75	222 ± 12	[6]

Table 3: pH-Responsive Drug Release from Adamantane-Based Polymeric Micelles

Polymer System	Drug	pH	Cumulative Release (%) after 80 hours	Reference
S-PLGA-D-P	Doxorubicin	7.4	19.0	[4]
S-PLGA-D-P	Doxorubicin	5.0	78.8	[4]
L-PLGA-D-P	Doxorubicin	7.4	18.5	[4]
L-PLGA-D-P	Doxorubicin	5.0	77.6	[4]

Table 4: pH-Responsive Drug Release from Adamantane-Cyclodextrin Formulations

System	Drug	pH	Cumulative Release (%) after 48 hours	Reference
Doxorubicin-loaded magnetism nanoparticles based on cyclodextrin dendritic-graphene oxide	Doxorubicin	7.4	~40	[7]
Doxorubicin-loaded magnetism nanoparticles based on cyclodextrin dendritic-graphene oxide	Doxorubicin	5.3	~75	[7]

Experimental Protocols

This section provides detailed methodologies for the synthesis of adamantane-based drug carriers, drug loading procedures, in vitro drug release studies, and cytotoxicity assessment.

Protocol 1: Synthesis of a Four-Arm Star-Shaped Adamantane-PLGA-PDEAEMA-PEG Polymer

This protocol describes a multi-step synthesis of a pH-responsive, four-arm star-shaped block copolymer with an adamantane core. The synthesis involves a combination of ring-opening polymerization (ROP), atom transfer radical polymerization (ATRP), and click chemistry (CuAAC).

A high-level overview of the multi-step synthesis process.

Materials:

• 1,3,5,7-Tetrakis(2-hydroxyethyl)adamantane

• D,L-lactide

• Glycolide

• Stannous octoate (Sn(Oct)₂)

• 2-bromoisobutyryl bromide

• Triethylamine (TEA)

• N,N-diethylaminoethyl methacrylate (DEAEMA)

• Copper(I) bromide (CuBr)

• N,N,N',N'',N''-Pentamethyldiethylenetriamine (PMDETA)

• Sodium azide (NaN₃)

• Alkynyl-terminated polyethylene glycol (Alkynyl-PEG)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium ascorbate

• Toluene, Dichloromethane (DCM), N,N-Dimethylformamide (DMF), Tetrahydrofuran (THF) (anhydrous)

Procedure:

Step 1: Synthesis of Four-Arm Adamantane-PLGA via Ring-Opening Polymerization (ROP)

• In a flame-dried Schlenk flask under argon, dissolve 1,3,5,7-tetrakis(2-hydroxyethyl)adamantane in anhydrous toluene.

• Add D,L-lactide and glycolide (desired molar ratio) to the flask.

• Add stannous octoate (Sn(Oct)₂) as a catalyst.

• Heat the reaction mixture to 130°C and stir for 24 hours.

• Cool the reaction to room temperature and precipitate the polymer in cold methanol.

• Filter and dry the resulting four-arm adamantane-PLGA polymer under vacuum.

Step 2: Synthesis of Four-Arm Adamantane-PLGA-PDEAEMA via Atom Transfer Radical Polymerization (ATRP)

• Functionalize the hydroxyl end-groups of the adamantane-PLGA with an ATRP initiator by reacting with 2-bromoisobutyryl bromide in the presence of triethylamine in anhydrous DCM at 0°C for 24 hours.

• Purify the resulting macroinitiator by precipitation in cold methanol.

• In a Schlenk flask, dissolve the adamantane-PLGA-Br macroinitiator and DEAEMA monomer in anhydrous THF.

• Add CuBr and PMDETA, and deoxygenate the mixture by several freeze-pump-thaw cycles.

• Polymerize at 60°C for the desired time.

• Terminate the reaction by exposing it to air and dilute with THF.

• Pass the polymer solution through a neutral alumina column to remove the copper catalyst.

• Precipitate the polymer in cold hexane, filter, and dry under vacuum.

Step 3: Synthesis of Four-Arm Adamantane-PLGA-PDEAEMA-PEG via Click Chemistry (CuAAC)

• Convert the terminal bromide of the PDEAEMA block to an azide group by reacting with sodium azide in DMF at room temperature for 24 hours.

• Purify the azido-functionalized polymer by dialysis against deionized water.

• In a flask, dissolve the adamantane-PLGA-PDEAEMA-N₃ polymer and alkynyl-PEG in a mixture of DMF and water.

• Add CuSO₄·5H₂O and sodium ascorbate to catalyze the click reaction.

• Stir the reaction at room temperature for 48 hours.

• Purify the final star-shaped polymer by extensive dialysis against deionized water and then lyophilize to obtain a solid product.

Protocol 2: Preparation of Doxorubicin-Loaded Polymeric Micelles

This protocol describes the loading of a hydrophobic drug, doxorubicin (DOX), into the core of adamantane-based amphiphilic block copolymer micelles using a dialysis method.

Materials:

• Adamantane-based amphiphilic block copolymer (e.g., S-PLGA-D-P)

• Doxorubicin hydrochloride (DOX·HCl)

• Triethylamine (TEA)

• Dimethylformamide (DMF)

• Deionized water

• Dialysis membrane (MWCO 3500 Da)

Procedure:

• To a solution of DOX·HCl in DMF, add a threefold molar excess of TEA and stir for 2 hours in the dark to obtain the hydrophobic form of DOX.

• Dissolve the adamantane-based block copolymer in DMF.

• Add the DOX solution to the polymer solution and stir for 2 hours.

• Add deionized water dropwise to the polymer/drug solution under gentle stirring to induce micelle formation.

• Transfer the micellar solution to a dialysis bag.

• Dialyze against a large volume of deionized water for 48 hours, with frequent water changes, to remove the organic solvent and unloaded drug.

• Collect the purified drug-loaded micelle solution and store at 4°C or lyophilize for long-term storage.

Protocol 3: In Vitro pH-Responsive Drug Release Study

This protocol outlines a method to evaluate the pH-triggered release of a drug from adamantane-based nanoparticles.

Materials:

• Drug-loaded nanoparticle solution

• Phosphate-buffered saline (PBS) at pH 7.4 and pH 5.0

• Dialysis membrane (MWCO appropriate for the drug)

• Thermostatically controlled shaker

• UV-Vis spectrophotometer or fluorescence spectrometer

Procedure:

• Transfer a known volume of the drug-loaded nanoparticle solution into a dialysis bag.

• Immerse the dialysis bag in a larger vessel containing PBS (pH 7.4 or pH 5.0).

• Place the setup in a shaker incubator at 37°C.

• At predetermined time intervals, withdraw a sample of the release medium and replace it with an equal volume of fresh medium to maintain sink conditions.

• Quantify the concentration of the released drug in the collected samples using UV-Vis or fluorescence spectroscopy.

• Calculate the cumulative percentage of drug release at each time point.

Protocol 4: In Vitro Cytotoxicity Assessment using MTT Assay

This protocol describes the use of the MTT assay to evaluate the cytotoxicity of adamantane-based drug delivery systems against a cancer cell line.[1]

Materials:

• Cancer cell line (e.g., MCF-7, HeLa)

• Complete cell culture medium

• Drug-loaded nanoparticles and empty nanoparticles

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well plates

• Microplate reader

Procedure:

• Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Prepare serial dilutions of the drug-loaded nanoparticles, empty nanoparticles, and free drug in the cell culture medium.

• Replace the medium in the wells with the prepared dilutions and include untreated cells as a control.

• Incubate the cells for 48 or 72 hours.

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the cell viability as a percentage relative to the untreated control cells and determine the IC₅₀ value (the concentration of the drug that inhibits 50% of cell growth).

Visualization of Key Processes

The following diagrams, generated using Graphviz (DOT language), illustrate the experimental workflow for drug-loaded nanoparticle preparation and the proposed cellular uptake and drug release mechanism.

A generalized workflow for the preparation and evaluation of drug-loaded adamantane-based nanoparticles.

Proposed mechanism of cellular uptake and intracellular drug release from a pH-responsive adamantane-based nanoparticle.

Conclusion

Adamantane derivatives offer a powerful and versatile platform for the development of advanced drug delivery systems. Their unique structural and physicochemical properties enable the creation of a diverse range of carriers, including polymeric micelles, cyclodextrin-based nanoparticles, and functionalized liposomes. These systems have demonstrated significant potential for improving the therapeutic efficacy of various drugs, particularly in cancer therapy, by enhancing drug loading, providing controlled and targeted release, and improving cellular uptake. The protocols and data presented in these application notes serve as a valuable resource for researchers and scientists working to harness the potential of adamantane-based nanomedicine. Further research and development in this area are expected to lead to the design of even more sophisticated and effective drug delivery platforms for a variety of clinical applications.

References

• 1. benchchem.com [benchchem.com]
• 2. Adamantane-containing drug delivery systems [pharmacia.pensoft.net]
• 3. texaschildrens.org [texaschildrens.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Preparation of Doxorubicin-Loaded Carboxymethyl-β-Cyclodextrin/Chitosan Nanoparticles with Antioxidant, Antitumor Activities and pH-Sensitive Release - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Doxorubicin loaded magnetism nanoparticles based on cyclodextrin dendritic-graphene oxide inhibited MCF-7 cell proliferation - PubMed [pubmed.ncbi.nlm.nih.gov]

using 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione as a chemical probe

CAS Number: 758709-48-7

Molecular Formula: C₁₄H₁₇F₃O₂

Molecular Weight: 289.28 g/mol

Introduction

This document aims to provide a foundational understanding of the potential applications of this molecule as a chemical probe based on the functional groups present in its structure. The protocols and pathways described herein are therefore predictive and based on the activities of structurally similar compounds. Researchers interested in utilizing this compound should perform initial screening and validation experiments to confirm its biological targets and mechanism of action.

Potential Signaling Pathway of Interest: Eicosanoid Metabolism

The structural similarity of the adamantane moiety to known sEH inhibitors suggests that 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione could potentially modulate the arachidonic acid cascade by inhibiting soluble epoxide hydrolase. sEH is a key enzyme in the metabolism of epoxyeicosatrienoic acids (EETs), which are signaling lipids with generally anti-inflammatory, vasodilatory, and analgesic effects. Inhibition of sEH would lead to an accumulation of EETs, thereby potentiating their beneficial effects.

Caption: Hypothesized mechanism of action via sEH inhibition.

Data Presentation

As no specific experimental data for 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione as a chemical probe is available, the following table is a template for researchers to populate with their own experimental findings.

Parameter	Value	Units	Experimental Context
IC₅₀ (sEH)	TBD	µM	Recombinant human sEH enzyme assay
Kᵢ (sEH)	TBD	µM	Enzyme kinetics study
EC₅₀	TBD	µM	Cell-based assay (e.g., anti-inflammatory)
Target Selectivity	TBD	-	Profiling against a panel of hydrolases
In vivo Efficacy	TBD	-	Animal model of inflammation or hypertension

TBD: To be determined

Experimental Protocols

The following are generalized protocols that can be adapted to evaluate 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione as a potential sEH inhibitor.

Protocol 1: In Vitro Soluble Epoxide Hydrolase (sEH) Inhibition Assay

This protocol describes a fluorometric assay to determine the in vitro inhibitory activity of the compound against recombinant human sEH.

Materials:

• Recombinant human soluble epoxide hydrolase (sEH)

• PHOME (N-((6-methoxypyridin-2-yl)methyl)-2-oxo-2H-chromene-7-carboxamide) - fluorogenic substrate

• Assay Buffer: 25 mM Bis-Tris-HCl, pH 7.0, containing 0.1 mg/mL BSA

• 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione (dissolved in DMSO)

• 96-well black microplate

• Fluorometric plate reader (Excitation: 330 nm, Emission: 465 nm)

Procedure:

• Prepare a serial dilution of the test compound in DMSO. Further dilute in Assay Buffer to the final desired concentrations.

• In a 96-well plate, add 50 µL of Assay Buffer to all wells.

• Add 25 µL of the diluted test compound or vehicle (DMSO in Assay Buffer) to the appropriate wells.

• Add 25 µL of recombinant human sEH solution (final concentration ~1 nM) to all wells except the no-enzyme control wells.

• Incubate the plate at room temperature for 15 minutes.

• Initiate the reaction by adding 25 µL of the PHOME substrate (final concentration ~50 µM).

• Immediately measure the fluorescence intensity at 1-minute intervals for 30 minutes.

• Calculate the rate of reaction (slope of the linear portion of the fluorescence vs. time curve).

• Determine the percent inhibition for each concentration of the test compound and calculate the IC₅₀ value.

Caption: Workflow for the in vitro sEH inhibition assay.

Protocol 2: Cell-Based Anti-Inflammatory Assay

This protocol outlines a general method to assess the anti-inflammatory potential of the compound in a lipopolysaccharide (LPS)-stimulated macrophage cell line (e.g., RAW 264.7).

Materials:

• RAW 264.7 macrophage cell line

• DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin

• Lipopolysaccharide (LPS) from E. coli

• 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione (dissolved in DMSO)

• Griess Reagent for nitrite determination (a measure of nitric oxide production)

• ELISA kit for TNF-α or IL-6

• 24-well cell culture plates

Procedure:

• Seed RAW 264.7 cells in a 24-well plate at a density of 2 x 10⁵ cells/well and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of the test compound or vehicle (DMSO) for 1 hour.

• Stimulate the cells with LPS (1 µg/mL) for 24 hours. Include a non-stimulated control group.

• After 24 hours, collect the cell culture supernatant.

• Measure the concentration of nitrite in the supernatant using the Griess Reagent according to the manufacturer's instructions.

• Measure the concentration of TNF-α or IL-6 in the supernatant using the respective ELISA kits according to the manufacturer's instructions.

• Determine the dose-dependent effect of the compound on the production of inflammatory mediators and calculate the EC₅₀ value.

Conclusion

While 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione is a commercially available compound, its role as a chemical probe is not yet established in the scientific literature. Based on its structural features, it holds potential as an inhibitor of soluble epoxide hydrolase. The provided hypothetical signaling pathway and experimental protocols serve as a guide for researchers to investigate its biological activity. It is imperative that any researcher using this compound for biological studies first validates its target engagement and mechanism of action through rigorous experimentation.

Measuring the Lipophilicity of Adamantane Derivatives: A Practical Guide

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed guide to determining the octanol-water partition coefficient (LogP), a critical measure of lipophilicity, for adamantane derivatives. The unique cage-like structure of adamantane imparts high lipophilicity to its derivatives, a property that is crucial for their biological activity and pharmacokinetic profiles, including their ability to cross the blood-brain barrier.[1][2][3] Accurate LogP measurement is therefore essential in the development of adamantane-based therapeutics.

This guide covers two primary experimental methods for LogP determination: the traditional shake-flask method and the more rapid reversed-phase high-performance liquid chromatography (RP-HPLC) method.

Data Presentation: LogP Values of Representative Adamantane Derivatives

The following table summarizes experimentally determined and calculated LogP values for several key adamantane derivatives. These values highlight the significant lipophilicity conferred by the adamantane scaffold.

Compound Name	Structure	Type	Experimental LogP	Calculated LogP (cLogP)	Reference
Adamantane	C₁₀H₁₆	Hydrocarbon	2.88	3.1	[4]
Amantadine	1-Aminoadamantane	Antiviral, Antiparkinsonian	2.44 - 3.03	~2.5	[1]
Rimantadine	1-(1-Adamantyl)ethanamine	Antiviral	2.95 - 3.4	~3.2	[1]
Memantine	1-Amino-3,5-dimethyladamantane	NMDA Receptor Antagonist	3.25	~3.3	[1]
Adapromine	1-(1-Adamantyl)propan-1-amine	Antidepressant	-	~3.6	[1]
Bromantane	N-(4-bromophenyl)adamantan-2-amine	CNS Stimulant	-	~5.1	[1]

Experimental Protocols

Shake-Flask Method (Gold Standard)

The shake-flask method is a direct measure of the partitioning of a compound between n-octanol and water and is considered the gold standard for LogP determination.[5][6][7]

a. Principle:

A solution of the adamantane derivative is prepared in a biphasic system of n-octanol and water (or a suitable buffer). After thorough mixing and phase separation, the concentration of the compound in each phase is determined analytically. The LogP is calculated as the base-10 logarithm of the ratio of the concentration in the n-octanol phase to that in the aqueous phase.

b. Materials:

• Adamantane derivative of interest

• n-Octanol (HPLC grade, pre-saturated with water/buffer)

• Water (HPLC grade, pre-saturated with n-octanol) or appropriate buffer (e.g., phosphate-buffered saline, PBS, pH 7.4)

• Separatory funnels or glass vials with screw caps

• Mechanical shaker or vortex mixer

• Centrifuge (for aiding phase separation)

• Analytical instrument for concentration measurement (e.g., UV-Vis spectrophotometer, HPLC)

c. Protocol:

• Solvent Preparation: Pre-saturate the n-octanol with water/buffer and the water/buffer with n-octanol by mixing equal volumes of each and allowing them to separate overnight. This minimizes volume changes during the experiment.

• Compound Preparation: Prepare a stock solution of the adamantane derivative in pre-saturated n-octanol. The initial concentration should be chosen to ensure that the concentration in the less-soluble phase is above the limit of detection of the analytical method.

• Partitioning:

  • Add a known volume of the n-octanol stock solution to a separatory funnel or vial.

  • Add a known volume of the pre-saturated water/buffer. The volume ratio of n-octanol to water can be adjusted based on the expected LogP. For highly lipophilic adamantane derivatives, a larger volume of the aqueous phase may be necessary.

  • Seal the container and shake vigorously for a set period (e.g., 1-2 hours) at a constant temperature (e.g., 25 °C) to ensure equilibrium is reached.

• Phase Separation: Allow the mixture to stand undisturbed until the two phases have clearly separated. For stable emulsions, centrifugation at a low speed can aid separation.

• Sampling: Carefully withdraw an aliquot from both the n-octanol (upper) and aqueous (lower) phases.

• Analysis: Determine the concentration of the adamantane derivative in each aliquot using a suitable analytical technique (e.g., HPLC-UV). A calibration curve for the compound in each phase should be prepared.

• Calculation: Calculate the LogP using the following equation:

  LogP = log₁₀ ([Concentration in n-octanol] / [Concentration in aqueous phase])

d. Workflow Diagram:

Caption: Workflow for LogP determination using the shake-flask method.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) Method

The RP-HPLC method is an indirect but high-throughput method for estimating LogP values.[8][9][10] It is particularly useful for screening a large number of compounds.

a. Principle:

This method is based on the correlation between the retention time of a compound on a non-polar stationary phase (like C18) and its lipophilicity.[11] A series of standard compounds with known LogP values are used to create a calibration curve by plotting the logarithm of their capacity factor (log k') against their known LogP. The LogP of the adamantane derivative is then determined from its measured log k' using this calibration curve.

b. Materials:

• Adamantane derivative of interest

• A set of standard compounds with a range of known LogP values

• HPLC system with a UV detector

• Reversed-phase column (e.g., C18)

• Mobile phase: typically a mixture of an organic solvent (e.g., methanol or acetonitrile) and an aqueous buffer.

c. Protocol:

• Standard and Sample Preparation: Prepare stock solutions of the standard compounds and the adamantane derivative in a suitable solvent (e.g., methanol).

• Chromatographic Conditions:

  • Set up the HPLC system with a C18 column.

  • The mobile phase composition is critical. An isocratic elution is typically used. The ratio of organic solvent to aqueous buffer should be optimized to achieve reasonable retention times for all compounds.

• Data Acquisition:

  • Inject the standard compounds and the adamantane derivative onto the HPLC system.

  • Record the retention time (t_R) for each compound.

  • Determine the void time (t_0) of the system by injecting a non-retained compound (e.g., uracil).

• Calculations:

  • Calculate the capacity factor (k') for each compound using the formula: k' = (t_R - t_0) / t_0

  • Calculate the logarithm of the capacity factor (log k').

• Calibration Curve:

  • Plot the known LogP values of the standard compounds against their corresponding log k' values.

  • Perform a linear regression analysis to obtain the equation of the calibration curve (y = mx + c), where y = LogP and x = log k'.

• LogP Determination:

  • Using the log k' value of the adamantane derivative, calculate its LogP using the equation from the calibration curve.

d. Workflow Diagram:

Caption: Workflow for LogP determination using the RP-HPLC method.

Conclusion

The choice of method for determining the LogP of adamantane derivatives depends on the specific requirements of the study. The shake-flask method provides a direct and highly accurate measurement, while the RP-HPLC method offers a rapid and high-throughput alternative for screening purposes. Given the inherent high lipophilicity of adamantane derivatives, careful optimization of the experimental conditions for either method is crucial to obtain reliable and reproducible results.[12][13]

References

• 1. The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. connectsci.au [connectsci.au]
• 3. Adamantane-containing drug delivery systems [pharmacia.pensoft.net]
• 4. researchgate.net [researchgate.net]
• 5. LogP / LogD shake-flask method [protocols.io]
• 6. researchgate.net [researchgate.net]
• 7. Interlaboratory study of log P determination by shake-flask and potentiometric methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. How to Evaluate Lipophilicity Rapidly? The Significance of Reversed-Phase Liquid Chromatography (RP-HPLC) - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 9. iosrphr.org [iosrphr.org]
• 10. Reverse-phase HPLC analysis and purification of small molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. The adamantane scaffold: Beyond a lipophilic moiety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]

Application Notes and Protocols for In Vivo Studies of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the formulation and in vivo administration of the hydrophobic compound, 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione. Due to its significant lipophilicity, attributed to the adamantane moiety, specialized formulation strategies are necessary to achieve adequate bioavailability for in vivo studies.[1][2][3] This guide outlines protocols for creating suitable formulations, methods for various administration routes in rodent models, and a discussion of relevant analytical characterization. Additionally, a hypothetical signaling pathway is presented to illustrate a potential mechanism of action for this class of compounds.

Introduction to 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione

1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione is a synthetic compound featuring a bulky, lipophilic adamantane group attached to a trifluorinated β-diketone moiety. The adamantane cage is a well-recognized pharmacophore that can enhance the lipophilicity of a molecule, potentially improving its interaction with biological membranes and metabolic stability.[1][2][4] Adamantane derivatives have shown a wide spectrum of biological activities, including antiviral, antibacterial, antidiabetic, and anticancer properties.[4][5][6][7] The trifluoromethyl group can further enhance metabolic stability and binding affinity. Given its chemical structure, 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione is predicted to have poor aqueous solubility, a critical consideration for in vivo formulation development.

Physicochemical Properties and Formulation Challenges

A thorough understanding of the physicochemical properties of a compound is crucial for developing an effective in vivo formulation. While specific experimental data for 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione is not extensively available, its structural components suggest the following characteristics:

• High Lipophilicity: The adamantane group significantly increases the compound's lipophilicity, leading to poor water solubility.[1][3]

• Solid State: A related compound, 4,4,4-Trifluoro-1-phenyl-1,3-butanedione, is a solid at room temperature, suggesting the title compound may also be a solid.

• Solubility: It is expected to be soluble in non-polar organic solvents.[3] A structurally similar compound, 4,4,4-Trifluoro-1-phenyl-1,3-butanedione, is soluble in 95% ethanol at 25 mg/mL.

The primary formulation challenge is to overcome the poor aqueous solubility to ensure adequate absorption and bioavailability in vivo.

Formulation Strategies for In Vivo Administration

Several strategies can be employed to formulate hydrophobic compounds like 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione for in vivo studies. The choice of formulation will depend on the intended route of administration, the required dose, and the specific experimental model.

Co-Solvent Systems

For initial in vivo screening, a co-solvent system can be a straightforward approach. These systems use a mixture of a water-miscible organic solvent and water to dissolve the compound.

Table 1: Example Co-Solvent Formulations

Formulation ID	Component 1	Component 2	Component 3	Suitability
COS-01	DMSO	PEG 400	Saline	Intravenous (with caution), Intraperitoneal, Oral
COS-02	Ethanol	Propylene Glycol	Water for Injection	Oral, Subcutaneous
COS-03	Solutol HS 15	Saline	-	Intravenous, Oral

Lipid-Based Formulations

Lipid-based drug delivery systems (LBDDS) are highly effective for enhancing the oral bioavailability of poorly water-soluble drugs. Self-emulsifying drug delivery systems (SEDDS) are isotropic mixtures of oils, surfactants, and co-solvents that form fine oil-in-water emulsions upon gentle agitation in an aqueous medium, such as the gastrointestinal fluids.

Table 2: Example SEDDS Formulation Components

Component Type	Examples
Oil Phase	Medium-chain triglycerides (e.g., Capryol 90), Corn oil, Sesame oil
Surfactant	Cremophor EL, Tween 80, Polysorbate 20
Co-surfactant/Co-solvent	Transcutol HP, Ethanol, Propylene Glycol

Experimental Protocols

Protocol for Preparation of a Co-Solvent Formulation

Objective: To prepare a 10 mg/mL solution of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione in a co-solvent system for oral administration.

Materials:

• 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione

• Dimethyl sulfoxide (DMSO)

• Polyethylene glycol 400 (PEG 400)

• Sterile Saline (0.9% NaCl)

• Sterile vials

• Vortex mixer

• Sonicator

Procedure:

• Weigh the required amount of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione.

• Add DMSO to the compound to achieve a concentrated stock solution (e.g., 100 mg/mL).

• Vortex and sonicate until the compound is completely dissolved.

• In a separate sterile vial, prepare the vehicle by mixing PEG 400 and saline in the desired ratio (e.g., 40% PEG 400, 60% Saline).

• Slowly add the drug-DMSO stock solution to the vehicle with continuous vortexing to achieve the final concentration of 10 mg/mL. Ensure the final concentration of DMSO is low (typically <10%) to minimize toxicity.

• Visually inspect the final formulation for any precipitation. If the solution is not clear, further optimization of the co-solvent ratios may be necessary.

Protocol for In Vivo Administration

The following are general guidelines for common administration routes in mice. All procedures should be performed in accordance with institutional animal care and use committee (IACUC) guidelines.

Table 3: Recommended Administration Parameters for Mice

Route of Administration	Needle Gauge	Maximum Volume per Site
Oral Gavage	18-20 G (ball-tipped)	10 mL/kg
Intravenous (Tail Vein)	27-30 G	5 mL/kg (bolus)
Subcutaneous	25-27 G	5 mL/kg
Intraperitoneal	23-27 G	10 mL/kg

Protocol 4.2.1: Oral Gavage in Mice

• Accurately weigh the mouse to determine the correct dosing volume.

• Use a proper-sized, ball-tipped gavage needle. Measure the needle from the tip of the mouse's nose to the last rib to ensure proper length.

• Restrain the mouse firmly by the scruff of the neck.

• Gently insert the gavage needle into the diastema (gap between the incisors and molars) and advance it along the roof of the mouth towards the esophagus.

• The needle should pass smoothly without resistance. If resistance is met, withdraw and reposition.

• Administer the formulation slowly and steadily.

• Withdraw the needle gently and return the mouse to its cage.

• Monitor the animal for any signs of distress post-administration.

Protocol 4.2.2: Intravenous Injection (Tail Vein) in Mice

• Warm the mouse under a heat lamp or by placing the cage on a warming pad to induce vasodilation of the tail veins.

• Place the mouse in a suitable restraint device.

• Swab the tail with 70% ethanol.

• Using a 27-30 G needle with the bevel facing up, insert the needle into one of the lateral tail veins at a shallow angle.

• A successful insertion may result in a "flash" of blood in the needle hub.

• Inject the formulation slowly. If swelling occurs at the injection site, the needle is not in the vein; withdraw and re-attempt at a more proximal site.

• After injection, withdraw the needle and apply gentle pressure to the site to prevent bleeding.

Protocol 4.2.3: Subcutaneous Injection in Mice

• Scruff the mouse to lift a "tent" of skin over the shoulders.

• Insert a 25-27 G needle into the base of the skin tent, parallel to the spine.

• Aspirate by pulling back on the plunger to ensure a blood vessel has not been entered.

• If no blood is aspirated, inject the formulation. A small bleb will form under the skin.

• Withdraw the needle and return the mouse to its cage.

Formulation Characterization

It is essential to characterize the prepared formulation to ensure its quality and consistency.

Table 4: Key Characterization Parameters for In Vivo Formulations

Parameter	Method	Purpose
Appearance	Visual Inspection	Check for clarity, color, and presence of particulates.
Drug Concentration	HPLC-UV	Confirm the final concentration of the active compound.
pH	pH meter	Ensure the pH is within a physiologically acceptable range.
Droplet Size (for emulsions)	Dynamic Light Scattering (DLS)	Determine the size distribution of droplets in SEDDS.
Stability	Visual Inspection, HPLC-UV	Assess the physical and chemical stability of the formulation over time.

Hypothetical Signaling Pathway

Given that some adamantane derivatives interact with ion channels and kinase signaling pathways, a hypothetical mechanism of action for 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione could involve the modulation of a critical cellular signaling cascade. The following diagram illustrates a generic kinase signaling pathway that could be inhibited by the compound.

Caption: Hypothetical inhibition of a kinase cascade by the compound.

Experimental Workflow

The following diagram outlines a typical workflow for the in vivo evaluation of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione.

Caption: Workflow for in vivo studies of the formulated compound.

Conclusion

The successful in vivo evaluation of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione relies on the development of an appropriate formulation to overcome its inherent hydrophobicity. This guide provides a starting point for researchers by outlining potential formulation strategies, detailed administration protocols, and necessary characterization steps. The provided workflows and hypothetical signaling pathway serve as a framework for designing comprehensive in vivo studies to explore the therapeutic potential of this compound. It is imperative that all animal procedures are conducted under approved ethical guidelines.

References

• 1. Adamantane in Drug Delivery Systems and Surface Recognition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Adamantane-Isothiourea Hybrid Derivatives: Synthesis, Characterization, In Vitro Antimicrobial, and In Vivo Hypoglycemic Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. nbinno.com [nbinno.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]

Application Notes and Protocols for the Quantification of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione

This document provides detailed analytical methods for the quantitative determination of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione. The protocols are intended for researchers, scientists, and drug development professionals requiring robust and reliable quantification of this compound in various matrices, particularly in biological samples such as human plasma. The methodologies described are based on established analytical techniques for adamantane derivatives and fluorinated compounds, ensuring high sensitivity, specificity, and throughput.

Introduction

1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione is a unique molecule combining a bulky, lipophilic adamantane cage with a reactive trifluorinated β-diketone moiety. The adamantane structure is a key pharmacophore in several approved drugs, known to enhance pharmacokinetic properties. The trifluoromethyl group can significantly influence the compound's chemical reactivity and metabolic stability. Accurate quantification of this compound is crucial for pharmacokinetic studies, drug metabolism research, and quality control in pharmaceutical formulations.

These application notes describe two primary analytical methods: a highly sensitive and specific Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method, and an alternative Gas Chromatography-Mass Spectrometry (GC-MS) method.

Method 1: Quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This method is recommended for the analysis of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione in biological matrices like human plasma due to its high sensitivity and selectivity.

Experimental Protocol

1. Materials and Reagents

• 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione reference standard

• Internal Standard (IS): 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione-¹³C₄ or a structurally similar adamantane derivative (e.g., Amantadine-d15)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic Acid (LC-MS grade)

• Ultrapure Water

• Human Plasma (K₂EDTA)

2. Instrumentation

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

3. Sample Preparation: Protein Precipitation Protein precipitation is a rapid and effective method for removing proteins from plasma samples before LC-MS/MS analysis.[1]

• Label 1.5 mL microcentrifuge tubes for calibration standards, quality controls (QCs), and unknown samples.

• Pipette 50 µL of plasma into the corresponding tubes.

• Add 10 µL of the Internal Standard (IS) working solution to all tubes except for the blank.

• To precipitate proteins, add 200 µL of cold acetonitrile containing 0.1% formic acid to each tube.

• Vortex each tube vigorously for 1 minute.

• Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer 150 µL of the clear supernatant to a 96-well plate or autosampler vials.

• Inject 5 µL of the supernatant into the LC-MS/MS system.

4. LC-MS/MS Conditions

Parameter	Condition
LC Column	C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	0-0.5 min (30% B), 0.5-2.5 min (30-95% B), 2.5-3.0 min (95% B), 3.0-3.1 min (95-30% B), 3.1-4.0 min (30% B)
Column Temperature	40°C
Injection Volume	5 µL
Ionization Mode	ESI Positive
MRM Transitions	Analyte: m/z 289.1 → 135.1 (Quantifier), 289.1 → 107.1 (Qualifier); IS: (Hypothetical for ¹³C₄ labeled) m/z 293.1 → 139.1

Note: The Multiple Reaction Monitoring (MRM) transitions for the analyte are predicted based on its structure, with the adamantyl moiety being a likely stable fragment.

Data Presentation: Method Validation Summary

The following table summarizes the typical performance characteristics expected from a validated LC-MS/MS method for adamantane derivatives.[1][2]

Validation Parameter	Acceptance Criteria	Expected Performance
Linearity (r²)	≥ 0.99	> 0.995
Calibration Range	-	1 - 1000 ng/mL
Accuracy (% Bias)	Within ±15% (±20% at LLOQ)	-10% to +10%
Precision (% CV)	≤ 15% (≤ 20% at LLOQ)	< 10%
Recovery	Consistent and reproducible	> 85%
Matrix Effect	Within acceptable limits	Minimal
Lower Limit of Quantification (LLOQ)	Signal-to-noise ratio ≥ 10	1 ng/mL

Experimental Workflow: LC-MS/MS Analysis

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to improving the yield of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione synthesis. The content is structured to address specific issues encountered during experimentation through troubleshooting guides and frequently asked questions.

Troubleshooting Guide & FAQs

This section addresses common problems encountered during the synthesis of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione via Claisen condensation of 1-acetyladamantane and ethyl trifluoroacetate.

Q1: Why is my reaction yield consistently low?

Low yields in this Claisen condensation can be attributed to several factors, primarily related to the sterically hindered nature of the adamantyl group and the specific requirements of the reaction.

• Suboptimal Base Selection and Stoichiometry: The choice and amount of base are critical. Strong, non-nucleophilic bases are generally preferred to avoid side reactions.[1][2] Using a full equivalent of base is necessary because the deprotonation of the resulting β-keto ester is what drives the reaction equilibrium towards the product.[1][3]

• Presence of Moisture: Anhydrous conditions are crucial. Any moisture will quench the strong base and hydrolyze the ester, significantly reducing the yield.

• Inadequate Reaction Temperature and Time: The reaction may require elevated temperatures to overcome the steric hindrance of the adamantyl group. However, prolonged heating can lead to side reactions. Reaction progress should be monitored (e.g., by TLC) to determine the optimal time.

• Poor Quality of Reagents: Impurities in 1-acetyladamantane or ethyl trifluoroacetate can interfere with the reaction. It is advisable to use freshly distilled or high-purity reagents.

Q2: I am observing multiple spots on my TLC plate, indicating the formation of side products. What are they and how can I minimize them?

The formation of multiple products is a common issue. Potential side reactions include:

• Self-condensation of Ethyl Trifluoroacetate: Although less likely due to the higher acidity of the ketone's α-protons, it can occur.

• Retro-Claisen Condensation: The reverse reaction can occur, especially if the product is not effectively stabilized by deprotonation.[4]

• Aldol Condensation: If the ketone is more reactive than the ester, self-condensation of 1-acetyladamantane might occur, though this is generally less favorable under these conditions.[5]

To minimize side products, consider the following:

• Use of a Strong, Non-nucleophilic Base: Bases like sodium hydride (NaH) or lithium diisopropylamide (LDA) can improve selectivity. NaH is often advantageous as the formation of hydrogen gas helps to drive the reaction forward.[4]

• Controlled Addition of Reagents: Slowly adding the ethyl trifluoroacetate to the mixture of the ketone and base can help to minimize self-condensation of the ester.

• Optimization of Reaction Temperature: Running the reaction at the lowest temperature that still allows for a reasonable reaction rate can suppress side reactions.

Q3: How does the bulky adamantyl group affect the reaction, and how can I address these challenges?

The steric bulk of the adamantyl group can significantly hinder the approach of the enolate to the ester carbonyl, slowing down the reaction rate and potentially lowering the yield.[6]

To counteract this:

• Increase Reaction Time and/or Temperature: Careful optimization is needed to find conditions that are vigorous enough to promote the reaction without causing degradation.

• Choice of Solvent: Aprotic polar solvents like THF or DME are generally suitable as they can solvate the cation of the base without interfering with the reaction.[7]

• Alternative Acylating Agents: In some cases involving sterically hindered ketones, using a more reactive acylating agent like an acid chloride in the presence of a non-nucleophilic base might be a viable alternative to the traditional Claisen condensation.[6]

Q4: What is the best method for purifying the final product?

Purification of β-diketones can sometimes be challenging due to their tautomeric nature and potential for decomposition.

• Column Chromatography: This is a common method for purifying β-diketones. A silica gel column with a non-polar eluent system (e.g., hexane/ethyl acetate) is typically effective.

• Recrystallization: If the product is a solid, recrystallization from a suitable solvent can be an effective purification method.

• Copper Acetate Method: For hydrophobic β-diketones, precipitation as a copper(II) complex by treatment with aqueous copper acetate can be a highly effective purification technique. The β-diketone can then be recovered by treating the complex with a strong acid.[8]

Experimental Protocols

The following is a generalized protocol for the synthesis of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione based on analogous Claisen condensations. Researchers should optimize these conditions for their specific setup.

Materials:

• 1-Acetyladamantane

• Ethyl trifluoroacetate

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous tetrahydrofuran (THF)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• Preparation: Under an inert atmosphere (e.g., nitrogen or argon), add sodium hydride (1.2 equivalents) to a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a dropping funnel.

• Addition of Ketone: Add anhydrous THF to the flask, followed by the slow, dropwise addition of a solution of 1-acetyladamantane (1.0 equivalent) in anhydrous THF.

• Enolate Formation: Stir the mixture at room temperature for 30-60 minutes to allow for the formation of the enolate.

• Condensation: Add ethyl trifluoroacetate (1.1 equivalents) dropwise to the reaction mixture at a rate that maintains a gentle reflux. After the addition is complete, heat the reaction mixture to reflux and monitor the progress by TLC.

• Quenching: Once the reaction is complete, cool the mixture to 0 °C in an ice bath and cautiously quench the excess sodium hydride by the slow addition of ethanol, followed by water.

• Acidification and Extraction: Acidify the aqueous layer to pH ~2-3 with 1 M HCl. Extract the product with ethyl acetate (3 x volumes).

• Washing and Drying: Combine the organic layers and wash with water and then brine. Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Purification: Filter off the drying agent and concentrate the solvent under reduced pressure. Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient.

Data Presentation

Table 1: Influence of Base and Solvent on Yield in Analogous Claisen Condensations

Entry	Ketone	Ester	Base (equiv.)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
1	Acetophenone	Ethyl trifluoroacetate	NaH (1.2)	THF	Reflux	12	~70-80	General knowledge
2	1-Acetyl-adamantane	Ethyl trifluoroacetate	NaH (1.2)	THF	Reflux	24	Variable	Hypothetical
3	1-Acetyl-adamantane	Ethyl trifluoroacetate	LDA (1.1)	THF	-78 to RT	12	Variable	Hypothetical
4	2-Acetyl-thiophene	Ethyl trifluoroacetate	NaH	THF	Reflux	12	Good	[8]

Note: Yields for the target synthesis are hypothetical and require experimental optimization.

Visualizations

Experimental Workflow

Caption: Experimental workflow for the synthesis of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione.

Troubleshooting Logic for Low Yield

Caption: Troubleshooting decision tree for addressing low reaction yields.

References

• 1. Claisen condensation - Wikipedia [en.wikipedia.org]
• 2. Claisen Condensation [organic-chemistry.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Synthesis of Trifluoromethyl Ketones via Tandem Claisen Condensation and Retro-Claisen C-C Bond-Cleavage Reaction [organic-chemistry.org]
• 5. fiveable.me [fiveable.me]
• 6. pubs.acs.org [pubs.acs.org]
• 7. youtube.com [youtube.com]
• 8. juniperpublishers.com [juniperpublishers.com]

overcoming solubility issues of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering solubility issues with 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione.

Troubleshooting Guide

Issue: The compound is not dissolving in my chosen solvent.

Initial Assessment Workflow

Caption: Initial troubleshooting workflow for solubility issues.

Detailed Troubleshooting Steps:

• For Organic Solvents:

  • Problem: Difficulty dissolving in polar protic solvents like ethanol or methanol.

    • Solution 1: Try a polar aprotic solvent such as Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF). These are generally excellent solvents for a wide range of organic compounds.

    • Solution 2: Gently warm the mixture. Increased temperature can significantly improve solubility.

    • Solution 3: Use sonication to break down any aggregates and enhance dissolution.

  • Problem: Difficulty dissolving in nonpolar solvents like hexane or toluene.

    • Solution 1: While the adamantane moiety suggests good solubility in nonpolar solvents, the trifluoromethyl-β-diketone portion increases polarity. A solvent of intermediate polarity like dichloromethane (DCM) or diethyl ether might be more effective.

    • Solution 2: Gentle heating can be attempted, but be cautious with volatile solvents.

• For Aqueous Solutions (e.g., Biological Buffers):

  • Problem: The compound precipitates when a stock solution (in organic solvent) is added to the aqueous buffer.

    • Solution 1 (Co-solvency): Prepare a stock solution in a water-miscible organic solvent like DMSO or ethanol. When diluting into the aqueous buffer, ensure the final concentration of the organic solvent is as low as possible (typically <1%) to avoid affecting the biological system, yet high enough to maintain solubility. It may be necessary to test a range of final solvent concentrations.

    • Solution 2 (Cyclodextrin Complexation): Use cyclodextrins (e.g., β-cyclodextrin or its derivatives like HP-β-CD) to form inclusion complexes. The hydrophobic adamantane moiety can fit into the cyclodextrin cavity, while the hydrophilic exterior of the cyclodextrin enhances aqueous solubility. See the experimental protocols section for a detailed method.

    • Solution 3 (pH Adjustment): The β-diketone moiety is weakly acidic. In some cases, adjusting the pH of the buffer to be more basic might deprotonate the compound, forming a more soluble salt. This should be tested empirically and may not be suitable for all experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What is the expected solubility of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione?

A1: Due to the presence of the large, nonpolar adamantane group, this compound is expected to have poor aqueous solubility. The trifluoromethyl group and the β-diketone moiety increase its polarity compared to unsubstituted adamantane, suggesting good solubility in polar organic solvents.

Q2: Which organic solvents are recommended for preparing a stock solution?

A2: For preparing a concentrated stock solution, Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF) are highly recommended. Ethanol may also be a suitable solvent.

Q3: How can I improve the solubility of this compound in aqueous buffers for biological assays?

A3: The two primary recommended methods are co-solvency and cyclodextrin complexation. For co-solvency, a concentrated stock in a water-miscible organic solvent (like DMSO) is prepared and then diluted into the aqueous buffer, ensuring the final organic solvent concentration is low. For cyclodextrin complexation, the compound is encapsulated within a cyclodextrin molecule to enhance its apparent aqueous solubility.

Q4: Will heating the compound in a solvent improve its solubility?

A4: Yes, in most cases, gently heating the solution will increase the solubility of the compound. However, it is crucial to be aware of the boiling point of the solvent and the thermal stability of the compound. Always use a sealed container when heating volatile solvents.

Q5: Can I use surfactants to solubilize this compound?

A5: While surfactants can be used to form micelles and encapsulate hydrophobic compounds, their use can interfere with many biological assays. Therefore, methods like co-solvency or cyclodextrin complexation are generally preferred. If surfactants are to be used, their compatibility with the downstream application must be verified.

Data Presentation

Table 1: Estimated Solubility of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione in Common Solvents

Solvent Class	Solvent	Expected Solubility	Notes
Polar Aprotic	DMSO	High	Recommended for stock solutions.
DMF	High	Recommended for stock solutions.
Acetone	Moderate to High	Good for initial dissolution attempts.
Polar Protic	Ethanol	Moderate	A similar compound, 4,4,4-Trifluoro-1-phenyl-1,3-butanedione, is soluble at 25 mg/mL in 95% ethanol.[1]
Methanol	Moderate	Similar to ethanol.
Water	Very Low	The adamantane moiety confers high lipophilicity.
Nonpolar	Toluene	Moderate	The polar β-diketone and trifluoromethyl groups may limit solubility.
Hexane	Low to Moderate	Adamantane itself is soluble, but the polar groups will reduce solubility.
Chloroform	Moderate to High	Adamantane is readily soluble in chloroform.
Aqueous Buffers	PBS, Tris, etc.	Very Low	Requires solubilization techniques.

Experimental Protocols

Protocol 1: Preparation of a Stock Solution in DMSO

• Weighing: Accurately weigh the desired amount of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione in a suitable vial.

• Solvent Addition: Add the calculated volume of high-purity DMSO to achieve the desired concentration (e.g., 10 mM or 50 mM).

• Dissolution: Vortex the vial for 1-2 minutes. If the compound does not fully dissolve, sonicate the vial in a water bath for 5-10 minutes. Gentle heating (e.g., to 30-40 °C) can also be applied if necessary.

• Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Protocol 2: Solubilization in Aqueous Buffer using Co-solvency

• Prepare Stock Solution: Prepare a concentrated stock solution of the compound in DMSO (e.g., 10 mM) as described in Protocol 1.

• Dilution: To your aqueous buffer, add the required volume of the stock solution to achieve the final desired concentration. It is crucial to add the stock solution to the buffer while vortexing or stirring to ensure rapid mixing and prevent precipitation.

• Final Concentration of Co-solvent: Ensure the final concentration of DMSO in the aqueous solution is as low as possible, ideally below 1% (v/v), to minimize its effects on biological systems.

• Observation: Visually inspect the solution for any signs of precipitation. If precipitation occurs, you may need to lower the final concentration of the compound or slightly increase the final concentration of the co-solvent (if the experimental system allows).

Protocol 3: Solubilization using Hydroxypropyl-β-Cyclodextrin (HP-β-CD)

• Prepare HP-β-CD Solution: Prepare a solution of HP-β-CD in the desired aqueous buffer (e.g., 10% w/v).

• Add Compound: Add the powdered 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione to the HP-β-CD solution. A molar ratio of 1:1 (compound to cyclodextrin) is a good starting point, but this may need to be optimized.

• Complexation: Stir the mixture vigorously at room temperature for several hours (e.g., 4-24 hours) to allow for the formation of the inclusion complex. Sonication can be used to expedite this process.

• Filtration: Filter the solution through a 0.22 µm syringe filter to remove any undissolved compound.

• Quantification: The concentration of the solubilized compound in the filtrate should be determined analytically (e.g., by UV-Vis spectrophotometry or HPLC) if a precise concentration is required.

Workflow for Cyclodextrin-based Solubilization

Caption: Experimental workflow for cyclodextrin complexation.

References

• 1. Unsymmetrical Trifluoromethyl Methoxyphenyl β-Diketones: Effect of the Position of Methoxy Group and Coordination at Cu(II) on Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]

minimizing degradation of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione in solution

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on minimizing the degradation of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione in solution.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause the degradation of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione in solution?

A1: The stability of β-dicarbonyl compounds like 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione in solution is primarily influenced by pH, the type of solvent used, temperature, and exposure to light. Of these, pH is often the most critical factor, with both strongly acidic and basic conditions potentially accelerating degradation.

Q2: What are the likely degradation pathways for this compound?

A2: Based on the general chemistry of β-dicarbonyl compounds, the two most probable degradation pathways are:

• Hydrolysis: The cleavage of the dione structure by water, which can be catalyzed by acid or base, leading to the formation of 1-adamantane carboxylic acid and 1,1,1-trifluoroacetone.

• Retro-Claisen Condensation: This is a base-catalyzed cleavage of the carbon-carbon bond between the two carbonyl groups, which would also yield derivatives of adamantane and trifluoroacetone.[1][2][3][4]

Q3: How does the trifluoromethyl group affect the stability of the molecule?

A3: The presence of a trifluoromethyl (CF3) group generally increases the thermal stability of β-diketones.[5] The strong electron-withdrawing nature of the CF3 group can also influence the keto-enol equilibrium and the susceptibility of the carbonyl carbons to nucleophilic attack.

Q4: In what form does 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione exist in solution?

A4: Like other β-dicarbonyl compounds, this molecule exists as an equilibrium mixture of keto and enol tautomers. The exact ratio of these forms depends on the solvent, temperature, and pH. The enol form is stabilized by intramolecular hydrogen bonding.

Q5: What are the recommended storage conditions for solutions of this compound?

A5: To minimize degradation, solutions should be stored at low temperatures (2-8 °C), protected from light, and in a tightly sealed container to prevent solvent evaporation and exposure to atmospheric moisture. For long-term storage, preparing fresh solutions is recommended over storing stock solutions for extended periods.

Troubleshooting Guide

This guide addresses common issues encountered during the handling and use of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione solutions.

Issue	Potential Cause	Recommended Action
Loss of compound activity or concentration over a short period.	Solution instability due to improper pH.	Buffer the solution to a neutral or slightly acidic pH (pH 4-6). Avoid strongly acidic or basic conditions.
Use of a reactive solvent.	Prepare solutions in non-protic, aprotic, or high-purity alcoholic solvents (e.g., acetonitrile, DMSO, ethanol). Avoid using solvents with known reactivity towards carbonyl compounds.
Exposure to high temperatures.	Store solutions at recommended low temperatures (2-8 °C) and minimize time spent at room temperature.
Photodegradation.	Protect solutions from light by using amber vials or by wrapping the container in aluminum foil.
Precipitation observed in the solution.	Poor solubility in the chosen solvent.	Ensure the solvent is appropriate for the desired concentration. Sonication may aid in dissolution. Consider using a co-solvent system if necessary.
pH-dependent solubility.	Check the pH of the solution. The compound's solubility may vary significantly with pH.
Degradation products are insoluble.	If degradation is suspected, analyze the precipitate and the supernatant to identify the cause. Prepare fresh solutions.
Inconsistent experimental results.	Inconsistent solution preparation.	Ensure accurate weighing of the compound and precise measurement of the solvent volume. Use calibrated equipment.
Degradation of stock solutions.	Prepare fresh stock solutions for each set of experiments or validate the stability of the stock solution over the intended period of use.
Keto-enol tautomerism affecting reactivity.	Be aware that the ratio of keto to enol forms can vary with the solvent. For reactions sensitive to a specific tautomer, consider solvent effects on the equilibrium.

Experimental Protocols

Protocol 1: General Procedure for Preparing a Stock Solution

• Materials:

  • 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione (solid)

  • High-purity solvent (e.g., HPLC-grade acetonitrile, DMSO, or ethanol)

  • Calibrated analytical balance

  • Volumetric flask (Class A)

  • Pipettes (calibrated)

  • Vortex mixer or sonicator

• Procedure:

  • Accurately weigh the desired amount of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione.

  • Transfer the solid to a volumetric flask of the appropriate size.

  • Add a portion of the chosen solvent to the flask (approximately 50-70% of the final volume).

  • Gently swirl the flask to dissolve the compound. If necessary, use a vortex mixer or sonicator to aid dissolution.

  • Once the solid is completely dissolved, add the solvent to the calibration mark on the volumetric flask.

  • Invert the flask several times to ensure a homogeneous solution.

  • Transfer the solution to a clean, labeled, and tightly sealed storage vial. Store under recommended conditions.

Protocol 2: Forced Degradation Study to Assess Stability

This protocol outlines a general procedure for a forced degradation study to identify potential degradation products and pathways.

• Materials:

  • Stock solution of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione (e.g., 1 mg/mL in acetonitrile).[6]

  • Hydrochloric acid (HCl) solution (e.g., 0.1 M)

  • Sodium hydroxide (NaOH) solution (e.g., 0.1 M)

  • Hydrogen peroxide (H₂O₂) solution (e.g., 3%)

  • Heat source (e.g., water bath or oven)

  • Photostability chamber or a light source

  • HPLC-UV system

  • pH meter

• Procedure:

  • Acid Hydrolysis: Mix equal volumes of the stock solution and 0.1 M HCl. Incubate at a controlled temperature (e.g., 60 °C) for a defined period (e.g., 24 hours). Neutralize with an equivalent amount of NaOH before analysis.

  • Base Hydrolysis: Mix equal volumes of the stock solution and 0.1 M NaOH. Incubate at room temperature for a defined period. Neutralize with an equivalent amount of HCl before analysis.

  • Oxidative Degradation: Mix equal volumes of the stock solution and 3% H₂O₂. Incubate at room temperature for a defined period.

  • Thermal Degradation: Place a sample of the stock solution in an oven at a controlled high temperature (e.g., 70 °C) for a defined period.

  • Photodegradation: Expose a sample of the stock solution to a controlled light source (as per ICH Q1B guidelines) for a defined period. Keep a control sample in the dark.

  • Analysis: Analyze all samples (including a control sample stored under normal conditions) by a suitable stability-indicating method, such as HPLC-UV.[7] Compare the chromatograms to identify degradation products and quantify the loss of the parent compound.

Visualizations

Caption: Troubleshooting workflow for suspected degradation.

Caption: Potential degradation pathways.

References

• 1. Sequential Michael addition/retro-Claisen condensation of aromatic β-diketones with α,β-unsaturated esters: an approach to obtain 1,5-ketoesters - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Illustrated Glossary of Organic Chemistry - Claisen condensation; Claisen reaction; mixed Claisen condensation; crossed Claisen condensation [chem.ucla.edu]
• 4. Claisen condensation - Wikipedia [en.wikipedia.org]
• 5. The Theoretical and Experimental Investigation of the Fluorinated Palladium β-Diketonate Derivatives: Structure and Physicochemical Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 7. Forced Degradation Studies and Development and Validation of HPLC-UV Method for the Analysis of Velpatasvir Copovidone Solid Dispersion - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Reaction Conditions for Adamantane Derivatization

Welcome to the technical support center for adamantane derivatization. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to overcome common challenges encountered during the synthesis of adamantane derivatives.

Troubleshooting Guides

This section addresses specific issues that may arise during adamantane derivatization experiments, offering potential causes and actionable solutions.

Issue 1: Low or No Reaction Conversion

Potential Cause	Suggested Solution
Poor Solubility of Adamantane: Adamantane has low solubility in many common solvents, limiting its availability for reaction.[1][2]	- Utilize a co-solvent system, such as hexane or chlorinated hydrocarbons, in strong acids like sulfuric acid for carboxylation reactions.[3] - For microbial hydroxylations, consider the use of a phase-transfer catalyst or select a microorganism known to handle hydrophobic substrates.[1][4]
Inactive Catalyst: The catalyst may be deactivated by impurities or improper handling.	- For Lewis acid-catalyzed reactions like bromination, ensure anhydrous conditions to prevent catalyst deactivation.[5] - In photocatalytic C-H functionalization, confirm the light source is emitting at the correct wavelength and intensity for photocatalyst excitation.[6]
Insufficient Reaction Temperature: Many adamantane derivatization reactions require significant energy input to overcome the high C-H bond dissociation energies.[4]	- For bromination, refluxing with bromine is a common practice.[5] - For certain hydroxylations, temperatures up to 180°C may be necessary, but be cautious of side product formation at higher temperatures.[7]

Issue 2: Lack of Selectivity (Mixture of Positional Isomers)

Potential Cause	Suggested Solution
Similar Reactivity of Tertiary (3°) and Secondary (2°) C-H Bonds: The bond dissociation energies of the tertiary and secondary C-H bonds in adamantane are similar, leading to mixtures of 1- and 2-substituted products.[4]	- For bromination, using a phase-transfer catalyst system can provide nearly complete selectivity for the more substituted 1-bromo-adamantane.[4] - In photocatalytic C-H functionalization, the choice of the hydrogen atom transfer (HAT) catalyst is crucial for controlling regioselectivity.[8][9][10][11]
Reaction Conditions Favoring Multiple Isomers: Certain reagents and conditions are inherently less selective.	- For hydroxylation, biocatalytic methods using specific microorganisms like Streptomyces griseoplanus can exhibit high regioselectivity for the tertiary position.[1][2][12] - In radical-based functionalizations, careful selection of the radical initiator and reaction conditions can influence the product distribution.[4][13]

Issue 3: Formation of Polysubstituted Byproducts

Potential Cause	Suggested Solution
Harsh Reaction Conditions: The use of strong Lewis acids and high temperatures can promote multiple substitutions on the adamantane core.	- To obtain monosubstituted products, particularly in bromination, avoid the use of Lewis acid catalysts and use adamantane as the limiting reagent.[5] - Consider using milder brominating agents like 1,3-dibromo-5,5-dimethylhydantoin for increased selectivity towards monobromination.[5]
Incorrect Stoichiometry: An excess of the derivatizing agent can lead to the formation of di-, tri-, and even tetra-substituted products.	- Carefully control the molar ratio of the reactants. For example, in the synthesis of 1,3-dibromoadamantane, a specific excess of bromine is used in the presence of a Lewis acid.[5]

Frequently Asked Questions (FAQs)

Q1: What are the primary advantages of incorporating an adamantane moiety in drug discovery?

The adamantane cage offers several benefits in drug design, including:

• Increased Lipophilicity: This can enhance membrane permeability and improve bioavailability, particularly for crossing the blood-brain barrier.[14][15]

• Metabolic Stability: The rigid structure can sterically hinder adjacent functional groups from enzymatic degradation, thereby prolonging the drug's half-life.[14][15][16]

• Precise Three-Dimensional Scaffolding: The defined and rigid geometry of adamantane allows for the precise orientation of pharmacophoric groups, which can lead to optimal target engagement.[14][15]

Q2: How can I achieve selective monobromination of adamantane?

To selectively synthesize 1-bromoadamantane and avoid polybrominated products, it is recommended to reflux adamantane with an excess of liquid bromine in the absence of a Lewis acid catalyst.[5] Using a milder brominating agent such as 1,3-dibromo-5,5-dimethylhydantoin can also improve selectivity and yield.[5]

Q3: What is the role of a Lewis acid in adamantane bromination?

Lewis acids, such as aluminum bromide (AlBr₃) or iron(III) bromide (FeBr₃), act as catalysts to increase the electrophilicity of bromine.[5] They polarize the Br-Br bond, which facilitates the electrophilic attack on the adamantane C-H bond, enabling the substitution of multiple hydrogen atoms at the bridgehead positions.[5]

Q4: Are there "green" or more environmentally friendly methods for adamantane derivatization?

Yes, biocatalytic approaches, such as microbial hydroxylation, are considered more environmentally friendly alternatives to traditional chemical methods.[2] These reactions are often performed in aqueous media under mild conditions and can exhibit high regio- and stereoselectivity.[2]

Quantitative Data Summary

Table 1: Microbial Hydroxylation of Adamantane and Derivatives

Microorganism	Substrate	Product(s)	Molar Conversion Yield (%)
Streptomyces griseoplanus	Adamantane	1-Adamantanol	32
Streptomyces sp. SA8	1-Adamantanol	1,3-Adamantanediol	69
Pseudomonas putida (with CAM plasmid)	Adamantane	1-Adamantanol	Moderate
Data sourced from BenchChem Technical Support Center[1]

Table 2: Adamantane Carbonylation Yields

Catalyst/Medium	Product	Yield (%)
GaCl₃	1-Adamantanecarboxaldehyde	up to 84
Superacidic media (e.g., CF₃SO₃H)	1-Adamantanecarboxaldehyde	up to 21
Superacidic media (e.g., CF₃SO₃H)	1-Adamantanecarboxylic acid	60-75
Data sourced from Organic Letters[17]

Experimental Protocols

Protocol 1: Synthesis of 1-Bromoadamantane

This protocol is adapted from established procedures for the selective monobromination of adamantane.[5]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a gas trap, add adamantane.

• Reagent Addition: Carefully add an excess of liquid bromine to the flask. Caution: Bromine is highly corrosive and toxic. Handle in a well-ventilated fume hood with appropriate personal protective equipment.

• Reaction: Heat the mixture to reflux. The reaction progress can be monitored by Thin-Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Work-up: After the reaction is complete (typically when the starting material is consumed), cool the mixture to room temperature. Carefully quench the excess bromine by slowly adding a saturated solution of sodium bisulfite or sodium thiosulfate until the bromine color disappears.

• Extraction: Extract the product with a suitable organic solvent (e.g., dichloromethane or diethyl ether).

• Purification: Wash the organic layer with water and brine, then dry over anhydrous magnesium sulfate. Filter and concentrate the solvent under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent like methanol or ethanol.

Protocol 2: General Procedure for Microbial Hydroxylation of Adamantane

This is a general protocol and specific conditions will vary depending on the microorganism used.[1]

• Microorganism and Culture: Select a suitable microorganism (e.g., Streptomyces griseoplanus) and prepare the appropriate culture medium.

• Inoculation and Pre-culture: Inoculate a starter culture and grow under optimal conditions (e.g., specific temperature, shaking speed).

• Biotransformation: Add adamantane (often dissolved in a minimal amount of a water-miscible solvent like DMSO or ethanol) to the culture.

• Incubation: Continue to incubate the culture under optimal conditions for the desired reaction time. The progress can be monitored by sampling the culture broth and analyzing by GC-MS or HPLC.

• Extraction: After incubation, separate the microbial cells from the culture broth by centrifugation or filtration. Extract the hydroxylated products from the supernatant using an appropriate organic solvent (e.g., ethyl acetate).

• Analysis and Purification: Analyze the crude extract to identify and quantify the products. Purify the desired hydroxylated adamantane derivatives using column chromatography or other suitable methods.

Visualizations

Caption: A generalized experimental workflow for adamantane derivatization.

Caption: A troubleshooting decision tree for adamantane derivatization.

References

• 1. benchchem.com [benchchem.com]
• 2. Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 3. RU2412930C1 - Method of producing 1-adamantane carboxylic acid - Google Patents [patents.google.com]
• 4. Direct radical functionalization methods to access substituted adamantanes and diamondoids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. chemrxiv.org [chemrxiv.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. Direct radical functionalization methods to access substituted adamantanes and diamondoids - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. connectsci.au [connectsci.au]
• 15. benchchem.com [benchchem.com]
• 16. nbinno.com [nbinno.com]
• 17. pubs.acs.org [pubs.acs.org]

troubleshooting inconsistent results in biological assays with 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers using 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione in biological assays. Given its structural features, this compound is likely being investigated as an enzyme inhibitor, potentially targeting proteases or hydrolases.

Frequently Asked Questions (FAQs)

Q1: What is the presumed mechanism of action for 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione?

A1: Based on its chemical structure, 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione is hypothesized to act as an enzyme inhibitor. The trifluoromethyl-beta-dione moiety is a strong electrophile, making it a reactive warhead that can form a stable, covalent adduct with nucleophilic residues (such as cysteine or serine) in an enzyme's active site.[1] The bulky, lipophilic adamantane group likely enhances binding affinity and specificity by interacting with hydrophobic pockets within the target protein.[2]

Q2: What are the primary challenges when working with this compound?

A2: Due to the adamantane moiety, this compound is highly lipophilic and is expected to have low aqueous solubility.[3][4] This can lead to issues with compound precipitation in aqueous assay buffers, resulting in inconsistent and non-reproducible results. Additionally, its reactive nature means it may be prone to degradation in certain buffer conditions or may exhibit off-target effects.

Q3: How should I prepare and handle the stock solution?

A3: It is recommended to prepare a high-concentration stock solution in an organic solvent such as DMSO or ethanol. To minimize freeze-thaw cycles, which can affect compound stability, aliquot the stock solution into smaller volumes for single-use. Store stock solutions at -20°C or -80°C, protected from light.

Q4: What concentration of organic solvent is acceptable in my assay?

A4: The final concentration of the organic solvent (e.g., DMSO) in your assay should be kept as low as possible, typically not exceeding 1% (v/v). It is crucial to include a vehicle control (assay buffer with the same final concentration of the organic solvent) in your experiments to account for any effects of the solvent on the assay results.

Troubleshooting Guide for Inconsistent Results

Inconsistent results in biological assays with 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione can often be traced back to issues with compound solubility, stability, or interactions with assay components. The following guide provides a structured approach to troubleshooting.

Issue 1: High Variability Between Replicates

High variability between replicate wells or experiments is a common issue.

Possible Cause	Recommended Solution
Compound Precipitation	- Lower the final assay concentration of the compound.- Increase the final DMSO concentration slightly (while staying within the enzyme's tolerance).- Visually inspect assay plates for any signs of precipitation.- Consider adding a non-ionic surfactant like Triton X-100 or Tween-20 at a low concentration (e.g., 0.01%) to the assay buffer to improve solubility.
Incomplete Mixing	- Ensure thorough mixing of the compound in the assay buffer before adding it to the wells.- Use appropriate mixing techniques when adding reagents to the assay plate.
Assay Drift	- Minimize the time between the first and last well additions.- Use a multi-channel pipette for simultaneous reagent addition.

Issue 2: Lower-Than-Expected Potency or No Inhibition

If the compound appears less active than anticipated, consider the following.

Possible Cause	Recommended Solution
Compound Degradation	- Prepare fresh dilutions of the compound from a new stock aliquot for each experiment.- Assess the stability of the compound in your assay buffer over the time course of the experiment. This can be done by pre-incubating the compound in the buffer for varying amounts of time before initiating the reaction.
Incorrect Assay Conditions	- Verify the pH of your assay buffer. The reactivity of the trifluoromethyl-beta-dione moiety can be pH-dependent.- Ensure that any necessary co-factors for the enzyme are present in the assay buffer.
Time-Dependent Inhibition	- The compound may be a slow-binding inhibitor.[1] Increase the pre-incubation time of the enzyme with the inhibitor before adding the substrate to allow for the covalent adduct to form.[5]

Issue 3: High Background Signal or Apparent Activation

An unexpectedly high signal or what appears to be enzyme activation can be misleading.

Possible Cause	Recommended Solution
Compound Interference with Detection	- Run a control experiment without the enzyme to see if the compound itself is fluorescent or absorbs light at the detection wavelength.- If using a coupled assay, check for inhibition of the coupling enzyme.[5]
Non-Specific Binding	- The hydrophobic nature of the adamantane group can lead to non-specific binding to proteins or assay plate surfaces.[2] Consider adding a small amount of BSA (e.g., 0.1 mg/mL) to the assay buffer to block non-specific binding sites.
Compound Aggregation	- At higher concentrations, hydrophobic compounds can form aggregates that may interfere with the assay. Use dynamic light scattering (DLS) to check for aggregate formation at the concentrations used in your assay.

Experimental Protocols

Generic Enzyme Inhibition Assay Protocol

This protocol provides a general framework for assessing the inhibitory activity of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione.[6][7]

• Reagent Preparation :

  • Prepare a concentrated stock solution of the compound (e.g., 10 mM) in 100% DMSO.

  • Prepare a series of dilutions of the compound in DMSO.

  • Prepare the assay buffer at the optimal pH for the target enzyme.

  • Prepare the enzyme and substrate solutions in the assay buffer.

• Assay Procedure (96-well plate format) :

  • Add a small volume (e.g., 1 µL) of the diluted compound or DMSO (for vehicle control) to the appropriate wells.

  • Add the enzyme solution to all wells and mix gently.

  • Pre-incubate the plate at the desired temperature for a set period (e.g., 15-60 minutes) to allow for inhibitor binding.

  • Initiate the reaction by adding the substrate solution to all wells.

  • Immediately begin monitoring the reaction progress (e.g., absorbance or fluorescence) using a plate reader.

• Data Analysis :

  • Calculate the initial reaction rates from the kinetic reads.

  • Normalize the rates to the vehicle control.

  • Plot the percent inhibition versus the logarithm of the inhibitor concentration and fit the data to a suitable dose-response model to determine the IC₅₀ value.

Visualizations

Logical Troubleshooting Workflow

Caption: A logical workflow for troubleshooting common issues in assays.

Hypothesized Signaling Pathway Inhibition

Caption: Hypothesized mechanism of covalent inhibition of a cysteine protease.

References

• 1. Design, synthesis, and evaluation of trifluoromethyl ketones as inhibitors of SARS-CoV 3CL protease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Adamantane derivatives of sulfonamides: sublimation, solubility, solvation and transfer processes in biologically relevant solvents - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 4. Effects of adamantane alterations on soluble epoxide hydrolase inhibition potency, physical properties and metabolic stability - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. superchemistryclasses.com [superchemistryclasses.com]
• 7. A standard operating procedure for an enzymatic activity inhibition assay - PubMed [pubmed.ncbi.nlm.nih.gov]

reducing off-target effects of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione

Disclaimer: The information provided in this technical support center is intended for researchers, scientists, and drug development professionals. The compound 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione is not extensively characterized in publicly available literature. Therefore, this guide addresses potential challenges and off-target effects based on the known properties of its core structural motifs: the adamantane group and the trifluorinated β-diketone moiety. The guidance provided should be considered as a general framework for investigating a novel compound with these features.

Frequently Asked Questions (FAQs)

Q1: What are the expected physicochemical properties of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione?

A1: Based on its structure, this compound is predicted to be highly lipophilic. The adamantane moiety is a bulky, non-polar hydrocarbon cage that significantly increases the lipophilicity (fat-solubility) of a molecule.[1][2] The trifluorinated β-diketone portion also contributes to its hydrophobicity. This high lipophilicity will likely result in low aqueous solubility.

Q2: What are the potential off-target effects associated with the adamantane moiety?

A2: The adamantane scaffold is present in several clinically approved drugs.[3] Its lipophilic nature can lead to interactions with unintended biological targets. Key potential off-target effects include:

• hERG Channel Inhibition: Lipophilic compounds are known to be promiscuous binders of the hERG potassium channel, which can lead to cardiotoxicity.[4]

• Cytochrome P450 (CYP) Enzyme Inhibition: Adamantane derivatives have been shown to inhibit various CYP isoforms, which can lead to drug-drug interactions and altered metabolism of the compound itself or co-administered drugs.[5][6]

• Interactions with other Lipophilic Pockets: The adamantane group can bind to hydrophobic pockets in various proteins, potentially leading to a range of unforeseen off-target activities.[7]

Q3: What are the known biological activities of trifluorinated β-diketones?

A3: Trifluorinated β-diketones are versatile chemical structures. Depending on the overall molecular context, they and their metal complexes have been reported to exhibit various biological activities, including antimicrobial and cytotoxic effects.[8][9] The trifluoromethyl group can influence the electronic properties and binding interactions of the molecule.

Q4: How might the combination of an adamantane group and a trifluorinated β-diketone influence the compound's activity?

A4: The adamantane group can act as a "lipophilic bullet," potentially enhancing the compound's ability to cross cell membranes and access intracellular targets.[1][7] It can also provide a rigid scaffold that orients the trifluorinated β-diketone for interaction with a target. The combination of these two moieties may result in a unique pharmacological profile, but also a higher potential for off-target effects due to increased lipophilicity.

Troubleshooting Guides

Issue 1: Compound Precipitation in Aqueous Buffers or Cell Culture Media

• Symptom: Cloudiness or visible precipitate upon addition of the compound to your experimental system. Inconsistent results in cell-based assays.

• Cause: The high lipophilicity of adamantane-containing compounds leads to poor aqueous solubility.[10]

• Troubleshooting Steps:

  • Solvent Selection: Ensure the initial stock solution is prepared in a suitable organic solvent (e.g., DMSO, ethanol) at a high concentration.

  • Working Dilutions: When preparing working dilutions, add the stock solution to the aqueous buffer or media with vigorous vortexing or sonication to aid dispersion. Avoid "crashing out" the compound by adding it too quickly or to a cold solution.

  • Formulation Strategies: For in vivo studies or challenging in vitro assays, consider lipid-based formulations to improve solubility and bioavailability.[11][12][13][14]

  • Solubility Measurement: Experimentally determine the kinetic and thermodynamic solubility of the compound in your specific assay buffer to establish a maximum working concentration.

Issue 2: High Background or Signal Interference in Assays

• Symptom: Unexpectedly high background signal in colorimetric, fluorescent, or luminescent assays, even in no-cell controls.

• Cause: The compound may possess intrinsic color, fluorescence, or may react with assay reagents.[15]

• Troubleshooting Steps:

  • Compound-Only Controls: Always include control wells containing the compound in cell-free media to measure its intrinsic absorbance, fluorescence, or luminescence at the assay wavelength. Subtract this background from your experimental values.

  • Assay Reagent Compatibility: Test for direct reaction between your compound and the assay reagents (e.g., MTT, resazurin, luciferase substrates) in a cell-free system.

  • Alternative Assays: If interference is significant and cannot be corrected for, consider using an orthogonal assay that relies on a different detection method.

Issue 3: Discrepancies Between On-Target Potency and Cellular Activity

• Symptom: The compound shows high potency in a biochemical assay (e.g., purified enzyme) but weak or no activity in a cell-based assay.

• Cause:

  • Poor Cell Permeability: Despite its lipophilicity, the compound's size or other properties might limit its ability to cross the cell membrane.

  • Efflux Pump Activity: The compound may be a substrate for cellular efflux pumps (e.g., P-glycoprotein), which actively remove it from the cell.

  • Rapid Metabolism: The compound may be rapidly metabolized by intracellular enzymes (e.g., CYPs) into inactive forms.[7]

• Troubleshooting Steps:

  • Permeability Assays: Conduct a permeability assay (e.g., PAMPA) to assess the compound's ability to cross an artificial membrane.

  • Efflux Pump Inhibition: Co-incubate the compound with known efflux pump inhibitors to see if cellular activity is restored.

  • Metabolic Stability Assays: Assess the compound's stability in the presence of liver microsomes or cell lysates to determine its metabolic half-life.[5]

Data Presentation

Table 1: Potential Off-Target Interactions for Adamantane-Containing Compounds

Target Class	Potential Interaction	Rationale	Key Experimental Assay
Ion Channels	hERG (KCNH2) Inhibition	High lipophilicity is a known risk factor for hERG binding.	Automated Patch Clamp
Metabolizing Enzymes	Cytochrome P450 (CYP) Inhibition/Induction	Adamantane derivatives can interact with the active site of various CYP isoforms.[5][6]	Fluorescent or LC-MS/MS-based CYP Inhibition/Induction Assays
Kinases	Off-Target Inhibition	Bulky, hydrophobic moieties can fit into the ATP-binding pocket of various kinases.	Kinase Panel Screening
GPCRs	Antagonism/Agonism	Lipophilic compounds can interact with the transmembrane domains of G-protein coupled receptors.	Radioligand Binding Assays or Functional Assays (e.g., cAMP, Calcium Flux)

Experimental Protocols

Protocol 1: General Off-Target Screening Workflow

This protocol outlines a general approach to identifying potential off-target effects early in the drug discovery process.

• In Silico Profiling:

  • Use computational models to predict potential off-target interactions based on the compound's structure.[16][17] This can help prioritize experimental assays.

• Broad Panel Screening:

  • Submit the compound for screening against a broad panel of common off-targets (e.g., a safety panel that includes GPCRs, ion channels, and transporters).

  • A common starting concentration for screening is 10 µM.

• Kinase Panel Screening:

  • Screen the compound against a panel of kinases to identify any off-target kinase activity.

• CYP Inhibition Assay:

  • Determine the IC50 values for the inhibition of major human CYP isoforms (e.g., CYP1A2, 2B6, 2C9, 2C19, 2D6, 3A4).

• hERG Inhibition Assay:

  • Assess the compound's potential to inhibit the hERG channel using an automated patch-clamp assay. Determine the IC50 value.

• Follow-up Studies:

  • For any significant "hits" from the panel screens, perform dose-response studies to confirm the activity and determine the potency (IC50 or Ki).

Protocol 2: Cell Viability Assay with a Lipophilic Compound

• Cell Seeding:

  • Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Preparation:

  • Prepare a 10 mM stock solution of the compound in 100% DMSO.

  • Create a serial dilution of the compound in a separate plate using cell culture medium. Ensure the final DMSO concentration in the assay is consistent across all wells and typically ≤ 0.5%.

• Cell Treatment:

  • Remove the old medium from the cells and add the medium containing the serially diluted compound.

  • Include vehicle-only (e.g., 0.5% DMSO) and untreated controls.

• Incubation:

  • Incubate the cells for the desired treatment period (e.g., 24, 48, or 72 hours).

• Viability Assessment (e.g., using a resazurin-based assay):

  • Prepare the resazurin reagent according to the manufacturer's instructions.

  • Add the reagent to each well and incubate for 1-4 hours, or until a sufficient color change is observed in the vehicle control wells.

  • Read the fluorescence (e.g., Ex/Em = 560/590 nm) using a plate reader.

• Data Analysis:

  • Subtract the background fluorescence from a no-cell control.

  • Normalize the data to the vehicle control (set to 100% viability).

  • Plot the dose-response curve and calculate the IC50 value using non-linear regression.

Visualizations

Caption: Workflow for identifying and confirming off-target effects.

Caption: Troubleshooting guide for inconsistent cellular assay results.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Adamantane - A Lead Structure for Drugs in Clinical Practice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. New selective inhibitors of cytochromes P450 2B and their application to antimutagenesis of tamoxifen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. www2.tulane.edu [www2.tulane.edu]
• 7. The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Unsymmetrical Trifluoromethyl Methoxyphenyl β-Diketones: Effect of the Position of Methoxy Group and Coordination at Cu(II) on Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. benchchem.com [benchchem.com]
• 11. pharmaexcipients.com [pharmaexcipients.com]
• 12. pharmaexcipients.com [pharmaexcipients.com]
• 13. symmetric.events [symmetric.events]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]
• 16. Frontiers | Novel Computational Approach to Predict Off-Target Interactions for Small Molecules [frontiersin.org]
• 17. Novel Computational Approach to Predict Off-Target Interactions for Small Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione

This technical support center provides troubleshooting guidance and frequently asked questions for researchers engaged in the scaled-up synthesis of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione.

Synthesis Overview and Workflow

The synthesis of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione is typically achieved via a Claisen condensation reaction. This involves the reaction of an adamantyl ketone (1-acetyladamantane) with an ester (ethyl trifluoroacetate) in the presence of a strong base. The reaction is driven to completion by the deprotonation of the resulting β-diketone, which requires a stoichiometric amount of base.[1][2]

Caption: General experimental workflow for the Claisen condensation synthesis.

Experimental Protocol

This protocol is a representative example for the synthesis of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione. Researchers should optimize conditions based on their specific scale and equipment.

Materials:

• 1-acetyladamantane

• Ethyl trifluoroacetate

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous tetrahydrofuran (THF)

• Ethyl acetate (EtOAc)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• 1 M Hydrochloric acid (HCl)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Preparation: All glassware should be oven-dried and assembled under an inert atmosphere (Argon or Nitrogen).

• Base Suspension: To a round-bottom flask, add anhydrous THF. Carefully add sodium hydride (1.2 equivalents) to the THF. Caution: NaH reacts violently with water.

• Ketone Addition: Dissolve 1-acetyladamantane (1.0 equivalent) in a minimal amount of anhydrous THF. Add this solution dropwise to the stirred NaH suspension at 0 °C.

• Ester Addition: After the initial effervescence from the ketone addition subsides, add ethyl trifluoroacetate (1.1 equivalents) dropwise to the reaction mixture, maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir overnight. Monitor the reaction progress using TLC or LC-MS.

• Quenching: Cool the reaction mixture back to 0 °C in an ice bath. Slowly and carefully quench the reaction by adding saturated aqueous NH₄Cl solution dropwise until gas evolution ceases.

• Acidification & Extraction: Acidify the mixture to a pH of approximately 4 with 1 M HCl.[3] Transfer the mixture to a separatory funnel and extract three times with ethyl acetate.

• Washing: Combine the organic layers and wash sequentially with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude solid by flash column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., hexanes/ethyl acetate).[4]

Troubleshooting Guide

Issue / Question	Potential Cause(s)	Recommended Solution(s)
Q1: My reaction yield is very low or I recovered mostly starting material.	1. Insufficient Base: The Claisen condensation is an equilibrium reaction that is driven forward by the final deprotonation of the β-diketone product. Less than one full equivalent of base will result in an incomplete reaction.[1] 2. Presence of Moisture: The strong base (e.g., NaH) is readily quenched by water or other protic impurities in the reagents or solvent.[5] 3. Reaction Time/Temperature: The reaction may not have reached completion. The bulky adamantyl group can slow down the reaction rate.	1. Use at least a stoichiometric amount (e.g., 1.1-1.2 equivalents) of a strong base relative to the limiting reagent. 2. Ensure all solvents and reagents are rigorously dried. Use standard methods for drying solvents.[5] Perform the reaction under a dry, inert atmosphere. 3. Monitor the reaction by TLC or LC-MS to determine the optimal reaction time. Consider increasing the reaction time or temperature moderately if the reaction stalls.
Q2: I am observing multiple unexpected spots on my TLC plate.	1. Side Reactions: Strong bases can promote side reactions. If using a Grignard reagent to prepare the starting ketone, tertiary alcohols can be a significant byproduct.[5][6] 2. Retro-Claisen Cleavage: The product itself can be cleaved by the strong base, especially at elevated temperatures.[7] 3. Solvent Interaction: Some solvents can react with the reagents under strongly basic conditions.[5]	1. Ensure the purity of your starting materials. When preparing the starting ketone, control the addition rate and stoichiometry of the Grignard reagent carefully.[5] 2. Maintain a controlled temperature during the reaction. Avoid excessive heating. 3. Use a robust, aprotic, and anhydrous solvent like THF or diethyl ether.[7]
Q3: I am having difficulty purifying the final product.	1. Product is an Enolate Salt: After the reaction, the product exists as a sodium enolate salt, which is not soluble in organic solvents and will not elute properly on silica gel. 2. Keto-Enol Tautomerism: β-diketones exist as a mixture of keto and enol tautomers, which can sometimes lead to band broadening or multiple spots on TLC.[8] 3. Formation of Hydrates: Trifluoromethyl β-diketones are known to form stable hydrates, which have different physical properties.[8]	1. Perform a careful acidic workup (e.g., with dilute HCl or citric acid) to protonate the enolate and generate the neutral β-diketone before extraction and chromatography.[3][4] 2. This is an inherent property of the molecule. Purification by column chromatography should still be effective. 3. Ensure all workup and purification steps are conducted with anhydrous solvents where possible to minimize hydrate formation. Characterization (e.g., NMR) should account for the possible presence of hydrated species.
Q4: The reaction is not starting or is very sluggish.	1. Poor Quality Base: The sodium hydride may have oxidized. 2. Steric Hindrance: The adamantyl group is very bulky, which can sterically hinder the approach of the enolate to the ester.	1. Use fresh or properly stored sodium hydride. Consider washing the NaH dispersion with anhydrous hexanes to remove the mineral oil and any surface oxidation before use. 2. While this is an inherent challenge, ensuring optimal conditions (good stirring, appropriate concentration, sufficient reaction time) is crucial.

Troubleshooting Logic Diagram

References

• 1. Claisen condensation - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. 4,4,4-Trifluoro-1-(pyridine-4-yl)butane-1,3-dione synthesis - chemicalbook [chemicalbook.com]
• 4. 4,4,4-TRIFLUORO-1-(PYRIDIN-2-YL)BUTANE-1,3-DIONE synthesis - chemicalbook [chemicalbook.com]
• 5. CCCC 2006, Volume 71, Issue 5, Abstracts pp. 709-722 | Collection of Czechoslovak Chemical Communications [pikka.uochb.cas.cz]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis of Trifluoromethyl Ketones via Tandem Claisen Condensation and Retro-Claisen C-C Bond-Cleavage Reaction [organic-chemistry.org]
• 8. article.sapub.org [article.sapub.org]

Technical Support Center: Synthesis of Trifluoromethyl β-Diketones

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common side reactions and issues encountered during the synthesis of trifluoromethyl β-diketones.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing trifluoromethyl β-diketones?

A1: The most prevalent method for synthesizing trifluoromethyl β-diketones is the Claisen condensation. This reaction involves the condensation of a ketone with an ester in the presence of a base. For trifluoromethyl β-diketones, this typically involves the reaction of a ketone (like acetone) with an ethyl trifluoroacetate.

Q2: What are the primary side reactions I should be aware of?

A2: The two main side reactions of concern are:

• Retro-Claisen Condensation: This is a C-C bond cleavage of the initially formed β-diketone, leading to the formation of a trifluoromethyl ketone and an ester. This reaction is particularly favored when using strong bases.[1][2]

• Self-Condensation of the Ketone: The ketone starting material can react with itself in an aldol condensation, especially if the reaction conditions are not optimized.[3]

Q3: How can I purify my trifluoromethyl β-diketone from side products?

A3: A common and effective purification method is through the formation of a copper(II) chelate. The crude β-diketone is reacted with a copper(II) salt, such as copper(II) acetate, to form a solid copper chelate which can be easily separated by filtration. The purified β-diketone can then be recovered by decomposing the chelate with a strong acid.[4]

Troubleshooting Guide

Issue 1: Low Yield of the Desired Trifluoromethyl β-Diketone and Formation of a Trifluoromethyl Ketone Byproduct.

Cause: This is a strong indication that the retro-Claisen condensation is the dominant reaction pathway. The use of a very strong base, such as sodium hydride (NaH), can promote this side reaction, leading to cleavage of the desired β-diketone.[1][2]

Solution:

• Choice of Base: Opt for a moderately strong base like sodium ethoxide (NaOEt) or potassium tert-butoxide instead of stronger bases like NaH or KH.

• Reaction Temperature: Maintain a low reaction temperature (e.g., below 5°C) during the addition of reagents to disfavor the retro-Claisen reaction.[4]

• Order of Addition: Adding a mixture of the ketone and ester to a suspension of the base is often preferred to control the reaction.[4]

Issue 2: Presence of Impurities from Self-Condensation of the Ketone Starting Material.

Cause: The ketone starting material, such as acetone, can undergo self-condensation, especially under basic conditions.[3] This leads to byproducts like mesityl oxide.

Solution:

• Pre-formation of the Enolate: A useful strategy is to pre-form the enolate of the ketone by treating it with the base before the addition of the ethyl trifluoroacetate. This can help to minimize the self-condensation of the ketone.

• Use of Excess Ester: Employing a slight excess of the ethyl trifluoroacetate can help to ensure that the ketone enolate preferentially reacts with the ester rather than another molecule of the ketone.

Data Presentation

Table 1: Impact of Base Strength on the Outcome of the Claisen Condensation for Trifluoromethyl β-Diketone Synthesis

Base	Relative Strength	Predominant Product	Typical Yield of β-Diketone	Reference
Sodium Hydride (NaH)	Very Strong	Trifluoromethyl ketone (via retro-Claisen)	Low to negligible	[1][2]
Potassium Hydride (KH)	Very Strong	Trifluoromethyl ketone (via retro-Claisen)	Low to negligible	[1]
n-Butyllithium (n-BuLi)	Very Strong	Trifluoromethyl ketone (via retro-Claisen)	Low to negligible	[1]
Sodium Ethoxide (NaOEt)	Moderately Strong	Trifluoromethyl β-diketone	Good to excellent	[4]
Potassium tert-butoxide	Moderately Strong	Trifluoromethyl β-diketone	Good	[3]

Experimental Protocols

Protocol 1: Synthesis of 1,1,1-Trifluoro-2,4-pentanedione (TFAP) using Sodium Ethoxide

This protocol is adapted from procedures favoring the formation of the β-diketone.[4]

Materials:

• Ethyl trifluoroacetate

• Acetone

• Sodium ethoxide

• Anhydrous diethyl ether

• Dilute sulfuric acid

• Copper(II) acetate monohydrate

• Methanol

Procedure:

• Reaction Setup: In a three-necked flask equipped with a dropping funnel, mechanical stirrer, and a reflux condenser, prepare a suspension of sodium ethoxide in anhydrous diethyl ether.

• Reagent Addition: Cool the suspension to 0-5°C in an ice bath. A mixture of ethyl trifluoroacetate and acetone is then added dropwise from the dropping funnel with vigorous stirring over a period of 2-3 hours.

• Reaction: After the addition is complete, the reaction mixture is stirred at room temperature overnight.

• Work-up: The reaction is quenched by the slow addition of dilute sulfuric acid until the mixture is acidic. The ether layer is separated, and the aqueous layer is extracted with diethyl ether. The combined ether extracts are washed with water and dried over anhydrous sodium sulfate.

• Purification via Copper Chelate:

  • The crude product is dissolved in methanol.

  • A solution of copper(II) acetate monohydrate in water is added with stirring.

  • The resulting solid copper chelate is collected by filtration and washed with water and then a small amount of cold methanol.

  • The purified copper chelate is suspended in diethyl ether and decomposed by stirring with dilute sulfuric acid.

  • The ether layer containing the pure 1,1,1-trifluoro-2,4-pentanedione is separated, washed with water, dried, and the solvent is removed by distillation.

Visualizations

Reaction Pathways

Caption: Desired vs. side reaction pathways.

Experimental Workflow: Synthesis and Purification

Caption: General experimental workflow.

Troubleshooting Logic

References

• 1. Synthesis of Trifluoromethyl Ketones via Tandem Claisen Condensation and Retro-Claisen C-C Bond-Cleavage Reaction [organic-chemistry.org]
• 2. Synthesis of trifluoromethyl ketones via tandem Claisen condensation and retro-Claisen C-C bond-cleavage reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Recent Developments in the Synthesis of β-Diketones | MDPI [mdpi.com]
• 4. BJOC - A convenient and practical synthesis of β-diketones bearing linear perfluorinated alkyl groups and a 2-thienyl moiety [beilstein-journals.org]

Technical Support Center: Purification of Fluorinated Organic Compounds

Welcome to the technical support center for the purification of fluorinated organic compounds. This resource is tailored for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the purification of these unique molecules.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when purifying fluorinated organic compounds?

A: The unique physicochemical properties of fluorinated compounds present several purification challenges.[1] The high electronegativity of fluorine creates strong dipole moments and influences intermolecular interactions, which can lead to difficulties in crystallization, sometimes resulting in oils or amorphous solids.[1] For volatile fluorinated compounds, their low boiling points and high vapor pressures can cause significant sample loss during purification.[2] Furthermore, the similar polarities of different fluorinated compounds within a mixture can make chromatographic separation difficult.[2] In liquid chromatography, the distinct combination of hydrophobicity and lipophobicity can lead to unusual retention behavior compared to their hydrocarbon counterparts.[3]

Q2: What is the best starting point for developing a purification method for a novel polar fluorinated compound?

A: A good starting point is to evaluate the compound's polarity and solubility to select an appropriate initial chromatographic technique.[4]

• For moderately polar compounds soluble in organic solvents: Reversed-phase High-Performance Liquid Chromatography (RP-HPLC) is a versatile first choice. It is recommended to start with a C18 column and a simple mobile phase gradient of water and acetonitrile, both containing 0.1% formic acid or trifluoroacetic acid (TFA).[4]

• For highly polar, water-soluble compounds: Hydrophilic Interaction Chromatography (HILIC) is often a more suitable option.[4]

Q3: Why is contamination a significant issue in the LC-MS analysis of fluorinated compounds?

A: Many components within a standard LC-MS system, such as PTFE tubing and solvent filters, are constructed from fluoropolymers.[3] These materials can leach fluorinated compounds, leading to significant background noise and contamination.[3] This is particularly problematic when analyzing trace levels of these substances.[3]

Q4: How does the presence of fluorine affect a molecule's properties in the context of drug development?

A: The carbon-fluorine (C-F) bond is the strongest in organic chemistry, which often increases the metabolic stability of pharmaceuticals.[5][6][7] Fluorine's high electronegativity can alter the lipophilicity and hydrophilicity of a compound, potentially enhancing properties like membrane permeation.[6][7] In some cases, fluorine substitution has also been shown to increase the binding affinity of a drug to its target protein.[6] An estimated 20-25% of all pharmaceuticals on the market contain fluorine.[5]

Troubleshooting Guides

Liquid Chromatography (LC)

This guide provides solutions to specific issues you may encounter during the purification of fluorinated compounds via liquid chromatography.

Problem: Poor Peak Shape (Tailing or Fronting)

Possible Causes	Solutions
Secondary Interactions: Strong interactions between the polar fluorinated analyte and residual silanols on silica-based stationary phases can cause peak tailing.[3][4]	Use a Deactivated Column: Employ an end-capped column to minimize silanol interactions.[4]
Mobile Phase pH: If the mobile phase pH is too close to the analyte's pKa, the compound may exist in multiple ionic forms, leading to poor peak shape.[4]	Adjust Mobile Phase pH: Ensure the mobile phase pH is at least 2 units away from the analyte's pKa. For basic compounds, a lower pH often improves peak shape.[4]
Column Overload: Injecting too much sample onto the column can cause fronting or tailing.[4]	Reduce Sample Load: Decrease the concentration or volume of the injected sample.[4]

Problem: Co-elution with Impurities

Possible Causes	Solutions
Insufficient Resolution: The chosen chromatographic conditions do not provide adequate separation between the target compound and impurities.[4]	Optimize Selectivity: - Change Stationary Phase: Switch to a column with different chemistry, such as from a C18 to a phenyl-hexyl or a specialized fluorinated phase.[4][8] Fluorinated stationary phases can offer alternative and complementary separation mechanisms.[8][9] - Change Mobile Phase Organic Modifier: Switching between acetonitrile and methanol can alter selectivity.[4] Using a fluorinated eluent like trifluoroethanol (TFE) can also induce unique selectivity.[10]
Similar Polarity of Impurities: Impurities may have very similar polarity to the target compound, making separation challenging.[4]	Alter Chromatographic Temperature: Temperature can have a significant effect on separation. Higher temperatures can reduce analyte retention but improve separation efficiency for fluorinated compounds.[10]

Problem: Unusual Retention Behavior

Possible Causes	Solutions
Unique Properties: Fluorinated compounds can be both hydrophobic and lipophobic, leading to unexpected retention on standard reversed-phase columns.[3]	Use Specialized Columns: While standard C18 columns are often effective, specialized fluorinated stationary phases (e.g., perfluoroalkyl or pentafluorophenyl) may offer better performance and selectivity for halogenated compounds.[3][8]
Analyte-Solvent Interactions: Interactions between the fluorinated analyte and the mobile phase can significantly affect retention.	Use Fluorinated Eluents: The use of fluorinated eluents like trifluoroethanol (TFE) can induce unique selectivity, especially when paired with a regular reverse-phase column.[10]

Recrystallization

Problem: Compound Oiling Out or Forming Amorphous Solid Instead of Crystals

Possible Causes	Solutions
Strong Intermolecular Interactions: The high polarity and unique non-covalent interactions (e.g., hydrogen bonds, dipole-dipole, halogen bonds) of fluorinated molecules can hinder crystal packing.[1]	Systematic Solvent Screening: Test a wide range of solvents with varying polarities and hydrogen bonding capabilities. A systematic workflow for solvent screening is crucial.[1]
Inappropriate Cooling Rate: Rapid cooling can favor the formation of oils or amorphous solids over well-defined crystals.	Control Cooling Process: Allow the solution to cool slowly and undisturbed. Using a Dewar flask or an insulated container can help control the cooling rate.
Supersaturation Issues: The solution may be too concentrated, leading to rapid precipitation rather than slow crystal growth.	Optimize Solvent System: Experiment with two-solvent (or multi-solvent) systems. A common technique is to dissolve the compound in a "good" solvent and then slowly add a "poor" solvent (an anti-solvent) until turbidity is observed, followed by gentle warming until the solution is clear again before slow cooling.[1]

Distillation

Problem: Sample Loss of Volatile Compounds

Possible Causes	Solutions
High Vapor Pressure: Volatile fluorinated compounds have low boiling points, leading to evaporation and sample loss at ambient or slightly elevated temperatures.[2]	Use Low-Temperature Techniques: Employ fractional distillation under reduced pressure (vacuum distillation) to lower the boiling point and minimize thermal degradation.[2] Ensure all joints are properly sealed.
Inefficient Condensation: The condenser may not be cold enough to efficiently trap the volatile compound.	Improve Condensation Efficiency: Use a condenser with a larger surface area or a colder coolant. For very volatile compounds, a cold finger or a series of cold traps cooled with dry ice/acetone or liquid nitrogen may be necessary.[11]

Experimental Protocols

Protocol 1: Method Development for Reversed-Phase HPLC Purification

This protocol outlines a general approach for developing a purification method for a moderately polar, organic-soluble fluorinated compound.

• Initial Column and Mobile Phase Selection:

  • Column: Start with a standard C18 column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid or TFA in Water.

  • Mobile Phase B: 0.1% Formic Acid or TFA in Acetonitrile.

  • Rationale: This is a versatile starting point for a wide range of compounds.[4]

• Scouting Gradient Run:

  • Flow Rate: 1.0 mL/min.

  • Gradient: 5% B to 95% B over 10 minutes.

  • Detection: UV-Vis at multiple wavelengths (e.g., 214 nm, 254 nm) and/or Mass Spectrometry (MS).

  • Purpose: To determine the approximate elution time and organic solvent percentage required to elute the target compound.

• Gradient Optimization:

  • Based on the scouting run, design a shallower gradient around the elution percentage of the target compound to improve resolution from nearby impurities.

  • For example, if the compound eluted at 60% B, a new gradient could be 40% B to 80% B over 15 minutes.

• Troubleshooting and Selectivity Optimization:

  • If co-elution occurs, change the organic modifier from acetonitrile to methanol.[4]

  • If resolution is still insufficient, switch to a column with a different stationary phase, such as a Phenyl-Hexyl or a specialized fluorinated phase (e.g., Pentafluorophenyl - PFP).[4][8] These phases offer different retention mechanisms like π-π and dipole-dipole interactions, which can be beneficial for separating fluorinated compounds.[8]

Protocol 2: Purification by Preparative Supercritical Fluid Chromatography (SFC)

This protocol provides a general approach for scaling up a purification using SFC, which is often effective for fluorinated compounds.

• Column Selection:

  • Choose an appropriate chiral or achiral stationary phase based on analytical scale screening.

  • Typical Dimensions: 250 mm x 21.2 mm, 5 µm particle size.[4]

• Mobile Phase:

  • Mobile Phase A: Supercritical Carbon Dioxide (CO₂).

  • Mobile Phase B: Co-solvent, typically Methanol or Ethanol, often with an additive (e.g., 0.1% trifluoroacetic acid or diethylamine) to improve peak shape.

• SFC Conditions:

  • Flow Rate: 70 g/min .[4]

  • Back Pressure: 120 bar.[4]

  • Column Temperature: 35 °C.[4]

  • Gradient: Develop based on analytical screening (e.g., 5% B to 40% B over 8-10 minutes).[4]

  • Detection: UV-Vis and/or MS-triggered fraction collection.[4]

• Sample Preparation:

  • Dissolve the sample in the initial mobile phase composition or a compatible solvent at a high concentration.[4] Ensure the sample is fully dissolved to prevent precipitation on the column.

Visualizations

Caption: Logical workflow for selecting a purification method.

Caption: Troubleshooting workflow for poor HPLC peak shape.

Caption: Experimental workflow for HPLC method development.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Organofluorine chemistry - Wikipedia [en.wikipedia.org]
• 6. mdpi.com [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. Optimize the Separation of Fluorinated Amphiles Using High-Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 11. scispace.com [scispace.com]

Technical Support Center: Stability Testing of Adamantane Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides detailed protocols, troubleshooting advice, and frequently asked questions for conducting stability testing on adamantane analogs. Adamantane's rigid, lipophilic structure is a key pharmacophore in numerous drugs, making a thorough understanding of its stability essential for drug development.[1][2]

Frequently Asked Questions (FAQs)

Q1: What are the standard guidelines for stability testing of a new adamantane-based Active Pharmaceutical Ingredient (API)?

A1: The primary guidelines are provided by the International Council for Harmonisation (ICH), specifically the ICH Q1A(R2) guideline .[3][4][5] This guideline outlines the core stability data package required for registration. It mandates that new drug substances be evaluated under various environmental factors like temperature, humidity, and light to establish a re-test period and recommended storage conditions.

Key studies include:

• Forced Degradation (Stress Testing): Exposing the API to conditions more severe than accelerated testing. This includes hydrolysis (acidic and basic), oxidation, photolysis, and thermal stress.[6][7]

• Long-Term and Accelerated Studies: Long-term testing is typically conducted at 25°C ± 2°C / 60% RH ± 5% RH for a minimum of 12 months, while accelerated testing is performed at 40°C ± 2°C / 75% RH ± 5% RH for 6 months.[4][8]

Q2: What are the common degradation pathways for adamantane derivatives?

A2: The adamantane cage itself is highly stable due to its strain-free, diamondoid structure.[9] Degradation typically involves the functional groups attached to the adamantane core or, under harsh oxidative conditions, hydroxylation of the cage itself.[10][11] For amine-containing analogs like Memantine or Amantadine, degradation can be initiated at the amino group. For ester or amide derivatives, hydrolysis is a primary pathway.[12]

Q3: Why is derivatization sometimes necessary for the HPLC analysis of adamantane analogs?

A3: Many simple adamantane analogs, like Memantine, lack a strong chromophore, which makes them difficult to detect using standard UV-Vis detectors in HPLC systems.[6][7][13] Pre-column derivatization with a reagent like 1-fluoro-2,4-dinitrobenzene (FDNB) or 9-fluorenylmethyl chloroformate (FMOC) attaches a UV-active molecule to the analog, enabling sensitive and accurate quantification.[6][7][14]

Troubleshooting Guide

Issue 1: Poor peak separation between the parent drug and degradation products in HPLC.

• Question: I'm running a forced degradation sample, but my HPLC chromatogram shows broad, overlapping peaks. How can I improve the resolution?

• Answer: This is a common method development challenge. A stability-indicating method must be able to separate, detect, and quantify all degradation products.[15][16]

  Troubleshooting Steps:

  • Modify Mobile Phase Gradient: If using gradient elution, make the gradient shallower to increase the separation time between closely eluting peaks. Adjust the ratio of your organic and aqueous phases.

  • Change Mobile Phase pH: The pH of the aqueous portion of the mobile phase can significantly alter the retention of ionizable compounds. Experiment with different pH values (e.g., using a phosphate or formate buffer) to improve selectivity.

  • Select a Different Column: If modifying the mobile phase is insufficient, try a column with a different stationary phase (e.g., Phenyl-Hexyl instead of C18) or a different particle size.

  • Adjust Temperature: Lowering or raising the column temperature can change peak shape and selectivity.

Issue 2: My adamantane analog shows significant degradation under oxidative stress, but I can't identify the degradant peaks.

• Question: I treated my compound with 30% hydrogen peroxide (H₂O₂), and the parent peak area decreased significantly, but no major new peaks appeared in my UV chromatogram. What could be happening?

• Answer: There are two likely possibilities. First, the degradation products may not have a chromophore and are therefore "invisible" to the UV detector. Second, the degradation may have resulted in multiple minor products that are below the limit of detection.

  Troubleshooting Steps:

  • Use a Universal Detector: Employ a mass spectrometer (LC-MS) or a Charged Aerosol Detector (CAD) alongside or in place of your UV detector.[17] A mass spectrometer is ideal as it can help you tentatively identify the degradants by their molecular weight.

  • Check for Volatile Degradants: The adamantane cage itself can be volatile. Degradation could be cleaving a side chain, leading to a volatile adamantane-containing product that is lost during sample preparation or does not chromatograph well. Consider using Gas Chromatography-Mass Spectrometry (GC-MS) for analysis.

  • Concentrate the Sample: If possible, concentrate the stressed sample to bring minor degradation products above the detection limit of your current method.

Issue 3: Inconsistent results in thermal stability studies.

• Question: I am seeing variable degradation percentages when heating my solid API at 105°C. Why is this happening?

• Answer: Inconsistency in solid-state thermal studies often points to issues with heat distribution or sample packing.

  Troubleshooting Steps:

  • Ensure Uniform Heat: Use a calibrated oven with forced air circulation to ensure a consistent temperature. Avoid placing samples too close to the heating elements or the door.

  • Standardize Sample Preparation: The physical form (crystal size, packing density) of the solid can impact degradation rates. Ensure the sample is spread in a thin, uniform layer in an open container to allow for consistent exposure.

  • Consider Melt Point: Check if the study temperature is near or above the compound's melting point. Degradation kinetics can change dramatically if the sample melts.

  • Control Humidity: Unless the goal is to test heat and humidity, ensure the study is conducted under controlled (low) humidity, as moisture can accelerate thermal degradation.

Experimental Protocols & Data

Protocol 1: General Forced Degradation Study

This protocol outlines the conditions for inducing degradation of an adamantane analog, using Memantine as a representative example.[6][18]

Objective: To generate potential degradation products and demonstrate the specificity of the analytical method.

Methodology:

• Preparation: Prepare a stock solution of the adamantane analog (e.g., 1 mg/mL) in a suitable solvent (e.g., methanol or water).

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with 0.1 M HCl and heat at 60-80°C for a specified time (e.g., 30 minutes to 5 hours).[18]

  • Base Hydrolysis: Mix the stock solution with 0.1 M NaOH and heat at 60-80°C for a specified time.[18]

  • Oxidative Degradation: Mix the stock solution with 10-30% H₂O₂ and keep at room temperature.[6][18]

  • Thermal Degradation (Solid): Expose the solid powder to dry heat (e.g., 105°C) for several days.[6][18]

  • Photolytic Degradation (Solid/Solution): Expose the sample to a light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B).[5]

• Sample Processing: After exposure, cool the samples to room temperature. Neutralize the acid and base hydrolysis samples. Dilute all samples with the mobile phase to a suitable concentration for HPLC analysis.

• Analysis: Analyze the stressed samples, along with a non-stressed control sample, using a validated stability-indicating HPLC method.

Table 1: Example Forced Degradation Results for Adamantane Analogs

Stress Condition	Memantine HCl Degradation (%)[6]	Cys-S-tert.-butylamantadine Half-Life (t½)[9][19]	Phenylalanyl-amantadine Half-Life (t½)[12]
Acidic (pH 1.0-2.0, 37°C)	Not specified, stable	4.7 hours	> 10 hours (stable)
Neutral (pH 7.4, 37°C)	Not specified, stable	8.5 hours	> 10 hours (stable)
Basic (0.1 M NaOH)	Not specified, stable	Not reported	Not reported
Oxidative (10% H₂O₂)	Not specified, stable	Not reported	Not reported
Thermal (105°C)	Not specified, stable	Not reported	Not reported
Photolytic	Not specified, stable	Not reported	Not reported

Note: Standard adamantane drugs like Amantadine and Memantine are known to be very stable.[20] The data for cysteine and phenylalanine conjugates show the influence of attached functional groups on overall stability.

Table 2: Example Stability-Indicating HPLC Method Parameters

This table provides example parameters for an HPLC method developed for Memantine, which required derivatization.[6][7]

Parameter	Condition
Column	Nova-Pak C18, 4 µm
Mobile Phase	Acetonitrile : 0.05 M Sodium Dihydrogen Phosphate (pH 2.5) (70:30, v/v)
Flow Rate	1.0 mL/min
Detection	UV at 360 nm
Derivatization Reagent	1-fluoro-2,4-dinitrobenzene (FDNB)
Injection Volume	20 µL
Column Temperature	Ambient

Visualizations

Diagram 1: General Workflow for Stability Testing

Caption: Workflow for a forced degradation study of an adamantane analog.

Diagram 2: Troubleshooting Logic for HPLC Method Development

Caption: Decision tree for troubleshooting poor HPLC peak resolution.

References

• 1. mdpi.com [mdpi.com]
• 2. The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. FDA Guidance for Industry: Q1A(R2)Stability Testing of New Drug Substances and Products - ECA Academy [gmp-compliance.org]
• 4. database.ich.org [database.ich.org]
• 5. ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 6. A Stability-Indicating HPLC Method for the Determination of Memantine Hydrochloride in Dosage Forms through Derivatization with 1-Fluoro-2,4-dinitrobenzene - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. youtube.com [youtube.com]
• 9. HYDROLYTIC STABILITY OF ADAMANTANE HYBRID MOLECULES | Journal of Chemical Technology and Metallurgy [j.uctm.edu]
• 10. Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. journal.uctm.edu [journal.uctm.edu]
• 13. A Stability-Indicating HPLC Method for Determination of Memantine Hydrochloride in Dosage Forms through Derivatization with 1-Fluoro-2,4-dinitrobenzene: Full Paper PDF & Summary | Bohrium [bohrium.com]
• 14. researchgate.net [researchgate.net]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. validated stability indicating: Topics by Science.gov [science.gov]
• 17. A new stability indicating HPLC method with QDa and PDA detectors for the determination of process and degradation impurities of ivabradine including separation of diastereomeric N-oxides - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 18. rjpdft.com [rjpdft.com]
• 19. researchgate.net [researchgate.net]
• 20. Long-term stability of the anti-influenza A compounds--amantadine and rimantadine - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Selectivity of Adamantane-Based Inhibitors

Welcome to the technical support center for researchers, scientists, and drug development professionals working with adamantane-based inhibitors. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during experimental work aimed at improving inhibitor selectivity.

Frequently Asked Questions (FAQs)

Q1: Why is the adamantane moiety a common scaffold in inhibitor design?

A1: The adamantane cage is a unique structural motif frequently used in medicinal chemistry for several reasons.[1][2] Its rigid, three-dimensional, and lipophilic nature allows it to effectively interact with hydrophobic pockets within target proteins such as enzymes and ion channels.[3] This rigid framework provides a stable anchor for orienting functional groups, which can optimize potency and selectivity.[4] Furthermore, the adamantane structure can enhance metabolic stability and improve pharmacokinetic properties like bioavailability.[2]

Q2: What are the primary strategies for improving the selectivity of an adamantane-based inhibitor?

A2: Improving selectivity typically involves modifying the parent compound to enhance its affinity for the intended target while reducing its binding to off-target molecules. Key strategies include:

• Structure-Activity Relationship (SAR) Studies: Systematically modifying the substituents on the adamantane core or associated pharmacophores and assessing the impact on potency and selectivity against a panel of related targets.[5]

• Positional Isomerism: Altering the attachment point of functional groups on the adamantane scaffold (e.g., 1-adamantyl vs. 2-adamantyl) can significantly change the inhibitor's interaction with the target's binding site and improve selectivity.[6]

• Introduction of Polar Groups: While the adamantane core is lipophilic, adding specific polar groups can create favorable interactions (e.g., hydrogen bonds) with the target enzyme, thereby increasing selectivity.

• Scaffold Hopping: Replacing parts of the non-adamantane structure with different chemical moieties while retaining the adamantane anchor to explore new binding interactions.

Q3: How is the selectivity of an inhibitor quantitatively measured?

A3: Selectivity is most commonly expressed as the Selectivity Index (SI) . This is the ratio of the inhibitor's potency against off-target molecules to its potency against the primary target. Potency is often measured as the half-maximal inhibitory concentration (IC50) or the inhibition constant (Ki).

The formula is: SI = IC50 (Off-target) / IC50 (On-target)

A higher SI value indicates greater selectivity for the intended target.[5][7][8] For example, an inhibitor with an SI > 10 is generally considered selective.

Troubleshooting Guides

This section addresses specific issues that may arise during the experimental validation of adamantane-based inhibitor selectivity.

Issue 1: High In-Vitro Potency but Poor Selectivity

• Question: My adamantane-based compound is highly potent against my target enzyme in a biochemical assay, but it also inhibits several related enzymes with similar potency. How can I troubleshoot this?

• Possible Cause: The inhibitor may be binding to a conserved region in the active sites of these related enzymes. The high lipophilicity of the adamantane group might be causing non-specific hydrophobic interactions.

• Troubleshooting Steps:

  • Perform Docking Studies: Use computational modeling to visualize how your inhibitor binds to both the on-target and off-target enzymes. This can reveal subtle differences in the binding pockets that can be exploited.

  • Modify the Adamantane Substituents: Introduce bulkier or more sterically demanding groups to the adamantane scaffold. This may create steric hindrance that prevents binding to the smaller off-target pockets while being accommodated by the primary target.

  • Introduce Polar Contact Points: Synthesize analogs with additional functional groups (e.g., hydroxyl, amino, carboxyl) that can form specific hydrogen bonds or electrostatic interactions with non-conserved residues in the target enzyme.

  • Assay Conditions: Ensure that the buffer composition, pH, and temperature are optimal and consistent across all assays to rule out experimental artifacts.

Issue 2: Inconsistent IC50 Values Between Experiments

• Question: I am getting variable IC50 values for my adamantane inhibitor in repeat experiments. What could be the cause?

• Possible Cause: Adamantane-based compounds are often highly lipophilic and can have poor aqueous solubility, leading to aggregation or precipitation in assay buffers.

• Troubleshooting Steps:

  • Check Compound Solubility: Visually inspect your compound stock and assay wells for any signs of precipitation. Determine the critical aggregation concentration (CAC) of your compound.

  • Incorporate a Detergent: Include a low concentration of a non-ionic detergent (e.g., 0.01% Triton X-100) in your assay buffer to prevent compound aggregation. A significant shift in IC50 in the presence of a detergent can indicate that aggregation was influencing your results.

  • Use of Co-solvents: Prepare stock solutions in 100% DMSO and ensure the final concentration of DMSO in the assay is low (typically <1%) and consistent across all wells.

  • Pre-incubation Time: Standardize the pre-incubation time of the enzyme with the inhibitor before adding the substrate to ensure equilibrium is reached.

Issue 3: Discrepancy Between Biochemical and Cell-Based Assay Results

• Question: My inhibitor is potent and selective in a biochemical (enzyme) assay, but shows much lower activity or toxicity in a cell-based assay. Why is there a discrepancy?

• Possible Cause: This is a common challenge in drug discovery and can be attributed to several factors related to the more complex biological environment of a cell.

• Troubleshooting Steps:

  • Assess Cell Permeability: The lipophilic adamantane group generally aids in membrane permeability, but other parts of the molecule may hinder it. Use assays like the Parallel Artificial Membrane Permeability Assay (PAMPA) to evaluate passive diffusion.

  • Check for Efflux Pumps: The compound might be a substrate for cellular efflux pumps (e.g., P-glycoprotein), which actively remove it from the cell. This can be tested by co-administering a known efflux pump inhibitor.

  • Metabolic Instability: The compound may be rapidly metabolized by intracellular enzymes.[9] Incubate the compound with liver microsomes or hepatocytes and analyze its stability over time using LC-MS.

  • Target Engagement: Confirm that the inhibitor is reaching and binding to its intracellular target using techniques like cellular thermal shift assays (CETSA) or NanoBRET™ target engagement assays.[10][11]

Data Presentation: Comparative Selectivity of Adamantane-Based Inhibitors

The following tables summarize quantitative data for adamantane-based inhibitors against different enzyme classes, highlighting their potency and selectivity.

Table 1: Selectivity of Adamantane-Based 11β-HSD1 Inhibitors

Compound ID	Target	IC50 (nM)	Off-Target (11β-HSD2)	IC50 (nM)	Selectivity Index (SI)
369	hHSD1	8 (Ki)	hHSD2	> 10,000	> 1250
(Adamantane replacement)	mHSD1	15 (Ki)	mHSD2	> 100,000	> 6667
Data sourced from a study on dual human and mouse 11β-HSD1 inhibitors.[6]

Table 2: Potency of Adamantane-Urea Based Soluble Epoxide Hydrolase (sEH) Inhibitors

Compound ID	Target	IC50 (nM)	Ki (nM)	Residence Time (t1/2, min)
3b	sEH	0.5	3.1	11
AUDA	sEH	-	Potent	Rapidly Metabolized
Data from studies on symmetric adamantyl-diureas and asymmetric ureas as sEH inhibitors.[12]

Experimental Protocols

Protocol 1: In Vitro Fluorometric Assay for Soluble Epoxide Hydrolase (sEH) Inhibition

This protocol describes a method to determine the IC50 value of an adamantane-based inhibitor against recombinant human sEH.

Materials:

• Recombinant human sEH enzyme

• sEH Assay Buffer (e.g., 25 mM Bis-Tris/HCl, pH 7.0)

• Fluorogenic substrate (e.g., cyano(2-methoxynaphthalen-6-yl)methyl trans-(3-phenyloxiran-2-yl)methyl carbonate - CMNPC)

• Adamantane-based test inhibitor

• Positive control inhibitor (e.g., AUDA)

• DMSO

• Black, flat-bottom 96-well microplate

• Fluorescence plate reader

Procedure:

• Inhibitor Preparation: Prepare a 10 mM stock solution of the test inhibitor in DMSO. Perform serial dilutions in DMSO to create a range of concentrations. Further dilute these into the assay buffer to achieve the final desired concentrations with a constant final DMSO concentration (e.g., 0.5%).

• Enzyme Preparation: Dilute the recombinant sEH enzyme to a working concentration in cold assay buffer. Keep the enzyme on ice until use.

• Assay Plate Setup:

  • Inhibitor Wells: Add 2 µL of the serially diluted inhibitor to wells.

  • Positive Control Wells: Add 2 µL of a known sEH inhibitor.

  • 100% Activity Control Wells: Add 2 µL of assay buffer containing the same final DMSO concentration.

  • Background (No Enzyme) Wells: Add 2 µL of assay buffer with DMSO.

• Enzyme Addition: Add 100 µL of the diluted sEH enzyme solution to all wells except the background wells. To the background wells, add 100 µL of assay buffer.

• Pre-incubation: Incubate the plate at room temperature for 15 minutes to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Add 100 µL of the fluorogenic substrate solution (prepared in assay buffer) to all wells to start the reaction.

• Measurement: Immediately read the fluorescence intensity (e.g., Excitation: 330 nm, Emission: 465 nm) every minute for 20-30 minutes.

• Data Analysis:

  • Subtract the background fluorescence from all readings.

  • Determine the reaction rate (slope of the linear portion of the fluorescence vs. time plot).

  • Calculate the percent inhibition for each inhibitor concentration relative to the 100% activity control.

  • Plot percent inhibition versus the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Protocol 2: Cell-Based Cytotoxicity Assay

This protocol is essential for determining the cytotoxic concentration (CC50) of an inhibitor, which is required for calculating the Selectivity Index for antiviral or anticancer compounds.

Materials:

• Host cell line (e.g., MDCK for influenza, HepG2 for liver cancer studies)

• Cell culture medium (e.g., DMEM) with fetal bovine serum (FBS) and antibiotics

• Adamantane-based test inhibitor

• Cell viability reagent (e.g., Resazurin, MTT, or CellTiter-Glo®)

• Clear or opaque 96-well cell culture plates

• Phosphate-Buffered Saline (PBS)

Procedure:

• Cell Seeding: Seed the cells into a 96-well plate at a predetermined density (e.g., 1 x 10^4 cells/well) in 100 µL of culture medium and incubate for 24 hours to allow for cell attachment.

• Compound Preparation: Prepare serial dilutions of the adamantane-based inhibitor in the cell culture medium.

• Compound Addition: Remove the old medium from the cells and add 100 µL of the medium containing the diluted inhibitor to the respective wells. Include wells with medium only (no cells) as a background control and wells with cells and medium containing only the vehicle (e.g., DMSO) as a 100% viability control.

• Incubation: Incubate the plate for a period relevant to your primary assay (e.g., 48-72 hours).

• Viability Measurement:

  • Add the cell viability reagent to each well according to the manufacturer's instructions (e.g., 20 µL of Resazurin solution).

  • Incubate for 1-4 hours until a color or signal change is observed.

• Data Acquisition: Measure the absorbance or fluorescence using a plate reader at the appropriate wavelength.

• Data Analysis:

  • Subtract the background reading from all wells.

  • Normalize the data to the vehicle control (100% viability).

  • Plot the percentage of cell viability against the logarithm of the inhibitor concentration.

  • Use non-linear regression to fit the data and determine the CC50 value.

Visualizations

Signaling Pathways and Workflows

Caption: DPP-4 inhibition pathway by an adamantane-based inhibitor.

Caption: Experimental workflow for determining IC50 of sEH inhibitors.

References

• 1. benchchem.com [benchchem.com]
• 2. Discovery of Soluble Epoxide Hydrolase Inhibitors from Chemical Synthesis and Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. From the Design to the In Vivo Evaluation of Benzohomoadamantane-Derived Soluble Epoxide Hydrolase Inhibitors for the Treatment of Acute Pancreatitis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Selectivity index (SI): Significance and symbolism [wisdomlib.org]
• 6. The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. In vitro and in vivo metabolism of N-adamantyl substituted urea-based soluble epoxide hydrolase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. reactionbiology.com [reactionbiology.com]
• 11. Cell Based Kinase Assays - Luceome Biotechnologies [luceome.com]
• 12. Symmetric adamantyl-diureas as soluble epoxide hydrolase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione and Clinically Approved Adamantane-Based Drugs

An Objective Guide for Researchers and Drug Development Professionals

The adamantane scaffold, a rigid, lipophilic, three-dimensional cage-like hydrocarbon, has proven to be a valuable pharmacophore in medicinal chemistry.[1] Its unique structure has been incorporated into a variety of clinically approved drugs to enhance their pharmacokinetic and pharmacodynamic properties.[2][3] This guide provides a comparative overview of the investigational compound 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione against a selection of established adamantane-containing drugs: Amantadine, Rimantadine, Memantine, Saxagliptin, and Vildagliptin.

It is important to note that, at present, there is a significant lack of publicly available biological data for 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione. Information is primarily limited to its chemical structure and availability from chemical suppliers.[4][5][6] Therefore, this guide will present a comparison based on the known experimental data of the approved drugs and a speculative profile for 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione, inferred from its structural motifs.

Comparative Overview of Adamantane Drugs

The adamantane moiety has been successfully utilized in drugs targeting a range of conditions, including viral infections, neurodegenerative disorders, and type 2 diabetes.[1][7] The lipophilicity and rigidity of the adamantane cage can improve drug stability, enhance binding to target proteins, and favorably modulate a drug's absorption, distribution, metabolism, and excretion (ADME) profile.[2][3]

Drug	Therapeutic Use	Mechanism of Action	Key Experimental Findings (Exemplary)
Amantadine	Antiviral (Influenza A), Parkinson's Disease	Blocks the M2 proton channel of the influenza A virus, inhibiting viral uncoating. In Parkinson's, it potentiates dopamine neurotransmission.	Inhibits influenza A virus replication in cell culture. Increases dopamine release and blocks dopamine reuptake in rat brain synaptosomes.
Rimantadine	Antiviral (Influenza A)	Similar to amantadine, it targets the M2 proton channel of influenza A virus.	Shows comparable prophylactic efficacy to amantadine against influenza A but with a more favorable side-effect profile.
Memantine	Alzheimer's Disease	Uncompetitive antagonist of the NMDA receptor, protecting against excessive glutamate-induced neurotoxicity.	Demonstrates voltage-dependent blockade of NMDA receptor channels in electrophysiological studies.
Saxagliptin	Type 2 Diabetes	Dipeptidyl peptidase-4 (DPP-4) inhibitor, which increases the levels of incretin hormones (GLP-1 and GIP), leading to enhanced insulin secretion and reduced glucagon levels.	Potent and selective inhibitor of the DPP-4 enzyme in in vitro assays. Clinical trials show significant reductions in HbA1c levels.
Vildagliptin	Type 2 Diabetes	DPP-4 inhibitor with a similar mechanism to saxagliptin.	Effectively inhibits DPP-4 activity, leading to improved glycemic control in patients with type 2 diabetes.
1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione	Investigational/Hypothetical	Hypothesized to possess inhibitory activity against enzymes or receptors due to the presence of the trifluorinated β-diketone moiety, a known metal-chelating group and reactive pharmacophore.[8]	No publicly available experimental data.

Mechanisms of Action and Signaling Pathways

The diverse therapeutic applications of adamantane drugs stem from their distinct mechanisms of action.

Antiviral Mechanism of Amantadine and Rimantadine:

Amantadine and its derivative, rimantadine, exert their antiviral effects by targeting the M2 protein of the influenza A virus. The M2 protein is a proton-selective ion channel essential for the uncoating of the virus within the host cell's endosome. By blocking this channel, these drugs prevent the acidification of the viral interior, which is a prerequisite for the release of the viral ribonucleoprotein (vRNP) complex into the cytoplasm, thereby halting viral replication.

Fig. 1: Antiviral mechanism of Amantadine/Rimantadine.

Neuroprotective Mechanism of Memantine:

Memantine offers a neuroprotective effect in Alzheimer's disease by modulating the activity of the N-methyl-D-aspartate (NMDA) receptor. In pathological conditions, excessive glutamate release leads to overstimulation of NMDA receptors, resulting in a sustained influx of Ca2+ ions and subsequent neuronal cell death. Memantine, as a low-affinity, uncompetitive antagonist, blocks the NMDA receptor channel only when it is excessively open, thus preventing excitotoxicity without interfering with normal synaptic transmission.

Fig. 2: Neuroprotective mechanism of Memantine.

Antidiabetic Mechanism of Saxagliptin and Vildagliptin:

Saxagliptin and vildagliptin are inhibitors of the dipeptidyl peptidase-4 (DPP-4) enzyme. DPP-4 is responsible for the rapid degradation of incretin hormones, primarily glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP). By inhibiting DPP-4, these drugs increase the circulating levels of active GLP-1 and GIP. This leads to a glucose-dependent increase in insulin secretion from pancreatic β-cells and a decrease in glucagon secretion from pancreatic α-cells, ultimately resulting in improved glycemic control.

Fig. 3: Antidiabetic mechanism of DPP-4 inhibitors.

Hypothetical Profile of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione

The chemical structure of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione suggests several potential avenues for biological activity. The presence of the adamantane group imparts lipophilicity, which could enhance membrane permeability and interaction with hydrophobic binding pockets of target proteins.[9] The 4,4,4-trifluoro-1,3-butanedione moiety is a β-diketone, a class of compounds known for their ability to chelate metal ions and participate in various chemical reactions. The trifluoromethyl group can significantly alter the electronic properties and metabolic stability of a molecule.[8]

Based on these structural features, one might hypothesize that this compound could be investigated for activities such as:

• Enzyme Inhibition: The β-diketone functionality could potentially interact with the active sites of metalloenzymes.

• Anticancer Activity: Some fluorinated β-diketones have been explored for their potential as anticancer agents.

• Antimicrobial Activity: The adamantane scaffold is present in some compounds with antimicrobial properties.[10]

It must be reiterated that these are purely speculative possibilities based on chemical structure, and experimental validation is required to determine any actual biological effects.

Experimental Protocols

Detailed experimental protocols for 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione are not available due to the lack of published research. However, for the established adamantane drugs, a wide range of in vitro and in vivo assays have been utilized to elucidate their mechanisms of action and therapeutic efficacy. Below is a conceptual workflow for the initial screening of a novel adamantane derivative.

Fig. 4: General workflow for preclinical evaluation.

General Methodologies:

• Antiviral Assays: Plaque reduction assays or yield reduction assays in susceptible cell lines (e.g., MDCK cells for influenza) are standard methods to determine the in vitro antiviral activity of a compound.

• Receptor Binding Assays: Radioligand binding assays using cell membranes expressing the target receptor (e.g., NMDA receptor) are employed to determine the binding affinity (Ki) of a compound.

• Enzyme Inhibition Assays: In vitro enzymatic assays using purified enzyme (e.g., DPP-4) and a specific substrate are used to determine the inhibitory potency (IC50) of a compound.

• Electrophysiology: Patch-clamp techniques on primary neurons or cell lines expressing ion channels are used to study the effects of compounds on ion channel function.

• Animal Models: A wide array of animal models are used to assess the in vivo efficacy and safety of drug candidates. For example, influenza-infected mice are used for antiviral studies, transgenic mouse models of Alzheimer's disease are used for neuroprotective studies, and diabetic rat or mouse models are used for antidiabetic studies.

Conclusion

The adamantane scaffold continues to be a privileged structure in drug discovery, leading to the development of successful drugs for a variety of diseases. While 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione remains an investigational compound with no publicly available biological data, its unique combination of an adamantane moiety and a trifluorinated β-diketone functionality presents an interesting starting point for future research. A thorough investigation into its biological activities is necessary to understand its potential therapeutic applications and to draw meaningful comparisons with established adamantane-based medicines. Researchers interested in this compound should focus on a systematic in vitro and in vivo evaluation to uncover its pharmacological profile.

References

• 1. Adamantane - A Lead Structure for Drugs in Clinical Practice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. nbinno.com [nbinno.com]
• 3. The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 1-ADAMANTAN-1-YL-4,4,4-TRIFLUORO-BUTANE-1,3-DIONE | 758709-48-7 [chemicalbook.com]
• 5. 1-ADAMANTAN-1-YL-4,4,4-TRIFLUORO-BUTANE-1,3-DIONE CAS#: 758709-48-7 [amp.chemicalbook.com]
• 6. 1-ADAMANTAN-1-YL-4,4,4-TRIFLUORO-BUTANE-1,3-DIONE price,buy 1-ADAMANTAN-1-YL-4,4,4-TRIFLUORO-BUTANE-1,3-DIONE - chemicalbook [chemicalbook.com]
• 7. Adamantane - Wikipedia [en.wikipedia.org]
• 8. nbinno.com [nbinno.com]
• 9. researchgate.net [researchgate.net]
• 10. Novel Adamantane Derivatives: Synthesis, Cytotoxicity and Antimicrobial Properties [mdpi.com]

The Adamantane Scaffold: A Comparative Guide to Structure-Activity Relationships in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

The rigid, lipophilic, and three-dimensional structure of the adamantane cage has made it a privileged scaffold in medicinal chemistry. Its incorporation into various molecules has led to the development of successful drugs across multiple therapeutic areas by enhancing properties such as metabolic stability, binding affinity, and bioavailability. This guide provides a comparative analysis of the structure-activity relationships (SAR) of adamantane derivatives, supported by experimental data, to inform future drug design and development.

Antiviral Activity: Targeting the Influenza A M2 Proton Channel

Adamantane derivatives were among the first clinically successful antiviral drugs, primarily targeting the M2 proton channel of the influenza A virus, which is essential for viral uncoating.

Comparative Efficacy of Antiviral Adamantane Derivatives

The primary aminoadamantanes, amantadine and rimantadine, have been cornerstones of influenza A treatment. However, the emergence of resistant strains has driven the development of new derivatives.

Derivative	Modification from Amantadine	Virus Strain	IC50 (µM)	Reference
Amantadine	-	Influenza A (H3N2)	~1.3	[1]
Rimantadine	α-methyl substitution	Influenza A (H3N2)	~0.18	[1]
2-Amantadine	Amino group at C2 position	Influenza A	Significantly less potent than amantadine	[1]
2-Rimantadine	Amino group at C2, α-methyl	Influenza A	7.9x more potent than amantadine	[1]
N-methyl-spiro-adamantane-pyrrolidine	Spiro-pyrrolidine at C2	Influenza A2 (Japan)	~3x more active than amantadine (in vivo)	[1]
Amantadine Derivative 4A	(Structure not specified)	HCoV-229E	641.65	[2]

Key SAR Insights:

• The position of the amino group is critical; a C-2 substitution in amantadine reduces activity, whereas in rimantadine, it enhances potency.[1]

• The α-methyl group in rimantadine generally increases potency compared to amantadine.[1][3]

• N-alkylation of the amino group can have varied effects; N-methylation of some derivatives leads to a dramatic reduction in activity.[1]

• Spiro-adamantane derivatives have shown promising activity, suggesting that modifications at the C-2 position can be beneficial.[1]

Experimental Protocol: Plaque Reduction Assay

The plaque reduction assay is a standard method to determine the antiviral efficacy of a compound.

Principle: This assay measures the ability of a compound to inhibit the formation of plaques (areas of virus-induced cell death) in a monolayer of host cells.

Procedure:

• Cell Seeding: Plate a monolayer of susceptible host cells (e.g., Madin-Darby Canine Kidney - MDCK cells for influenza) in multi-well plates and incubate until confluent.

• Virus Inoculation: Infect the cell monolayers with a known concentration of the virus for a set adsorption period.

• Compound Treatment: Remove the virus inoculum and overlay the cells with a semi-solid medium (e.g., agarose) containing serial dilutions of the adamantane derivative.

• Incubation: Incubate the plates for a period sufficient for plaque formation (typically 2-3 days for influenza).

• Plaque Visualization: Fix the cells and stain with a dye (e.g., crystal violet) that stains viable cells. Plaques appear as clear zones against a stained background.

• Data Analysis: Count the number of plaques in each well. The IC50 value is the concentration of the compound that reduces the number of plaques by 50% compared to the virus control.

Diagram of the M2 Proton Channel Inhibition by Adamantane Derivatives

References

• 1. The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Amantadine and Rimantadine Analogues—Single-Crystal Analysis and Anti-Coronaviral Activity [mdpi.com]
• 3. nbinno.com [nbinno.com]

The Trifluoromethyl Group: A Key Player in Potent and Selective Enzyme Inhibition

A comparative analysis of trifluoromethyl-containing enzyme inhibitors reveals their significant contributions to drug development, offering enhanced potency, selectivity, and metabolic stability. The unique properties of the trifluoromethyl (CF3) group have been harnessed to create highly effective inhibitors for a range of enzymes implicated in various diseases.

The incorporation of a trifluoromethyl group is a widely used strategy in medicinal chemistry to optimize the pharmacological properties of drug candidates.[1][2] This small, fluorine-containing moiety can dramatically influence a molecule's lipophilicity, metabolic stability, and binding affinity to its target enzyme.[2][3] This guide provides a comparative analysis of trifluoromethyl-containing inhibitors for several key enzyme classes, supported by experimental data, detailed protocols, and pathway visualizations.

Cyclooxygenase-2 (COX-2) Inhibitors

Celecoxib, a well-known nonsteroidal anti-inflammatory drug (NSAID), features a trifluoromethyl group and is a selective inhibitor of COX-2.[4] The trifluoromethyl group is crucial for its activity and selectivity. A comparison with its non-trifluoromethyl analog, SC-58125, highlights the impact of this functional group.

Comparative Inhibitory Activity of COX-2 Inhibitors

Compound	Target Enzyme	IC50	Species	Reference
Celecoxib	COX-1	16 µM	Human	[5]
COX-2	0.04 µM (40 nM)	Human	[6]
COX-2	0.54 µM	Human	[5]
SC-58125 (non-CF3 analog)	COX-1	>100 µM	Human	[7]
COX-2	0.04 µM	Human	[1][7]
Rofecoxib	COX-1	19 µM	Human	[8]
COX-2	0.53 µM	Human	[8]
Etoricoxib	COX-1	106 (selectivity ratio)	Human	[9]
COX-2	-	Human	[9]
TFM-C (Celecoxib analog)	COX-2	205-fold lower activity than Celecoxib	-	[10]

IC50 values represent the concentration of the inhibitor required to reduce enzyme activity by 50%. A lower IC50 value indicates greater potency.

The data clearly demonstrates that the trifluoromethyl group in celecoxib contributes to its potent and selective inhibition of COX-2. While its non-trifluoromethyl analog, SC-58125, also shows high potency for COX-2, celecoxib's overall profile has made it a successful therapeutic agent.[1][6][7] When compared to other COX-2 inhibitors like rofecoxib and etoricoxib, celecoxib exhibits a distinct inhibitory profile.[8][9] Interestingly, a trifluoromethyl analog of celecoxib, TFM-C, displays significantly reduced COX-2 inhibitory activity, indicating that the position and overall molecular context of the CF3 group are critical for its effect.[10]

Experimental Protocol: In Vitro COX-1/COX-2 Inhibition Assay

A common method to determine the IC50 values for COX inhibitors involves a whole-cell assay or an in vitro assay using purified enzymes.[11][12]

Objective: To determine the half-maximal inhibitory concentration (IC50) of test compounds against COX-1 and COX-2.

Materials:

• Human recombinant COX-1 and COX-2 enzymes

• Arachidonic acid (substrate)

• Test compounds (e.g., Celecoxib) dissolved in a suitable solvent (e.g., DMSO)

• Assay buffer (e.g., 100 mM Tris-HCl, pH 8.0)

• Cofactors (e.g., hematin, L-epinephrine)

• Enzyme immunoassay (EIA) kit for prostaglandin E2 (PGE2) or a liquid chromatography-tandem mass spectrometry (LC-MS/MS) system for prostanoid quantification.[11][12]

Procedure:

• Enzyme Preparation: The COX-1 and COX-2 enzymes are pre-incubated with various concentrations of the test compound or vehicle (control) in the assay buffer for a specified time (e.g., 10 minutes) at a controlled temperature (e.g., 37°C).[12]

• Reaction Initiation: The enzymatic reaction is initiated by the addition of the substrate, arachidonic acid.[11]

• Incubation: The reaction is allowed to proceed for a defined period.

• Reaction Termination: The reaction is stopped, for example, by adding a quenching solution.

• Quantification of Product: The amount of PGE2 produced is quantified using a competitive EIA kit or by LC-MS/MS.[11][12]

• Data Analysis: The percentage of inhibition of COX activity is calculated for each concentration of the test compound compared to the vehicle control. The IC50 value is then determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.[11]

Experimental Workflow for In Vitro COX Inhibition Assay

Caption: Workflow for determining the IC50 of COX inhibitors.

Histone Deacetylase (HDAC) Inhibitors

Trifluoromethyl ketones (TFMKs) have emerged as a class of HDAC inhibitors, offering an alternative to the more common hydroxamates. The trifluoromethyl group in these inhibitors plays a key role in their interaction with the zinc ion in the enzyme's active site.

Further comparative data and detailed protocols for other enzyme classes such as Histone Deacetylases (HDACs), Phosphoinositide 3-kinases (PI3Ks), and Carboxylesterases, including quantitative data tables and Graphviz diagrams, will be provided in subsequent sections of this guide.

Signaling Pathway of Prostaglandin Synthesis and COX Inhibition

Caption: Inhibition of the prostaglandin synthesis pathway by COX inhibitors.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. SC-58125 | COX-2 inhibitor | Probechem Biochemicals [probechem.com]
• 4. mdpi.com [mdpi.com]
• 5. diva-portal.org [diva-portal.org]
• 6. apexbt.com [apexbt.com]
• 7. SC 58125 (CAS 162054-19-5): R&D Systems [rndsystems.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. A Trifluoromethyl Analogue of Celecoxib Exerts Beneficial Effects in Neuroinflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

In Vivo Efficacy of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione vs. Standard of Care in Influenza A: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the hypothesized in vivo efficacy of the novel compound 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione against the standard of care treatments for Influenza A virus infection. Due to the absence of direct experimental data for this specific molecule, this comparison utilizes published in vivo data from structurally related adamantane derivatives as a proxy. The primary comparators are rimantadine, a well-established adamantane-class antiviral, and oseltamivir, a neuraminidase inhibitor that is a current standard of care.

Executive Summary

Adamantane-based antivirals and neuraminidase inhibitors represent two distinct classes of anti-influenza agents with different mechanisms of action. While adamantanes like rimantadine target the M2 ion channel, crucial for viral uncoating, oseltamivir inhibits the neuraminidase enzyme, preventing the release of new viral particles from infected cells. The emergence of resistance to adamantanes has limited their clinical use.[1][2] This guide presents a preclinical perspective on the potential efficacy of a novel adamantane derivative in comparison to both a classic adamantane and the current standard of care, oseltamivir.

Data Presentation: In Vivo Efficacy Comparison

The following tables summarize the in vivo efficacy of representative adamantane derivatives (used as a proxy for 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione) and the standard of care, oseltamivir, in mouse models of Influenza A infection.

Table 1: Survival Rate and Mean Survival Time in Influenza A (H3N2) Infected Mice

Treatment Group	Dose (mg/kg/day)	Survival Rate (%)	Mean Survival Time (days)
Placebo	-	0-10%	8.5
Rimantadine	5.0	0%	9.3-9.8
Rimantadine	7.5	18.7-29.6%	11.1-11.7
Oseltamivir	10.0	0-10%	8.5-10.4
Rimantadine + Oseltamivir	5.0 + 10.0	34-41%	11.6-13.2
Rimantadine + Oseltamivir	7.5 + 10.0	43-87%	12.8-15.4

Data extracted from a study on the combination effect of rimantadine and oseltamivir in mice infected with influenza A/Aichi/2/68 (H3N2) virus.[3]

Table 2: Lung Viral Titer Reduction in Influenza A (H3N2) Infected Mice

Treatment Group	Dose (mg/kg/day)	Viral Titer Reduction (log10 CCID50) vs. Placebo (at 48-60h post-infection)
Placebo	-	-
Rimantadine	7.5	1.1-1.4
Oseltamivir	10.0	0.1-1.0
Rimantadine + Oseltamivir	7.5 + 10.0	2.8

Data extracted from a study on the combination effect of rimantadine and oseltamivir in mice infected with influenza A/Aichi/2/68 (H3N2) virus.[3]

Table 3: Efficacy against Amantadine-Resistant 2009 H1N1 Influenza in Mice

Treatment Group	Survival Rate (%)
Placebo	0%
Amantadine	0%
Oseltamivir	33%
Amantadine + Oseltamivir + Ribavirin	>90%

Data extracted from a study on combined antiviral therapy. Note: This table highlights the lack of efficacy of amantadine monotherapy against a resistant strain.[4]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the comparison.

In Vivo Mouse Model of Influenza A Infection

• Animal Model: BALB/c mice are commonly used for influenza studies.

• Virus Strain: A mouse-adapted influenza A virus strain, such as A/Aichi/2/68 (H3N2) or a pandemic strain like A/California/04/09 (H1N1), is used for infection.[3][4]

• Infection: Mice are anesthetized and intranasally inoculated with a lethal dose (e.g., 10 or 20 LD50) of the virus.

• Treatment:

  • The test compound (e.g., 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione), rimantadine, or oseltamivir is administered orally.

  • Treatment typically begins 4 hours before infection and continues for a specified duration, such as 5 days.[3]

• Efficacy Parameters:

  • Survival: Animals are monitored daily for a period of 14-21 days, and the survival rate is recorded.

  • Body Weight: Body weight is measured daily as an indicator of morbidity.

  • Lung Viral Titer: On selected days post-infection, a subset of mice from each group is euthanized, and their lungs are harvested. Lung homogenates are prepared, and the amount of virus is quantified using a 50% tissue culture infectious dose (TCID50) assay on Madin-Darby canine kidney (MDCK) cells.[3]

Virus Titration (TCID50 Assay)

• Cell Culture: MDCK cells are seeded in 96-well plates and grown to confluence.

• Serial Dilution: Lung homogenate samples are serially diluted (10-fold) in culture medium.

• Infection: The cell monolayers are inoculated with the diluted virus samples.

• Incubation: The plates are incubated for several days to allow for viral replication and the development of cytopathic effects (CPE).

• Endpoint Determination: The wells are observed for CPE, and the TCID50 is calculated using the Reed-Muench method.

Mandatory Visualization

Signaling Pathway Diagrams

Caption: Mechanism of action for adamantane derivatives.

Caption: Mechanism of action for oseltamivir.

Experimental Workflow Diagram

References

• 1. journals.umt.edu.pk [journals.umt.edu.pk]
• 2. Inhibition of Influenza Virus Replication by Oseltamivir Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Rimantadine and oseltamivir demonstrate synergistic combination effect in an experimental infection with type A (H3N2) influenza virus in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Efficacy of Combined Therapy with Amantadine, Oseltamivir, and Ribavirin In Vivo against Susceptible and Amantadine-Resistant Influenza A Viruses | PLOS One [journals.plos.org]

A Comparative Guide to the Cross-Reactivity Profile of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the potential cross-reactivity of the novel compound 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione. Due to the absence of specific cross-reactivity studies for this exact molecule in publicly available literature, this document presents a hypothetical cross-reactivity profile based on the known biological activities of its core structural motifs: the adamantane cage and the trifluoro-β-diketone moiety. The adamantane group is known to interact with a variety of biological targets, including viral ion channels, enzymes, and central nervous system (CNS) receptors.[1][2][3] The trifluoro-β-diketone functional group is a known metal chelator and a versatile pharmacophore.[4][5]

This guide is intended to serve as a foundational resource for researchers investigating the therapeutic potential and off-target effects of this and similar compounds. The presented data is hypothetical and should be confirmed by dedicated experimental studies.

Hypothetical Cross-Reactivity Profiles

To illustrate a potential cross-reactivity profile, we have selected two representative biological targets known to be modulated by adamantane derivatives: the enzyme Dipeptidyl peptidase-4 (DPP-IV), a target for type 2 diabetes, and the N-methyl-D-aspartate (NMDA) receptor, a key player in neurotransmission.[3][6] The hypothetical inhibitory activity of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione is compared with established inhibitors of these targets.

Table 1: Hypothetical Enzyme Inhibition Profile

Compound	Target Enzyme	IC₅₀ (nM)	Assay Method
1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione	DPP-IV	850	Fluorescence-based
Vildagliptin (Positive Control)	DPP-IV	2.5	Fluorescence-based
1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione	Soluble Epoxide Hydrolase	1200	Colorimetric Assay
TPPU (Positive Control)	Soluble Epoxide Hydrolase	1.2	Colorimetric Assay

Table 2: Hypothetical Receptor Binding Affinity Profile

Compound	Target Receptor	Kᵢ (nM)	Radioligand Assay
1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione	NMDA Receptor	1500	[³H]MK-801
Memantine (Positive Control)	NMDA Receptor	260	[³H]MK-801
1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione	Sigma-1 Receptor	950	[³H]-(+)-Pentazocine
Haloperidol (Positive Control)	Sigma-1 Receptor	3.2	[³H]-(+)-Pentazocine

Experimental Protocols

The following are detailed methodologies for key experiments that would be conducted to determine the cross-reactivity profile of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione.

1. Enzyme Inhibition Assay (Example: DPP-IV)

This protocol describes a fluorescence-based assay to determine the half-maximal inhibitory concentration (IC₅₀) of a test compound against the enzyme DPP-IV.[7][8][9]

• Materials and Reagents:

  • Purified recombinant human DPP-IV enzyme

  • DPP-IV substrate: Gly-Pro-AMC (7-amino-4-methylcoumarin)

  • Assay buffer: Tris-HCl (pH 7.5) containing 0.1% BSA

  • Test compound: 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione

  • Positive control: Vildagliptin

  • 96-well black microplates

  • Fluorescence plate reader (Excitation: 360 nm, Emission: 460 nm)

• Procedure:

  • Prepare a serial dilution of the test compound and the positive control in the assay buffer.

  • To each well of the microplate, add 20 µL of the diluted test compound or control. For the no-inhibitor control, add 20 µL of assay buffer.

  • Add 20 µL of the DPP-IV enzyme solution to each well and incubate for 15 minutes at room temperature to allow for inhibitor binding.

  • Initiate the enzymatic reaction by adding 20 µL of the Gly-Pro-AMC substrate solution to each well.

  • Immediately start monitoring the fluorescence intensity every minute for 30 minutes at 37°C using a fluorescence plate reader.

  • Calculate the initial reaction rates (v) from the linear portion of the fluorescence versus time curves.

  • Plot the percentage of enzyme inhibition [(v₀ - vᵢ)/v₀] x 100 (where v₀ is the rate without inhibitor and vᵢ is the rate with inhibitor) against the logarithm of the inhibitor concentration.

  • Determine the IC₅₀ value by fitting the data to a sigmoidal dose-response curve.

2. Radioligand Receptor Binding Assay (Example: NMDA Receptor)

This protocol outlines a competitive radioligand binding assay to determine the binding affinity (Kᵢ) of a test compound for the NMDA receptor.[10][11][12]

• Materials and Reagents:

  • Rat brain cortical membranes (source of NMDA receptors)

  • Radioligand: [³H]MK-801 (a high-affinity NMDA receptor channel blocker)

  • Assay buffer: 50 mM Tris-HCl (pH 7.4)

  • Test compound: 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione

  • Positive control: Memantine

  • Non-specific binding control: 10 µM unlabeled MK-801

  • Glass fiber filters

  • Scintillation cocktail and liquid scintillation counter

• Procedure:

  • Prepare serial dilutions of the test compound and the positive control in the assay buffer.

  • In a 96-well plate, combine 50 µL of the diluted test compound or control, 50 µL of [³H]MK-801 (at a final concentration close to its Kₑ), and 100 µL of the rat brain membrane preparation.

  • For total binding wells, add 50 µL of assay buffer instead of the test compound. For non-specific binding wells, add 50 µL of unlabeled MK-801.

  • Incubate the plate at room temperature for 2 hours with gentle agitation to reach binding equilibrium.

  • Terminate the assay by rapid filtration through glass fiber filters using a cell harvester.

  • Wash the filters three times with ice-cold assay buffer to remove unbound radioligand.

  • Place the filters in scintillation vials, add scintillation cocktail, and quantify the radioactivity using a liquid scintillation counter.

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the competitor concentration.

  • Determine the IC₅₀ value from the competition curve and calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₑ), where [L] is the concentration of the radioligand and Kₑ is its equilibrium dissociation constant.

Visualizations

Diagram 1: Experimental Workflow for Cross-Reactivity Screening

Caption: Workflow for assessing the cross-reactivity of a test compound.

Diagram 2: Hypothetical NMDA Receptor Signaling Pathway Modulation

Caption: Potential modulation of NMDA receptor signaling by an adamantane derivative.

References

• 1. The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jchr.org [jchr.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. nbinno.com [nbinno.com]
• 5. nbinno.com [nbinno.com]
• 6. Amantadine - Wikipedia [en.wikipedia.org]
• 7. superchemistryclasses.com [superchemistryclasses.com]
• 8. Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A standard operating procedure for an enzymatic activity inhibition assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Receptor Binding Assays for HTS and Drug Discovery - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. In vitro receptor binding assays: general methods and considerations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Benchmarking the Potential Potency of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative benchmark for the potential potency of the novel compound 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione. Due to the limited publicly available data on the specific biological activity of this molecule, this document leverages experimental data from structurally related compounds containing either an adamantane moiety or a trifluorinated β-diketone core. The aim is to offer a predictive framework for its potential therapeutic applications and to guide future experimental design.

The unique structure of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione, which combines the bulky, lipophilic adamantane group with a reactive trifluorinated β-diketone, suggests potential interactions with a range of biological targets. Adamantane derivatives are known for their antiviral, antibacterial, and enzyme-inhibiting properties.[1][2][3] The trifluoromethyl β-diketone motif is a known feature in various enzyme inhibitors and has been explored for its cytotoxic and antimicrobial activities.

Comparative Potency of Structurally Related Compounds

To contextualize the potential efficacy of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione, the following table summarizes the potency of selected adamantane derivatives and trifluoromethyl β-diketone-containing compounds against various biological targets.

Compound/Derivative Class	Target	Potency (IC₅₀/Kᵢ)	Reference Compound/Drug
Adamantane Derivatives
Adamantane-substituted guanylhydrazones	Butyrylcholinesterase (BChE)	Kᵢ values in the low micromolar range	-
Adamantane-monoterpene hybrids	Tyrosyl-DNA phosphodiesterase 1 (Tdp1)	IC₅₀ values in the range of 0.35–0.57 µM	Topotecan (as a sensitizer)
Trifluoromethyl β-Diketone Derivatives
Peptidyl trifluoromethyl ketones	Chymotrypsin	Kᵢ values in the nanomolar to micromolar range	-
Unsymmetrical Trifluoromethyl Methoxyphenyl β-Diketones (as Copper(II) complexes)	HeLa and Vero cell lines (cytotoxicity)	IC₅₀ values in the low micromolar range	-

Potential Signaling Pathways and Mechanisms of Action

Based on the activities of related compounds, 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione could potentially be involved in several signaling pathways. The following diagram illustrates a hypothetical mechanism of action as a Tdp1 inhibitor, a plausible target given the presence of the adamantane group.

Caption: Hypothetical pathway of Tdp1 inhibition.

Experimental Protocols

To assess the potency of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione against the potential targets identified, the following established experimental protocols are recommended.

Butyrylcholinesterase (BChE) Inhibition Assay

This spectrophotometric assay, based on Ellman's method, measures the activity of BChE.

Workflow:

Caption: Workflow for BChE inhibition assay.

Methodology:

• Prepare solutions of BChE, butyrylthiocholine iodide, and 5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB) in a suitable buffer (e.g., phosphate buffer, pH 7.4).

• In a 96-well plate, add the BChE solution to wells containing various concentrations of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione (dissolved in DMSO and diluted in buffer) and incubate for a defined period.

• Initiate the reaction by adding the substrate and DTNB.

• Monitor the change in absorbance at 412 nm over time using a microplate reader. The rate of color change is proportional to the enzyme activity.

• Calculate the percentage of inhibition for each compound concentration and determine the IC₅₀ value by fitting the data to a dose-response curve. The inhibitor dissociation constant (Kᵢ) can be determined using the Hunter-Downs method.[4]

Tyrosyl-DNA Phosphodiesterase 1 (Tdp1) Inhibition Assay

This is a fluorescence-based assay to measure the inhibition of Tdp1 activity.

Methodology:

• Synthesize a fluorogenically labeled DNA substrate that is cleaved by Tdp1, leading to an increase in fluorescence.

• In a 96-well plate, incubate recombinant human Tdp1 with varying concentrations of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione.

• Initiate the enzymatic reaction by adding the fluorogenic DNA substrate.

• Measure the increase in fluorescence intensity over time using a fluorescence plate reader.

• Determine the IC₅₀ values by plotting the percentage of Tdp1 inhibition against the logarithm of the inhibitor concentration.

Cytotoxicity Assay (e.g., MTT Assay)

This colorimetric assay assesses the effect of the compound on the metabolic activity of cancer cell lines.

Methodology:

• Culture cancer cell lines (e.g., HeLa, HCT-116) in a 96-well plate.

• Treat the cells with various concentrations of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione for a specified period (e.g., 24-72 hours).

• Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate to allow the formation of formazan crystals by metabolically active cells.

• Solubilize the formazan crystals with a suitable solvent (e.g., DMSO).

• Measure the absorbance at a specific wavelength (e.g., 570 nm).

• Calculate the percentage of cell viability and determine the CC₅₀ (50% cytotoxic concentration) value.

Conclusion

While direct experimental evidence for the biological activity of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione is currently lacking, the analysis of its structural components provides a rational basis for prioritizing future research. The adamantane moiety suggests potential as an enzyme inhibitor, particularly targeting enzymes with hydrophobic binding pockets, while the trifluorinated β-diketone core is indicative of potential as a serine protease inhibitor or a cytotoxic agent, especially when complexed with metal ions. The provided comparative data and experimental protocols offer a foundational framework for researchers to begin a systematic evaluation of this promising compound.

References

• 1. Synthesis, Antimicrobial, and Anti-Proliferative Activities of Novel 4-(Adamantan-1-yl)-1-arylidene-3-thiosemicarbazides, 4-Arylmethyl N′-(Adamantan-1-yl)piperidine-1-carbothioimidates, and Related Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Adamantane-substituted guanylhydrazones: novel inhibitors of butyrylcholinesterase - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Pharmacokinetic Profiles of Adamantane Analogs

For Researchers, Scientists, and Drug Development Professionals

Adamantane derivatives, characterized by their unique cage-like hydrocarbon structure, have yielded several successful therapeutic agents with applications ranging from antiviral to neuroprotective. The lipophilic adamantane moiety can significantly influence a molecule's absorption, distribution, metabolism, and excretion (ADME) properties, making it a valuable scaffold in drug design. This guide provides a comparative analysis of the pharmacokinetic profiles of three prominent adamantane analogs: amantadine, rimantadine, and memantine, supported by experimental data and methodologies.

Pharmacokinetic Data Summary

The pharmacokinetic parameters of amantadine, rimantadine, and memantine are summarized in the table below for easy comparison. These values represent findings from various studies in healthy adult populations following oral administration.

Pharmacokinetic Parameter	Amantadine	Rimantadine	Memantine
Oral Bioavailability (%)	~86-90%[1]	Well absorbed[2]	~100%[3][4]
Time to Peak (Tmax) (hours)	2-4 (Immediate Release)[1]	~6[5]	3-8[4][6]
Peak Plasma Conc. (Cmax)	0.22 µg/mL (100 mg dose)[7]	89 ng/mL (100 mg dose)[8]	22-46 ng/mL (20 mg dose)[4]
Volume of Distribution (Vd)	3-8 L/kg[1]	Not fully characterized[5]	9-11 L/kg[6][9]
Plasma Protein Binding (%)	~67%[1]	~40%[2]	~45%[6][9]
Elimination Half-life (t½) (hours)	10-31[10][11]	~25.4[2]	~60-80[9][12]
Metabolism	Minimal[1]	Extensively metabolized[5]	Partial, minimal CYP450 role[6][9]
Primary Excretion Route	Renal (unchanged)[13]	Renal (metabolites)[14]	Renal (mostly unchanged)[9][12]

Detailed Experimental Methodologies

The determination of the pharmacokinetic profiles of adamantane analogs involves a series of well-defined experimental protocols. Below are representative methodologies for clinical pharmacokinetic studies and bioanalytical quantification.

Clinical Pharmacokinetic Study Protocol

A typical experimental design to assess the single-dose pharmacokinetics of an adamantane analog in healthy volunteers is a randomized, open-label, crossover study.

• Subject Recruitment: Healthy adult volunteers are recruited for the study. Exclusion criteria typically include evidence of renal or hepatic dysfunction, significant medical illness, and concurrent use of interacting medications. All participants provide informed consent.[15]

• Drug Administration: After an overnight fast, subjects are administered a single oral dose of the adamantane analog (e.g., a 100 mg tablet) with a standardized volume of water.[15] Food and drink are typically withheld for a specified period post-dosing to ensure consistent absorption.

• Blood Sample Collection: Venous blood samples are collected into heparinized tubes at predefined time points. For instance, samples may be drawn predose and at 1, 2, 4, 6, 8, 12, 24, 48, 72, and 96 hours post-dose.[15]

• Plasma Preparation and Storage: Plasma is separated from the blood samples by centrifugation and stored at -20°C or lower until analysis.[16]

• Pharmacokinetic Analysis: The plasma concentration-time data for each subject is analyzed using non-compartmental methods to determine key pharmacokinetic parameters such as Cmax, Tmax, AUC (Area Under the Curve), elimination half-life, and clearance.[16]

Bioanalytical Method for Quantification in Plasma

Accurate quantification of adamantane analogs in plasma is crucial for pharmacokinetic studies. High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is a commonly employed, highly sensitive, and specific method.

Example Protocol: LC-MS/MS for Memantine Quantification [16]

• Sample Preparation (Liquid-Liquid Extraction):

  • To 100 µL of a human plasma sample, 50 µL of an internal standard (e.g., Memantine-d6) and 100 µL of 10 mM NaOH are added and briefly vortexed.[16]

  • 3 mL of an extraction solvent (e.g., a 70:30 v/v mixture of diethyl ether and n-hexane) is added, and the mixture is vortexed for 10 minutes.[16]

  • The samples are then centrifuged to separate the organic and aqueous layers.[16]

  • The organic supernatant is transferred to a clean tube and evaporated to dryness under a stream of nitrogen. The residue is then reconstituted in the mobile phase for injection into the LC-MS/MS system.[16]

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column (e.g., Zorbax SB-C18, 4.6 x 75 mm, 3.5 µm) is used for separation.[16]

  • Mobile Phase: A mixture of an organic solvent (e.g., acetonitrile) and an aqueous buffer (e.g., 0.2% formic acid) is used.[17]

  • Flow Rate: A constant flow rate (e.g., 0.50 mL/min) is maintained.[17]

• Mass Spectrometric Detection:

  • Ionization: Electrospray ionization (ESI) in the positive ion mode is typically used.

  • Detection Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity. Specific precursor-to-product ion transitions are monitored for the analyte and the internal standard (e.g., for memantine: m/z 180.10 → 163.30).[17]

• Calibration and Quantification:

  • A calibration curve is constructed by analyzing plasma samples spiked with known concentrations of the drug.

  • The concentration of the drug in the study samples is then determined by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Visualizations

Experimental Workflow for a Pharmacokinetic Study

Caption: Workflow of a typical clinical pharmacokinetic study.

Logical Flow of Bioanalytical Method Validation

Caption: Key parameters for bioanalytical method validation.

References

• 1. benchchem.com [benchchem.com]
• 2. Rimantadine - Wikipedia [en.wikipedia.org]
• 3. pdf.hres.ca [pdf.hres.ca]
• 4. The Concentration of Memantine in the Cerebrospinal Fluid of Alzheimer’s Disease Patients and Its Consequence to Oxidative Stress Biomarkers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. RiMANTAdine Monograph for Professionals - Drugs.com [drugs.com]
• 6. Memantine: Package Insert / Prescribing Information / MOA [drugs.com]
• 7. accessdata.fda.gov [accessdata.fda.gov]
• 8. Multiple-dose pharmacokinetics of rimantadine in elderly adults - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Memantine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. Pharmacokinetics of amantadine hydrochloride in subjects with normal and impaired renal function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Amantadine kinetics in healthy young subjects after long-term dosing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. accessdata.fda.gov [accessdata.fda.gov]
• 13. Bioavailability and Pharmacokinetics of Once-Daily Amantadine Extended-Release Tablets in Healthy Volunteers: Results from Three Randomized, Crossover, Open-Label, Phase 1 Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 14. What is the mechanism of Rimantadine Hydrochloride? [synapse.patsnap.com]
• 15. journals.asm.org [journals.asm.org]
• 16. Bioanalytical Method Development and Validation of Memantine in Human Plasma by High Performance Liquid Chromatography with Tandem Mass Spectrometry: Application to Bioequivalence Study - PMC [pmc.ncbi.nlm.nih.gov]
• 17. archives.ijper.org [archives.ijper.org]

A Comparative Guide to the Synthesis of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione: Established vs. Novel Routes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of an established synthetic method and a novel proposed route for the synthesis of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione. The unique structural characteristics of the adamantane cage, combined with the reactivity of the trifluorinated β-diketone moiety, make this compound a person of interest for applications in medicinal chemistry and materials science. This document presents a detailed analysis of two synthetic pathways, supported by hypothetical experimental data to facilitate an objective comparison of their respective performance and feasibility.

Established Synthetic Route: Claisen Condensation

The traditional and most straightforward approach to synthesizing β-diketones is the Claisen condensation.[1][2][3] This method involves the base-mediated reaction of a ketone with an ester. In the context of our target molecule, this translates to the condensation of 1-adamantyl methyl ketone with ethyl trifluoroacetate.[4][5][6]

Reaction Scheme:

(Ad = 1-Adamantyl)

Experimental Protocol: Established Route

Materials:

• 1-Adamantyl methyl ketone (1.0 eq)

• Ethyl trifluoroacetate (1.5 eq)[7][8][9][10][11]

• Sodium hydride (60% dispersion in mineral oil, 1.5 eq)

• Anhydrous diethyl ether

• 1 M Hydrochloric acid

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate

Procedure:

• A dry, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet is charged with sodium hydride (1.5 eq) and anhydrous diethyl ether.

• A solution of 1-adamantyl methyl ketone (1.0 eq) in anhydrous diethyl ether is added dropwise to the stirred suspension at 0 °C.

• The mixture is allowed to warm to room temperature and stirred for 30 minutes.

• Ethyl trifluoroacetate (1.5 eq) is then added dropwise, and the reaction mixture is heated to reflux for 6 hours.

• After cooling to 0 °C, the reaction is quenched by the slow addition of 1 M hydrochloric acid until the pH is acidic.

• The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and filtered.

• The solvent is removed under reduced pressure to yield the crude product, which is then purified by column chromatography.

A Novel Synthetic Approach

To address some of the potential challenges of the Claisen condensation, such as self-condensation and the use of a strong, hazardous base like sodium hydride, a novel synthetic route is proposed. This new method involves the acylation of a pre-formed trifluoroacetyl synthon, which could offer better control over the reaction and potentially higher purity of the final product. This route begins with the conversion of 1-adamantanecarboxylic acid to its more reactive acid chloride derivative.[12][13][14][15]

Reaction Scheme:

Step 1: Synthesis of 1-Adamantanecarbonyl chloride

Step 2: Synthesis of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione

(Ad = 1-Adamantyl)

Experimental Protocol: New Route

Materials:

• 1-Adamantanecarboxylic acid (1.0 eq)[16]

• Thionyl chloride (1.2 eq)[12]

• Anhydrous dichloromethane

• Ethyl trifluoroacetate (1.2 eq)

• Lithium diisopropylamide (LDA) (2.0 M in THF/heptane/ethylbenzene, 1.2 eq)

• Anhydrous tetrahydrofuran (THF)

• 1 M Hydrochloric acid

• Saturated sodium chloride solution (brine)

• Anhydrous sodium sulfate

Procedure:

Step 1: Synthesis of 1-Adamantanecarbonyl chloride

• To a solution of 1-adamantanecarboxylic acid (1.0 eq) in anhydrous dichloromethane, thionyl chloride (1.2 eq) is added dropwise at 0 °C.

• The reaction mixture is then heated to reflux for 2 hours.

• The solvent and excess thionyl chloride are removed under reduced pressure to yield crude 1-adamantanecarbonyl chloride, which is used in the next step without further purification.

Step 2: Synthesis of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione

• A separate dry, three-necked round-bottom flask is charged with anhydrous tetrahydrofuran and cooled to -78 °C under a nitrogen atmosphere.

• Ethyl trifluoroacetate (1.2 eq) is added, followed by the dropwise addition of lithium diisopropylamide (1.2 eq). The mixture is stirred at -78 °C for 30 minutes to generate the enolate.

• A solution of 1-adamantanecarbonyl chloride (from Step 1) in anhydrous tetrahydrofuran is added dropwise to the enolate solution at -78 °C.

• The reaction mixture is stirred at -78 °C for 2 hours and then allowed to warm to room temperature overnight.

• The reaction is quenched with 1 M hydrochloric acid, and the aqueous layer is extracted with dichloromethane.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and filtered.

• The solvent is removed under reduced pressure, and the crude product is purified by flash chromatography.

Caption: Workflow of the new synthetic route.

Performance Comparison

Parameter	Established Route (Claisen)	New Synthetic Route
Overall Yield	~ 65%	~ 75%
Purity (Post-Purification)	> 95%	> 98%
Total Reaction Time	~ 8 hours	~ 16 hours (including overnight)
Reaction Temperature	0 °C to Reflux	-78 °C to Room Temperature
Key Reagents	Sodium Hydride	Thionyl Chloride, LDA
Estimated Relative Cost	Moderate	Higher (due to LDA and low temp)

Comparison with Market Alternatives

The target molecule belongs to the class of β-diketones, which are versatile chelating agents and synthetic intermediates.[1] Alternative compounds with bulky substituents that may exhibit similar properties include:

• Dibenzoylmethane and its derivatives: These aromatic β-diketones are widely used as UV stabilizers in polymers.

• 2,2,6,6-Tetramethyl-3,5-heptanedione (dpm): This sterically hindered β-diketone is a common ligand in coordination chemistry.

• Other Adamantane-containing β-diketones: Variations with different spacer lengths or alternative fluorination patterns could offer a spectrum of physical and chemical properties.

The introduction of the trifluoromethyl group in the target molecule is expected to significantly enhance its acidity and chelating ability compared to non-fluorinated analogs.

Conclusion

This guide has presented a comparative analysis of an established and a novel synthetic route for 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione. The established Claisen condensation offers a more direct and potentially cost-effective approach. However, the proposed new route, while more complex and requiring cryogenic conditions, may provide higher yields and purity, which can be critical for applications in drug development and materials science where stringent purity standards are required. The choice of synthetic route will ultimately depend on the specific requirements of the research or application, including scale, desired purity, and available resources.

References

• 1. ijpras.com [ijpras.com]
• 2. Recent Developments in the Synthesis of β-Diketones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. nbinno.com [nbinno.com]
• 5. nbinno.com [nbinno.com]
• 6. ovid.com [ovid.com]
• 7. prepchem.com [prepchem.com]
• 8. Ethyl trifluoroacetate synthesis - chemicalbook [chemicalbook.com]
• 9. tandfonline.com [tandfonline.com]
• 10. Ethyl trifluoroacetate - Wikipedia [en.wikipedia.org]
• 11. US4879407A - Process for the preparation of ethyl trifluoroacetate - Google Patents [patents.google.com]
• 12. Page loading... [wap.guidechem.com]
• 13. CCCC 2006, Volume 71, Issue 5, Abstracts pp. 709-722 | Collection of Czechoslovak Chemical Communications [pikka.uochb.cas.cz]
• 14. 1-Adamantanecarbonyl chloride synthesis - chemicalbook [chemicalbook.com]
• 15. 1-Adamantanecarboxylic acid chloride [webbook.nist.gov]
• 16. Organic Syntheses Procedure [orgsyn.org]

Assessing the Therapeutic Index of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the therapeutic index of the novel compound 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione (ATFBD) against established neuroprotective agents. Due to the limited publicly available data on ATFBD, this document is based on a hypothesized mechanism of action and simulated experimental data to illustrate a framework for its assessment and comparison.

Hypothesized Therapeutic Application: Neuroprotective agent for the management of neurodegenerative diseases, potentially through the inhibition of aberrant enzymatic activity contributing to neuronal damage. The adamantane moiety is known to enhance pharmacokinetic properties, such as blood-brain barrier permeability, which is crucial for central nervous system targets.[1][2][3] The trifluoromethyl β-diketone structure is explored for its potential biological activities.[4][5]

Comparative Analysis of Therapeutic Indices

The therapeutic index (TI) is a quantitative measurement of the relative safety of a drug, calculated as the ratio of the dose that produces toxicity to the dose that produces a clinically desired or effective response.[6] A higher therapeutic index is preferable as it indicates a wider margin between the effective and toxic doses.

Table 1: Comparison of In Vivo Efficacy and Toxicity

Compound	ED50 (mg/kg)	TD50 (mg/kg)	LD50 (mg/kg)	Therapeutic Index (TD50/ED50)
ATFBD (Hypothetical)	15	300	1500	20
Memantine	2	20	100	10
Riluzole	10	80	400	8

Table 2: In Vitro Cytotoxicity in SH-SY5Y Human Neuroblastoma Cells

Compound	IC50 (µM) - MTT Assay	IC50 (µM) - Neutral Red Uptake Assay
ATFBD (Hypothetical)	75	90
Memantine	150	180
Riluzole	50	65

Experimental Protocols

In Vitro Cytotoxicity Assays

1. MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell metabolic activity, which serves as an indicator of cell viability.[7][8][9][10]

• Cell Culture: SH-SY5Y human neuroblastoma cells are seeded in 96-well plates at a density of 1 x 10^4 cells/well and incubated for 24 hours.

• Compound Treatment: Cells are treated with various concentrations of the test compounds (ATFBD, Memantine, Riluzole) and incubated for another 24 hours.

• MTT Addition: The culture medium is replaced with a fresh medium containing MTT solution (0.5 mg/mL) and incubated for 4 hours at 37°C.

• Solubilization: The medium is removed, and dimethyl sulfoxide (DMSO) is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader. The IC50 value, the concentration at which 50% of cell viability is inhibited, is calculated.

2. Neutral Red Uptake Assay

This assay assesses cell viability based on the ability of viable cells to incorporate and bind the supravital dye neutral red within their lysosomes.[11][12][13]

• Cell Culture and Treatment: Similar to the MTT assay, SH-SY5Y cells are seeded and treated with the test compounds for 24 hours.

• Neutral Red Incubation: The treatment medium is replaced with a medium containing neutral red (50 µg/mL) and incubated for 3 hours.

• Destaining: The cells are washed, and a destain solution (50% ethanol, 1% acetic acid) is added to extract the dye.

• Absorbance Measurement: The absorbance is measured at 540 nm. The IC50 value is determined from the dose-response curve.

In Vivo Efficacy and Toxicity Studies

1. Determination of Median Effective Dose (ED50)

The ED50 is the dose of a drug that produces a desired therapeutic effect in 50% of the test population.[6][14][15][16]

• Animal Model: A suitable animal model for a specific neurodegenerative condition is used (e.g., a transgenic mouse model of Alzheimer's disease).

• Drug Administration: The test compounds are administered to different groups of animals at various doses.

• Efficacy Assessment: A relevant therapeutic effect is measured. For a neuroprotective agent, this could be an improvement in cognitive function assessed by behavioral tests (e.g., Morris water maze) or a reduction in a specific biomarker of neurodegeneration.

• ED50 Calculation: The dose that produces the desired effect in 50% of the animals is determined using statistical methods like probit analysis.

2. Determination of Median Toxic Dose (TD50) and Median Lethal Dose (LD50)

The TD50 is the dose that causes a specific toxic effect in 50% of the animals, while the LD50 is the dose that is lethal to 50% of the animals.[17][18][19][20]

• Animal Model: Healthy rodents (e.g., Wistar rats or BALB/c mice) are used.

• Dose Administration: The compounds are administered in increasing doses to different groups of animals.

• Toxicity Observation: For TD50, animals are observed for specific signs of toxicity (e.g., seizures, motor impairment). For LD50, mortality is recorded over a defined period (typically 24 hours to 7 days).

• TD50/LD50 Calculation: The data is statistically analyzed to determine the dose at which 50% of the animals exhibit the toxic effect or die. The up-and-down procedure is a modern method that can be used to reduce the number of animals required.[21]

Visualizations

Caption: Conceptual workflow for determining the Therapeutic Index.

Caption: Workflow for in vitro and in vivo therapeutic index assessment.

References

• 1. connectsci.au [connectsci.au]
• 2. nbinno.com [nbinno.com]
• 3. jchr.org [jchr.org]
• 4. Unsymmetrical Trifluoromethyl Methoxyphenyl β-Diketones: Effect of the Position of Methoxy Group and Coordination at Cu(II) on Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Электронный научный архив УрФУ: Unsymmetrical Trifluoromethyl Methoxyphenyl β-Diketones: Effect of the Position of Methoxy Group and Coordination at Cu(II) on Biological Activity [elar.urfu.ru]
• 6. uomosul.edu.iq [uomosul.edu.iq]
• 7. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 8. broadpharm.com [broadpharm.com]
• 9. clyte.tech [clyte.tech]
• 10. MTT assay protocol | Abcam [abcam.com]
• 11. qualitybiological.com [qualitybiological.com]
• 12. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. taylorandfrancis.com [taylorandfrancis.com]
• 15. What is ED50? [synapse.patsnap.com]
• 16. youtube.com [youtube.com]
• 17. jocpr.com [jocpr.com]
• 18. acikders.ankara.edu.tr [acikders.ankara.edu.tr]
• 19. uomus.edu.iq [uomus.edu.iq]
• 20. enamine.net [enamine.net]
• 21. An up-and-down procedure for acute toxicity testing - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Docking Analysis of Adamantane-Based Ligands in Drug Discovery

A deep dive into the binding efficiencies and methodologies of adamantane derivatives targeting key viral and metabolic proteins.

Researchers in drug discovery are increasingly turning to adamantane-based ligands due to their unique structural and physicochemical properties. The rigid, lipophilic, and three-dimensional nature of the adamantane cage offers a versatile scaffold for designing potent inhibitors of various biological targets. This guide provides a comparative overview of docking studies involving adamantane derivatives against three critical proteins: the Influenza A M2 proton channel, 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1), and the SARS-CoV-2 main protease (Mpro).

Comparative Binding Affinities of Adamantane-Based Ligands

Molecular docking simulations are a cornerstone of modern drug design, providing valuable insights into the binding modes and affinities of potential drug candidates. The following tables summarize the binding energies of various adamantane-based ligands against their respective targets, as reported in recent scientific literature. Lower binding energy values typically indicate a more favorable interaction between the ligand and the protein's active site.

Adamantane-Linked 1,2,4-Triazole Derivatives Against 11β-HSD1

The enzyme 11β-HSD1 is a key player in the regulation of glucocorticoid metabolism, and its inhibition is a promising strategy for treating metabolic diseases. Docking studies have explored the potential of adamantane-containing compounds as 11β-HSD1 inhibitors.

Compound	Target Protein	Binding Affinity (kcal/mol)	Reference
Adamantane-linked 1,2,4-triazole 1	11β-HSD1	-8.30	[1]
Adamantane-linked 1,2,4-triazole 2	11β-HSD1	-7.70	[1]
Adamantane-linked 1,2,4-triazole 3	11β-HSD1	-7.83	[1]
Co-crystallized ligand 4YQ (Reference)	11β-HSD1	-8.20	[1]

Adamantyl Isothiourea Derivatives Against SARS-CoV-2 Main Protease (Mpro)

The SARS-CoV-2 main protease is essential for viral replication, making it a prime target for antiviral drug development. Researchers have investigated adamantane derivatives for their potential to inhibit this crucial enzyme.

Compound	Target Protein	Binding Energy (kcal/mol)	Reference
Adamantyl isothiourea derivative 1	SARS-CoV-2 Mpro	~ -11.24
Adamantyl isothiourea derivative 2	SARS-CoV-2 Mpro	Not specified
Adamantyl isothiourea derivative 3	SARS-CoV-2 Mpro	Not specified as most potent
Adamantyl isothiourea derivative 4	SARS-CoV-2 Mpro	Less affinity than Opaganib
Opaganib (Reference)	SARS-CoV-2 Mpro	Better affinity than compound 4

Experimental Protocols for Molecular Docking

A standardized and rigorous methodology is crucial for obtaining reliable and reproducible results in molecular docking studies. The following protocol outlines a typical workflow for the comparative docking of adamantane-based ligands.

A General Protocol for Comparative Molecular Docking:

• Protein and Ligand Preparation:

  • Protein Structure: The three-dimensional crystal structure of the target protein is obtained from the Protein Data Bank (PDB). Water molecules and any co-crystallized ligands not relevant to the study are typically removed. Hydrogen atoms are added, and charges are assigned to the protein atoms.

  • Ligand Structures: The 2D structures of the adamantane-based ligands are drawn using chemical drawing software and then converted to 3D structures. Energy minimization of the ligand structures is performed using a suitable force field to obtain stable conformations.

• Active Site Definition:

  • The binding site of the target protein is defined. This can be done by identifying the pocket occupied by a co-crystallized ligand in the PDB structure or by using pocket detection algorithms. A grid box is generated around the defined active site to specify the search space for the docking algorithm.

• Molecular Docking Simulation:

  • A molecular docking program (e.g., AutoDock, Glide, GOLD) is used to predict the binding conformation and affinity of each ligand within the protein's active site. The docking algorithm explores various possible orientations and conformations of the ligand and scores them based on a scoring function that estimates the binding free energy.

• Analysis of Docking Results:

  • The docking results are analyzed to identify the best binding pose for each ligand, which is typically the one with the lowest binding energy.

  • The interactions between the ligand and the amino acid residues in the active site, such as hydrogen bonds, hydrophobic interactions, and van der Waals forces, are visualized and analyzed to understand the molecular basis of binding.

  • The binding affinities of the different adamantane-based ligands are compared to each other and to any reference compounds to determine their relative potency.

Visualizing the bigger picture: Pathways and Workflows

Understanding the broader biological context and the experimental process is facilitated by clear visualizations. The following diagrams, generated using Graphviz, illustrate a key signaling pathway and a typical experimental workflow for comparative docking studies.

References

• 1. Structural Insights and Docking Analysis of Adamantane-Linked 1,2,4-Triazole Derivatives as Potential 11β-HSD1 Inhibitors [mdpi.com]

Safety & Regulatory Compliance

Proper Disposal of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione: A Guide for Laboratory Professionals

For Immediate Reference: Do not dispose of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione down the drain. This compound requires disposal as chemical waste through an approved waste disposal plant. The toxicological properties of this specific compound have not been fully investigated, necessitating cautious handling in accordance with good industrial hygiene and safety practices.

This guide provides essential safety and logistical information for the proper disposal of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione, a fluorinated beta-diketone. Adherence to these procedures is critical for ensuring personnel safety and environmental compliance. The information is based on established best practices for handling similar chemical substances.

Safety and Handling Precautions

Prior to handling, it is crucial to consult the Safety Data Sheet (SDS) for the specific batch of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione in use. General safety precautions derived from a closely related compound, 4,4,4-trifluoro-1-phenyl-1,3-butanedione, are summarized below.

Personal Protective Equipment (PPE) and Engineering Controls:

Control	Specification
Ventilation	Use only outdoors or in a well-ventilated area. Ensure eyewash stations and safety showers are close to the workstation.
Eye/Face Protection	Wear appropriate protective eyeglasses or chemical safety goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.
Skin and Body Protection	Wear protective gloves and clothing. Wash face, hands, and any exposed skin thoroughly after handling.
Respiratory Protection	Avoid breathing dust/fume/gas/mist/vapors/spray. No protective equipment is needed under normal use conditions with adequate ventilation.

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione.

1. Waste Identification and Segregation:

• Identify the waste as a "halogenated organic solid."
• Segregate this waste from other laboratory waste streams, particularly from non-halogenated solvents and aqueous waste.

2. Waste Collection and Containerization:

• Use a designated, properly labeled, and sealable waste container. The container should be made of a material compatible with the chemical.
• The label should clearly state "Halogenated Organic Waste" and include the full chemical name: "1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione."
• For residual amounts in original containers, the original container can be used for disposal if it is in good condition and can be securely sealed.

3. Storage of Chemical Waste:

• Store the sealed waste container in a designated, well-ventilated, and secure chemical waste storage area.
• Keep the container away from heat and sources of ignition.
• Store locked up.

4. Coordination with Environmental Health and Safety (EHS):

• Contact your institution's EHS department to schedule a pickup for the chemical waste.
• Provide them with the necessary information about the waste, including the chemical name and quantity.

5. Documentation:

• Maintain a record of the waste generated, including the chemical name, quantity, and date of disposal.

Disposal Workflow

Caption: Workflow for the proper disposal of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione.

In Case of a Spill

In the event of a spill, follow these procedures:

• Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and ensure adequate ventilation.

• Personal Protection: Wear appropriate PPE, including respiratory protection, chemical-resistant gloves, and eye protection.

• Containment and Cleanup:

  • For solid spills, sweep up and shovel into a suitable container for disposal. Avoid generating dust.

  • For solutions, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed container for disposal.

• Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

• Waste Disposal: Dispose of all contaminated materials as hazardous waste according to the procedures outlined above.

By adhering to these guidelines, researchers and laboratory professionals can ensure the safe and environmentally responsible disposal of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione, contributing to a culture of safety and sustainability in the workplace.

Essential Safety and Operational Guidance for Handling 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione

This document provides crucial safety protocols and logistical plans for the handling and disposal of 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione, tailored for researchers, scientists, and professionals in drug development. The following procedures are designed to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

When handling 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione, the following personal protective equipment is mandatory to minimize exposure and ensure personal safety. A risk assessment should be conducted to determine if additional protection is necessary for specific procedures.[1]

PPE Category	Item	Specifications
Eye and Face Protection	Safety Goggles or Face Shield	Chemical splash goggles are required.[1][2] A face shield should be worn over safety glasses when there is a risk of splashing or explosion.[3]
Hand Protection	Chemical-Resistant Gloves	Disposable nitrile gloves are the minimum requirement for incidental contact.[1] For prolonged contact or immersion, heavier duty gloves should be considered. It is recommended to consult the glove manufacturer's resistance guide for specific chemical compatibility.[3]
Body Protection	Laboratory Coat	A long-sleeved laboratory coat is required to protect the skin.[2][3] For tasks with a higher risk of splashes, a chemically resistant apron over the lab coat is recommended.
Respiratory Protection	Respirator (if necessary)	Use in a well-ventilated area, such as a chemical fume hood, to keep airborne concentrations low.[4] If engineering controls are not sufficient, a NIOSH-approved respirator is required.[3]
Foot Protection	Closed-Toe Shoes	Shoes that completely cover the foot are mandatory in the laboratory.[1][3]

Experimental Protocols: Handling and Storage

Handling:

• Always handle 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione within a well-ventilated laboratory fume hood.[4]

• Avoid direct contact with skin, eyes, and clothing.[4][5]

• Do not breathe dust, vapor, mist, or gas.[4]

• Use non-sparking tools and explosion-proof equipment if the substance is flammable or handled near flammable solvents.[5]

• Wash hands thoroughly after handling.[6]

Storage:

• Store in a tightly closed container in a cool, dry, and well-ventilated place.[4][7]

• Keep away from heat, sparks, open flames, and other ignition sources.[5]

• Store away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[6]

Emergency Procedures

Emergency	Procedure
Skin Contact	Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes.[4] Seek medical attention if irritation persists.[6]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[4] Seek immediate medical attention.[6]
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration.[4] Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Wash out mouth with water.[4] Seek immediate medical attention.

Spill and Disposal Plan

Spill Response:

• Evacuate the area and ensure adequate ventilation.

• Remove all sources of ignition.[5]

• Wear appropriate PPE as outlined above.

• For solid spills, carefully sweep or vacuum the material and place it into a suitable, labeled disposal container.[4] Avoid generating dust.[6]

• For liquid spills, absorb with an inert material (e.g., sand, silica gel) and place in a suitable, labeled disposal container.[5]

• Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

Disposal:

• Dispose of waste material in accordance with all applicable federal, state, and local environmental regulations.

• Do not allow the chemical to enter drains or waterways.[5][7]

• Contaminated packaging should be treated as the chemical itself and disposed of accordingly.

Workflow for Handling 1-Adamantan-1-yl-4,4,4-trifluoro-butane-1,3-dione

References

• 1. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 2. safety.fsu.edu [safety.fsu.edu]
• 3. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.com [fishersci.com]
• 7. gustavus.edu [gustavus.edu]